Azetidine-1-carboxylic acid

Core Science & Biosynthesis

The Physicochemical Paradigm of Azetidine-1-Carboxylic Acid Derivatives in Modern Drug Discovery

Executive Summary

The pharmaceutical industry’s ongoing pursuit to "escape from flatland" has driven the adoption of highly saturated, sp³-rich heterocyclic scaffolds. Among these, azetidine—a four-membered nitrogenous heterocycle—has emerged as a privileged bioisostere for larger rings like pyrrolidine and piperidine[1]. However, the parent azetidine possesses a highly basic secondary amine, which can lead to hERG liability, poor membrane permeability, and lysosomal trapping.

Derivatizing the nitrogen to form azetidine-1-carboxylic acid derivatives (e.g., carbamates, amides, and ureas) fundamentally alters the molecule's physicochemical profile. By delocalizing the nitrogen lone pair, medicinal chemists can suppress basicity while retaining the favorable ring strain and compact three-dimensional geometry[2]. This in-depth technical guide explores the physicochemical properties of these derivatives, detailing the causality behind their structural behavior and providing self-validating experimental protocols for their characterization.

Core Physicochemical Properties

Ring Strain and sp³ Character

Azetidines possess a high ring strain energy of approximately 25.2 kcal/mol, driven by compressed internal bond angles (~90°)[3]. Despite this strain, azetidine-1-carboxylic acid derivatives exhibit remarkable chemical stability. The high fraction of sp³ carbons (Fsp³) imparts a distinct puckered conformation. This three-dimensionality prevents the flat, π-stacking interactions typical of aromatic rings, thereby reducing aggregation and significantly improving aqueous solubility[4].

Basicity Suppression (pKa Modulation)

The parent azetidine is highly basic, with a conjugate acid pKa of approximately 11.2[5]. When functionalized into a 1-carboxylic acid derivative (such as a tert-butyl carbamate or an amide), the nitrogen lone pair participates in resonance with the adjacent carbonyl group. This electron delocalization effectively neutralizes the basicity of the nitrogen atom, dropping the pKa to < 2.0. Consequently, these derivatives remain neutral at physiological pH (7.4), which is a critical factor in enhancing passive membrane permeability and avoiding phospholipidosis[6].

Lipophilicity (LogP/LogD) and TPSA

Azetidine-1-carboxylic acid derivatives generally exhibit lower lipophilicity (LogP) compared to their six-membered piperidine counterparts due to the reduction in carbon count and the compact nature of the ring. For central nervous system (CNS) applications, these derivatives are highly effective at hitting the optimal physicochemical "sweet spot" (MW < 450, TPSA < 70 Ų, cLogP 2–4) required for blood-brain barrier (BBB) penetration[7].

Quantitative Property Comparison

To contextualize the advantages of the azetidine-1-carboxylic acid scaffold, the following table summarizes its physicochemical properties relative to other common saturated N-heterocycles.

Physicochemical Property	Piperidine (6-Membered)	Pyrrolidine (5-Membered)	Azetidine (Parent)	Azetidine-1-Carboxylic Acid Derivatives
Ring Strain Energy	~0 kcal/mol	~6 kcal/mol	25.2 kcal/mol	25.2 kcal/mol
Typical pKa (Conjugate Acid)	10.0 – 11.2	10.4 – 11.3	~11.2	< 2.0 (Non-basic N)
Relative Lipophilicity (LogP)	High	Medium	Low	Tunable (Moderate to Low)
sp³ Character (Fsp³)	High	High	High	High
Metabolic Stability	Susceptible to α-oxidation	Susceptible to α-oxidation	High (Steric hindrance)	Very High (Protected Nitrogen)

Structural Drivers of ADME Properties

The interplay between the azetidine ring's geometry and its N1/C3 substitutions dictates the overall Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

Logical relationship between azetidine structural features and ADME properties.

Self-Validating Experimental Methodologies

As a Senior Application Scientist, I emphasize that generating trustworthy physicochemical data requires protocols with built-in causality and self-validation mechanisms. Below are the definitive workflows for characterizing azetidine-1-carboxylic acid derivatives.

Protocol 1: Yasuda-Shedlovsky Extrapolation for pKa Determination

Because lipophilic C3-substituted azetidine derivatives (e.g., 3-aryloxy azetidines) often exhibit poor aqueous solubility, standard aqueous potentiometric titration fails[6]. We employ the Yasuda-Shedlovsky extrapolation method using a co-solvent system.

• Step 1 (Preparation): Prepare 1–5 mM solutions of the azetidine derivative in varying ratios of Methanol/Water (e.g., 30%, 40%, 50%, 60% MeOH). Causality: The co-solvent maintains the analyte in solution across all ionization states.

• Step 2 (Titration): Titrate each mixture with 0.1 M HCl at a strictly controlled 25.0 ± 0.1 °C under an argon atmosphere. Causality: Argon prevents CO₂ absorption, which would artificially lower the pH and skew the titration curve.

• Step 3 (Self-Validation - Reversibility): Immediately back-titrate with 0.1 M KOH. Validation Check: If the forward and reverse titration curves exhibit hysteresis (do not perfectly overlay), it indicates compound precipitation or chemical degradation during the assay. The data must be rejected.

• Step 4 (Extrapolation): Plot the apparent pKa (psKa) against the inverse dielectric constant of the co-solvent mixtures. Extrapolate the linear regression to the dielectric constant of pure water (ε = 78.3) to determine the true aqueous pKa.

Protocol 2: Mass-Balance Validated Shake-Flask HPLC for LogD Determination

Relying on calculated LogP (cLogP) is insufficient for strained heterocycles. The Shake-Flask method remains the gold standard, provided it includes a mass-balance validation step to account for interfacial adsorption or precipitation.

• Step 1 (Phase Saturation): Vigorously stir n-octanol and pH 7.4 phosphate-buffered saline (PBS) for 24 hours. Causality: Mutual pre-saturation prevents volume shifts during the actual experiment, ensuring accurate concentration calculations.

• Step 2 (Analyte Spiking): Dissolve the azetidine derivative in the pre-saturated n-octanol phase to a concentration of 1 mg/mL.

• Step 3 (Equilibration): Combine the spiked octanol with the aqueous buffer in a glass vial. Agitate via thermostatic inversion at 25°C for 24 hours.

• Step 4 (Phase Separation): Centrifuge at 3000 x g for 15 minutes to break any micro-emulsions.

• Step 5 (Quantification & Self-Validation): Quantify the concentration in both the aqueous and organic phases using HPLC-UV/MS. Validation Check: Calculate the total mass recovered. If recovery is < 95%, the compound has precipitated or adhered to the glass, and the LogD value is invalid.

Self-validating Shake-Flask HPLC workflow for LogD determination.

Strategic Implementation in Drug Design

The integration of azetidine-1-carboxylic acid derivatives into a drug discovery pipeline represents a highly rational approach to property optimization. By utilizing the N1-carboxylic modification to eliminate basicity and the strained four-membered ring to enhance sp³ character, scientists can effectively decouple lipophilicity from molecular weight[7]. This allows for the design of highly soluble, metabolically stable, and membrane-permeable clinical candidates that avoid the traditional pitfalls of flat, aromatic-heavy chemical space.

References

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• 2. 147621-21-4(Tert-butyl Azetidine-1-carboxylate) | Kuujia.com [kuujia.com]
• 3. researchgate.net [researchgate.net]
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• 7. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Azetidine Scaffold in Modern Medicinal Chemistry

An In-Depth Technical Guide to tert-Butyl 3-Oxoazetidine-1-carboxylate: Synthesis, Reactivity, and Applications in Drug Discovery

Azetidines, four-membered nitrogen-containing heterocycles, have become increasingly important motifs in drug discovery and medicinal chemistry.[1] Their unique structural features, including significant ring strain, a high degree of sp3 character, and conformational rigidity, can confer favorable physicochemical and pharmacokinetic properties to bioactive molecules.[1] The incorporation of an azetidine ring can enhance metabolic stability, improve solubility, and provide a rigid scaffold for precise substituent placement, making it a highly attractive component in the design of novel therapeutics.[1][2]

This guide focuses on a key derivative, tert-butyl 3-oxoazetidine-1-carboxylate , a versatile building block widely utilized in the synthesis of complex pharmaceutical agents.[3] The presence of the tert-butoxycarbonyl (Boc) protecting group modulates the reactivity of the azetidine nitrogen, while the ketone at the 3-position provides a reactive handle for a variety of chemical transformations.[2][4] This combination of features makes it a valuable intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs).[3][5]

Compound Identification and Physicochemical Properties

The definitive Chemical Abstracts Service (CAS) number for tert-butyl 3-oxoazetidine-1-carboxylate is 398489-26-4 .[4][6][7][8] It is also commonly referred to by several synonyms, including 1-Boc-3-azetidinone, N-Boc-3-azetidinone, and 3-oxoazetidine-1-carboxylic acid tert-butyl ester.[4][6][7] It is important to distinguish this compound from the parent (unsubstituted) N-Boc azetidine, tert-butyl azetidine-1-carboxylate, which has the CAS number 147621-21-4.[9]

The key physicochemical properties of tert-butyl 3-oxoazetidine-1-carboxylate are summarized in the table below:

Property	Value	Source(s)
CAS Number	398489-26-4	[4][7][8]
Molecular Formula	C8H13NO3	[4][7]
Molecular Weight	171.19 g/mol	[7]
Appearance	White to yellow or orange powder/crystal	[6]
Purity	Typically >98.0% (GC)	[3][6]
Storage	2-8°C, under an inert atmosphere	[7][8]
SMILES	CC(C)(C)OC(=O)N1CC(=O)C1	[4][8]

Synthesis of tert-Butyl 3-Oxoazetidine-1-carboxylate

A common and efficient method for the industrial-scale synthesis of tert-butyl 3-oxoazetidine-1-carboxylate involves the oxidation of its precursor, tert-butyl 3-hydroxyazetidine-1-carboxylate.[10] This transformation is a critical step in the overall synthesis pathway for several important pharmaceuticals.[10] The choice of an oxidation method is driven by factors such as cost, safety, and environmental impact ("green chemistry").[10]

One well-established method utilizes a TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) catalyzed oxidation with sodium hypochlorite (NaClO) as the terminal oxidant.[10] This method is advantageous due to the relatively low cost of the reagents and the catalytic nature of TEMPO.

Caption: Synthetic workflow for the oxidation of tert-butyl 3-hydroxyazetidine-1-carboxylate.

Experimental Protocol: TEMPO-Catalyzed Oxidation

The following protocol is a representative example based on literature procedures.[10]

Materials:

• tert-Butyl 3-hydroxyazetidine-1-carboxylate

• Dichloromethane (CH2Cl2)

• Potassium bromide (KBr) aqueous solution (e.g., 9.1%)

• TEMPO

• Potassium bicarbonate (KHCO3)

• Sodium hypochlorite (NaClO) aqueous solution (e.g., 12%)

• Water

Procedure:

• Dissolve tert-butyl 3-hydroxyazetidine-1-carboxylate (1 equivalent) in dichloromethane (CH2Cl2).

• Cool the solution to a temperature between -15 °C and 5 °C in an ice-salt or acetone/dry ice bath.

• To the cooled solution, add the aqueous potassium bromide solution and TEMPO (catalytic amount, e.g., 0.02 equivalents).

• Separately, prepare a mixture of aqueous sodium hypochlorite and potassium bicarbonate.

• Slowly add the NaClO/KHCO3 mixture to the reaction vessel while vigorously stirring and maintaining the internal temperature between -15 °C and 5 °C.

• Monitor the reaction progress by a suitable method (e.g., TLC or HPLC). The reaction is typically complete within 30-60 minutes.

• Upon completion, quench the reaction (e.g., with aqueous sodium thiosulfate).

• Separate the organic layer. Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the crude product.

• The crude tert-butyl 3-oxoazetidine-1-carboxylate can be further purified if necessary, for example, by column chromatography.

Key Reactions and Applications in Drug Discovery

The synthetic utility of tert-butyl 3-oxoazetidine-1-carboxylate stems from the reactivity of its ketone functionality and the unique properties of the Boc-protected azetidine ring.[3] This makes it a versatile scaffold for creating diverse molecular architectures.[3]

Horner-Wadsworth-Emmons (HWE) Olefination

A primary application is its reaction with phosphonate ylides in a Horner-Wadsworth-Emmons (HWE) reaction to introduce an exocyclic double bond.[2][10] This is a key step in the synthesis of intermediates for the Janus kinase (JAK) inhibitor, Baricitinib.[3][10]

For instance, reacting tert-butyl 3-oxoazetidine-1-carboxylate with the ylide generated from diethyl (cyanomethyl)phosphonate yields tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate.[2][10]

Caption: Key HWE reaction in the synthesis of a Baricitinib intermediate.

This transformation is crucial as it introduces the cyanomethylene group, a versatile functional handle for subsequent synthetic steps.[2] The resulting α,β-unsaturated nitrile can undergo various transformations, including reduction of the nitrile to a primary amine or hydrolysis to a carboxylic acid.[2]

Role as a Pharmaceutical Intermediate

tert-Butyl 3-oxoazetidine-1-carboxylate is a vital intermediate in the synthesis of several FDA-approved drugs.[1][3]

• Baricitinib: As highlighted, it is a cornerstone in the synthesis of Baricitinib, an inhibitor of JAK1 and JAK2 used to treat autoimmune diseases like rheumatoid arthritis.[3][10]

• Other Kinase Inhibitors: Its structure is amenable to the development of other kinase inhibitors, a major class of drugs in oncology and immunology.[3]

• General Heterocyclic Chemistry: It serves as a valuable building block for creating a wide array of diverse heterocyclic compounds, enabling the exploration of new chemical entities in drug discovery pipelines.[3]

The inherent ring strain of the azetidine core can also be exploited in certain demanding reactions, making it a robust substrate for complex synthetic pathways.[3]

Safety and Handling

As with all chemical reagents, appropriate safety precautions must be taken when handling tert-butyl 3-oxoazetidine-1-carboxylate. Based on available safety data, the following should be considered:

• Hazard Statements: H319 (Causes serious eye irritation).[6] Other potential hazards may exist and a full Safety Data Sheet (SDS) should always be consulted before use.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

• Storage: Store in a tightly sealed container in a cool, dry place as recommended (2-8°C) under an inert atmosphere.[7][8]

Conclusion

tert-Butyl 3-oxoazetidine-1-carboxylate (CAS 398489-26-4) is a high-value chemical intermediate whose importance in modern drug discovery cannot be overstated. Its stable yet reactive structure provides a versatile platform for the synthesis of complex molecular architectures, most notably in the production of the JAK inhibitor Baricitinib. Understanding its synthesis, reactivity, and handling is crucial for researchers and scientists in the pharmaceutical and chemical industries. As the demand for novel therapeutics containing strained heterocyclic scaffolds continues to grow, the utility of this and related azetidine building blocks is set to expand even further.

References

• Medicinal Chemistry Research. Tert-Butyl 3-Oxoazetidine-1-Carboxylate: A Key Pharmaceutical Intermediate. [Link]

• PMC. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. [Link]

• PubMed. Easy access to constrained peptidomimetics and 2,2-disubstituted azetidines by the unexpected reactivity profile of α-lithiated N-Boc-azetidines. [Link]

• Pharmaffiliates. CAS No : 398489-26-4| Chemical Name : 1-Boc-3-azetidinone. [Link]

• RSC Publishing. Easy access to constrained peptidomimetics and 2,2-disubstituted azetidines by the unexpected reactivity profile of α-lithiated N-Boc-azetidines. [Link]

• The Royal Society of Chemistry. Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. [Link]

• Mol-Instincts. 3-FORMYL-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER synthesis. [Link]

• ResearchGate. Easy access to constrained peptidomimetics and 2,2-disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. [Link]

• PubChemLite. Tert-butyl 3-(2-oxopropylidene)azetidine-1-carboxylate (C11H17NO3). [Link]

• LOCKSS: Serve Content. PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. [Link]

• RSC Publishing. Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. [Link]

• Google Patents. CN111362852A - Preparation method of drug intermediate 1-tert-butyloxycarbonyl-3-azetidinone.

• PubMed. Azetidines in medicinal chemistry: emerging applications and approved drugs. [Link]

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The Azetidine Scaffold in Medicinal Chemistry: Structural Dynamics, Synthetic Pathways, and Therapeutic Utility

The following technical guide details the role of azetidine ring systems in medicinal chemistry.

Executive Summary

The azetidine ring—a saturated, four-membered nitrogen heterocycle—has evolved from a synthetic curiosity to a privileged scaffold in modern drug discovery.[1][2][3][4] Historically overshadowed by pyrrolidines and piperidines due to perceived synthetic difficulties and ring-strain instability, azetidines are now central to "escape from flatland" strategies.[3][4][5] This guide analyzes the azetidine moiety's ability to lower lipophilicity (

), modulate basicity ( ), and provide rigid vectors for substituent positioning, supported by case studies of FDA-approved therapeutics like Baricitinib , Cobimetinib , and Delafloxacin .[3]

Physicochemical Profiling & Structural Dynamics[4]

Geometric Constraints and Puckering

Unlike the planar oxetane or the chair-like piperidine, the azetidine ring exists in a puckered conformation to relieve torsional strain (eclipsing interactions).

• Pucker Angle: Approximately 30–35°.[4]

• Inversion Barrier: Low energy barrier (~1.3 kcal/mol), allowing rapid interconversion between conformers at physiological temperature unless locked by bulky substituents.[4]

• Impact: This puckering allows azetidines to orient substituents in pseudo-equatorial or pseudo-axial positions, offering unique vectors for engaging binding pockets that planar aromatic rings cannot access.[4]

Basicity and Modulation

A common misconception is that ring strain drastically reduces azetidine basicity.[3] In reality, the parent azetidine (

) is comparably basic to pyrrolidine ( ) and piperidine ( ).[3]

However, the medicinal utility lies in how the ring transmits electronic effects:

• Electron Withdrawal: The strained ring allows for significant modulation of basicity via

  -substitution or -fluorination.[3][4][5]

• Fluorination Effect:

  -difluoroazetidine derivatives show a massive drop in (often ), making them non-basic bioisosteres for amides or metabolic blockers, preventing lysosomal trapping.[3]

Lipophilicity ( ) Reduction

Replacing a six-membered piperidine or five-membered pyrrolidine with an azetidine often reduces the overall lipophilicity of a molecule.[3][5]

• Mechanism: The reduction in carbon count lowers

  , while the high polarity of the exposed nitrogen lone pair (if basic) increases aqueous solubility.

• Data Comparison:

Scaffold (N-Methyl)	Ring Size	(Parent)	Relative Lipophilicity ( )
Azetidine	4	11.29	Baseline
Pyrrolidine	5	11.27	+0.3 to +0.5
Piperidine	6	11.22	+0.6 to +0.9

Synthetic Methodologies

The synthesis of azetidines has matured from low-yielding cyclizations to robust industrial processes.[3][4]

Pathway A: Intramolecular Cyclization (Classic)

The most common route involves the cyclization of

-haloamines or -amino alcohols.[3][5]

• Protocol: Reacting 1-bromo-3-chloropropane with a primary amine.[3][4][5]

• Challenge: Competition with polymerization or elimination.

• Solution: High dilution techniques or specific solvent systems (e.g., acetonitrile with

  ).[3]

Pathway B: -Lactam Reduction (Industrial Standard)

Used in the synthesis of Baricitinib , this method ensures stereochemical control.[3]

• [2+2] Cycloaddition: Reaction of an imine with a ketene (or acid chloride) yields an azetidin-2-one (

  -lactam).[3][4][5]

• Reduction: Treatment with

  or alane ( ) reduces the carbonyl to the methylene, yielding the azetidine.

Pathway C: Strain-Release Functionalization

Recent advances utilize 1-azabicyclo[1.1.0]butanes (ABB) .[3][4][5]

• Mechanism: Nucleophiles attack the bridgehead carbon of the highly strained ABB system, relieving strain and generating 3-substituted azetidines in a single step.

Medicinal Chemistry Utility: Bioisosterism & Stability[4]

The "Gem-Dimethyl" Bioisostere

The azetidine ring is often used as a bioisostere for a gem-dimethyl group (

) or a cyclobutane ring.[3][5]

• Advantage: It introduces a polar nitrogen atom (solubilizing handle) into a hydrophobic cluster without significantly changing the steric volume.[4]

Metabolic Stability

While strained rings are sometimes viewed as metabolic liabilities, azetidines are generally robust.[4]

• Oxidative Metabolism: The ring is resistant to P450-mediated oxidation at the

  -carbon due to the geometric difficulty of forming the planar iminium ion intermediate required for ring opening (Bredt's rule-like constraints).[3][5]

• Liability:

  -aryl azetidines can undergo ring opening under acidic conditions or via glutathione conjugation if the aryl group is strongly electron-withdrawing (activating the ring).[3][4][5]

Case Studies in Drug Discovery

Baricitinib (Olumiant)[3][5][6]

• Target: JAK1/JAK2 inhibitor for Rheumatoid Arthritis.[4][6]

• Role of Azetidine: Acts as a rigid linker connecting an ethylsulfonamide group to the pyrrolo[2,3-d]pyrimidine core.[3]

• Engineering Insight: The azetidine replaces a more flexible chain, locking the sulfonamide into a precise orientation to interact with the JAK arginine pocket while improving oral bioavailability compared to a piperidine analog.

Cobimetinib (Cotellic)[3][5]

• Target: MEK inhibitor for Melanoma.[4]

• Role of Azetidine: The molecule features a highly substituted azetidine ring.[4]

• Engineering Insight: The scaffold provides a compact, metabolically stable core that positions a hydroxyl group for critical H-bond interactions, demonstrating the ring's tolerance for heavy functionalization (halogens).

Delafloxacin (Baxdela)[3][5]

• Target: Fluoroquinolone antibiotic.[4][5]

• Role of Azetidine: Features a 3-aminoazetidine substituent at the C7 position.[4][5]

• Engineering Insight: Unlike traditional piperazinyl quinolones, the azetidine group confers weakly acidic character (via the primary amine/ring system interplay), which enhances activity in acidic environments (e.g., abscesses, phagolysosomes) where MRSA resides.

Emerging Trends: Spirocyclic Azetidines[3][4]

The frontier of azetidine chemistry lies in spirocyclic systems (e.g., 2-oxa-6-azaspiro[3.3]heptane).[3][4][5]

• Concept: Fusing an azetidine with another small ring (oxetane, cyclobutane) at a single carbon.[4]

• Benefit: These structures serve as surrogates for morpholine or piperazine but with significantly altered vectors and lower lipophilicity.[4] They are "3D-rich" scaffolds that escape the flatland of traditional aromatic drug design.[3][4][5]

• Stability: Spiro-azetidines are exceptionally stable to metabolic degradation because the spiro-center sterically hinders enzymatic attack at the nitrogen

  -carbons.[3][4][5]

References

• Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs. PubMed. [Link][4]

• Recent Advances in the Synthesis and Reactivity of Azetidines. Royal Society of Chemistry. [Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. [Link][3][4][5]

• Baricitinib: A 2018 Novel FDA-Approved Small Molecule Inhibiting Janus Kinases. Pharmaceuticals (Basel). [Link][3][4][5]

• Azetidine - Wikipedia (Chemical Data). [Link][3][4][5]

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• 6. Baricitinib: A 2018 Novel FDA-Approved Small Molecule Inhibiting Janus Kinases - PMC [pmc.ncbi.nlm.nih.gov]

Structural and Functional Dichotomy of Azetidine Carboxylic Acids: A Technical Guide for Chemical Biology and Drug Development

Executive Summary

In the realm of structural biology and medicinal chemistry, the azetidine ring—a four-membered, nitrogen-containing heterocycle—serves as a critical scaffold for rigidifying molecular conformations. However, the placement of a single carboxylic acid functional group on this ring fundamentally alters its chemical stability, biological behavior, and utility in drug development.

This whitepaper provides an in-depth technical analysis of Azetidine-1-carboxylic acid (A1CA) versus Azetidine-2-carboxylic acid (A2CA) . While they share the same molecular formula (C₄H₇NO₂), their structural divergence dictates entirely different applications: A1CA acts as a transient synthetic intermediate or stable peptidomimetic building block[1], whereas A2CA functions as a potent, naturally occurring non-proteinogenic amino acid capable of hijacking the mammalian translation machinery[2].

By understanding the causality behind their chemical reactivity and biological mimicry, researchers can leverage these molecules for advanced drug design and the study of protein misfolding disorders.

Structural and Physicochemical Dichotomy

The fundamental difference between A1CA and A2CA lies in the regiochemistry of the carboxylate attachment, which dictates their electronic properties and stability.

Azetidine-1-Carboxylic Acid (A1CA): The N-Linked Scaffold

In A1CA, the carboxylic acid is attached directly to the nitrogen atom (N1), forming a carbamic acid [1]. From a mechanistic standpoint, free carbamic acids are inherently unstable; the lone pair on the nitrogen facilitates the spontaneous expulsion of carbon dioxide (decarboxylation) to yield the secondary amine. Consequently, A1CA is rarely isolated as a free acid. Instead, it is utilized in its trapped, stable ester forms (e.g., tert-butyl azetidine-1-carboxylate or N-Boc-azetidine)[3]. These stable derivatives are highly prized in medicinal chemistry for creating conformationally restricted drug analogs with improved metabolic stability.

Azetidine-2-Carboxylic Acid (A2CA): The C-Linked Biological Trojan Horse

In A2CA, the carboxylic acid is attached to the α-carbon (C2), making it a true α-amino acid [2]. As a lower homologue of L-proline, A2CA possesses a chiral center (typically occurring as the L- or (S)-enantiomer in nature)[4]. Because the four-membered ring enforces a tighter dihedral angle (φ) compared to the five-membered pyrrolidine ring of proline, A2CA alters the Ramachandran space of any peptide into which it is incorporated. Biologically, prolyl-tRNA synthetase cannot perfectly discriminate between proline and A2CA, leading to the stoichiometric misincorporation of A2CA into nascent polypeptide chains[5].

Quantitative Data Summary

Physicochemical Property	Azetidine-1-carboxylic acid (A1CA)	Azetidine-2-carboxylic acid (A2CA)
PubChem CID	21866494[1]	17288 (L-isomer: 16486)[2][4]
Carboxyl Attachment	N1 (Nitrogen)	C2 (α-Carbon)
Chemical Classification	Carbamic acid derivative	Non-proteinogenic α-amino acid
Molecular Formula	C₄H₇NO₂	C₄H₇NO₂
Molecular Weight	101.10 g/mol	101.10 g/mol
Stereochemistry	Achiral	Chiral (L- and D- enantiomers)
Thermodynamic Stability	Highly unstable (spontaneous decarboxylation)	Stable under physiological conditions
Primary Utility	Synthetic intermediate (esters/amides)	Biological probe / Proline mimic

Azetidine-2-Carboxylic Acid (A2CA): Mechanisms of Toxicity and Misincorporation

A2CA is synthesized naturally by certain plants (e.g., Convallaria majalis, the lily of the valley) as a defense mechanism[2][4]. When ingested by mammals, A2CA acts as a "Trojan Horse."

The Causality of Misfolding: Prolyl-tRNA synthetase mistakenly charges tRNA^(Pro) with A2CA. During translation, A2CA is incorporated into proline-rich sequences. Because A2CA's ring is smaller, it restricts the backbone dihedral angles, severely disrupting poly-proline type II (PPII) helices[5]. This structural distortion is heavily implicated in the pathogenesis of autoimmune and neurodegenerative diseases. For instance, the "Aze hypothesis" posits that misincorporation of A2CA into the highly conserved PRTPPP hexapeptide sequence of Myelin Basic Protein (MBP) alters its antigenicity, triggering the immune cascade characteristic of Multiple Sclerosis (MS)[6][7].

Experimental Protocol 1: In Vitro Validation of A2CA Misincorporation

To study the effects of A2CA on protein folding, researchers must establish a self-validating expression system that forces misincorporation while controlling for translational stalling.

Objective: Quantify A2CA misincorporation into a recombinant target protein (e.g., GST or MBP) using mass spectrometry[8].

Step-by-Step Methodology:

• Strain Preparation: Transform Escherichia coli (proline auxotroph strain is preferred to eliminate endogenous proline synthesis) with the expression plasmid for the target protein.

• Depletion Phase: Grow the culture in standard LB media until OD₆₀₀ reaches 0.6. Centrifuge and wash the pellet twice with M9 minimal media to remove residual amino acids.

• Induction and Competition: Resuspend the pellet in M9 minimal media supplemented with all standard amino acids except proline.

• Treatment Groups:

  • Experimental: Add 0.5 mM A2CA.

  • Positive Control: Add 0.5 mM L-Proline.

  • Self-Validating Rescue Control: Add 0.5 mM A2CA + 5.0 mM L-Proline (excess proline should outcompete A2CA, proving the mechanism of prolyl-tRNA synthetase hijacking).

• Expression: Induce with 1 mM IPTG and incubate at 37°C for 4 hours.

• Purification & Digestion: Lyse cells, purify the target protein via affinity chromatography, and perform in-gel trypsin digestion.

• LC-MS/MS Analysis: Analyze the peptides using high-resolution mass spectrometry. Search the spectra for a mass shift of -14.015 Da (the mass difference between Proline, 115.13 Da, and A2CA, 101.10 Da) at known proline residues.

Azetidine-1-Carboxylic Acid (A1CA): The Synthetic Scaffold

Unlike A2CA, A1CA is not a biological mimic. Free A1CA is a fleeting intermediate. However, when the carbamic acid is stabilized as an ester (e.g., tert-butyl ester), it becomes a highly versatile building block[3].

The Causality of Synthetic Utility: The nitrogen atom in the azetidine ring is highly nucleophilic, but the strained four-membered ring makes it susceptible to ring-opening under harsh conditions. By protecting the nitrogen as a carbamate (A1CA ester), the lone pair is delocalized into the carbonyl group. This reduces nucleophilicity, stabilizes the ring against electrophilic attack, and allows for aggressive functionalization at the C2 or C3 positions of the azetidine ring. Once functionalized, the A1CA ester can be deprotected to reveal the modified amine for downstream drug coupling.

Experimental Protocol 2: Synthesis and Trapping of A1CA Derivatives

This protocol describes the self-validating synthesis of 1-(tert-butoxycarbonyl)azetidine (an A1CA derivative), ensuring the unstable free acid is bypassed.

Objective: Synthesize a stable A1CA ester using Boc-anhydride.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve azetidine hydrochloride (1.0 eq) in a biphasic mixture of dichloromethane (DCM) and saturated aqueous sodium bicarbonate (NaHCO₃) (1:1 v/v). Rationale: The biphasic system ensures the free amine is generated in situ and immediately partitioned into the organic layer, preventing unwanted side reactions.

• Trapping Agent Addition: Cool the biphasic mixture to 0°C. Slowly add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dissolved in DCM dropwise over 30 minutes.

• Reaction Progression: Allow the reaction to warm to room temperature and stir vigorously for 12 hours.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using Ninhydrin stain. The disappearance of the highly polar, amine-positive spot and the appearance of a non-polar, UV-inactive (but iodine-active) spot confirms the successful trapping of the N-carboxylic framework.

• Workup: Separate the organic layer, wash with 0.1 M HCl (to remove unreacted amine), followed by brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Characterization: Confirm the stable A1CA derivative via ¹H-NMR (look for the massive 9-proton singlet around 1.4 ppm indicative of the tert-butyl group) and LC-MS.

Comparative Workflow & Decision Matrix

To visually synthesize the divergent applications of these two structural isomers, the following logic flow delineates how a medicinal chemist or chemical biologist selects between the N-linked and C-linked azetidine carboxylic acids.

Caption: Divergent structural properties and experimental workflows for A1CA versus A2CA.

Conclusion

The distinction between Azetidine-1-carboxylic acid and Azetidine-2-carboxylic acid perfectly illustrates how a single positional shift of a functional group dictates a molecule's destiny. A1CA, governed by the instability of carbamic acids, serves as a transient but vital gateway to rigidified synthetic drug scaffolds. Conversely, A2CA's stability as an α-amino acid and its structural mimicry of proline allow it to infiltrate the biological translation machinery, making it a critical tool for investigating protein misfolding and autoimmune pathogenesis. Mastery of these distinct molecular profiles is essential for advanced application in both synthetic chemistry and molecular biology.

References

• Misincorporation of the proline homologue Aze (azetidine-2-carboxylic acid) into recombinant myelin basic protein - PubMed Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Azetidinecarboxylic Acid | C4H7NO2 | CID 17288 - PubChem Source: National Institutes of Health (NIH) / PubChem URL:[Link]

• Misincorporation of the proline analog azetidine-2-carboxylic acid in the pathogenesis of multiple sclerosis: a hypothesis - PubMed Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Azetidine-1-carboxylic acid | C4H7NO2 | CID 21866494 - PubChem Source: National Institutes of Health (NIH) / PubChem URL:[Link]

• Enhancement of tumor immunogenicity by the introduction of non-proteinogenic amino acid azetidine-2-carboxylic acid Source: Taylor & Francis URL:[Link]

• 2-Azetidinecarboxylic acid, (S)- | C4H7NO2 | CID 16486 - PubChem Source: National Institutes of Health (NIH) / PubChem URL:[Link]

• Misincorporation of the Proline Analog Azetidine-2-Carboxylic Acid in the Pathogenesis of Multiple Sclerosis: A Hypothesis Source: Oxford Academic URL:[Link]

• 3-Oxo-azetidine-1-carboxylic acid tert-butyl ester | C8H13NO3 | CID 1519404 - PubChem Source: National Institutes of Health (NIH) / PubChem URL:[Link]

Sources

• 1. Azetidine-1-carboxylic acid | C4H7NO2 | CID 21866494 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Azetidinecarboxylic Acid | C4H7NO2 | CID 17288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Oxo-azetidine-1-carboxylic acid tert-butyl ester | C8H13NO3 | CID 1519404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Azetidinecarboxylic acid, (S)- | C4H7NO2 | CID 16486 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Misincorporation of the proline homologue Aze (azetidine-2-carboxylic acid) into recombinant myelin basic protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Misincorporation of the proline analog azetidine-2-carboxylic acid in the pathogenesis of multiple sclerosis: a hypothesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. tandfonline.com [tandfonline.com]

The Azetidine Advantage: Escaping Flatland through Bioisosteric Replacement and Strain-Release Amination

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Application Guide

The Mechanistic Rationale for Azetidine Scaffolds

In modern drug discovery, the over-reliance on flat, sp2-hybridized aromatic rings and bulky saturated heterocycles (like piperidines and pyrrolidines) frequently leads to clinical attrition due to poor aqueous solubility, high lipophilicity, and off-target toxicity. The strategic shift toward increasing the fraction of sp3-hybridized carbons (

) is commonly referred to as "escaping flatland."

Azetidines—four-membered, nitrogen-containing saturated heterocycles—have emerged as privileged bioisosteres. By replacing metabolically labile or sub-optimal groups with an azetidine scaffold, medicinal chemists can profoundly alter a molecule's physicochemical properties without sacrificing the critical basic nitrogen required for target engagement.

Caption: Logical flow of azetidine bioisosteric replacement improving ADME.

Causality in Physicochemical Modulation

The underlying causality of azetidine's success lies in its unique structural metrics. The ring strain of approximately 25.4 kcal/mol ([1]) locks the molecule into a rigid conformation, providing highly predictable exit vectors for substituents. This rigidity minimizes the entropic penalty upon binding to a target protein. Furthermore, azetidines maintain a basic pKa of ~11.3 ([2]), ensuring the nitrogen remains protonated at physiological pH (7.4) to form essential salt bridges, while simultaneously lowering the overall lipophilicity (LogP) compared to larger homologues. This reduction in LogP is a direct mechanism for mitigating hERG channel liabilities, a primary cause of cardiotoxicity.

Quantitative Comparison of Bioisosteres

To guide rational drug design, the following table summarizes the comparative quantitative data of common cyclic scaffolds against azetidine:

Property / Metric	Phenyl Ring	Pyrrolidine (5-membered)	Piperidine (6-membered)	Azetidine (4-membered)	Mechanistic Impact on Drug Design
Fraction	0.0	1.0	1.0	1.0	Increased improves aqueous solubility.
Basic pKa (approx)	N/A	11.3	11.2	11.3	Maintains critical salt-bridge interactions at pH 7.4.
Relative LogP	High	Medium	Medium-High	Low	Lower LogP reduces off-target hydrophobic binding.
Ring Strain (kcal/mol)	0	~6.0	~1.5	~25.4	High strain locks conformation, reducing entropic penalty.
Metabolic Stability	Low (Epoxidation)	Moderate	Moderate	High	Resists CYP450-mediated oxidation due to compact size.

Synthetic Breakthroughs: Strain-Release Amination

Historically, azetidines were underutilized because de novo synthesis required harsh, multi-step cyclization protocols that were incompatible with late-stage functionalization. The paradigm shifted with the advent of Strain-Release Amination ([3]).

Instead of building the ring from scratch, chemists now utilize [1.1.0]azabicyclobutane (ABB) as a spring-loaded intermediate. The immense embedded potential energy in the ABB bicyclic system thermodynamically drives the nucleophilic addition of complex secondary amines. The relief of ring strain facilitates rapid C–N bond formation at the bridgehead carbon, allowing for the direct appendage of azetidine motifs onto complex drug leads.

Caption: Step-by-step experimental workflow for strain-release amination.

Experimental Protocol: Self-Validating Strain-Release Amination

As a Senior Application Scientist, I emphasize that protocols must be self-validating. The following workflow for synthesizing 3-aminoazetidines via ABB is designed with built-in diagnostic checkpoints to ensure mechanistic integrity.

Reagents & Materials:

• 1,3-Dibromopropan-2-amine hydrobromide (ABB precursor)

• Target secondary amine (nucleophile)

• Organolithium base (e.g., n-BuLi) or specialized amine base

• Di-tert-butyl dicarbonate (

  )

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Precursor Activation (In-situ ABB Generation):

  • Action: Suspend the tribromide precursor in anhydrous THF under an inert argon atmosphere. Cool the reaction vessel to -78°C.

  • Causality: THF acts as a coordinating solvent to stabilize the highly reactive lithium intermediates. The cryogenic temperature prevents the premature thermal degradation of the spring-loaded ABB intermediate.

  • Action: Dropwise addition of the strong base (3.0 equivalents) to induce double dehydrohalogenation.

• Nucleophilic Addition:

  • Action: Introduce the target secondary amine (1.2 equivalents) into the cold solution, then allow the mixture to slowly warm to room temperature.

  • Causality: The relief of the ~25.4 kcal/mol ring strain provides the thermodynamic driving force for the amine to attack the bridgehead carbon, cleaving the central C–N bond of the bicyclic system to yield a substituted azetidinyl anion.

• Electrophilic Trapping (Self-Validation Step):

  • Action: Add

    (1.5 equivalents) directly to the reaction mixture and stir for 2 hours.

  • Causality: Unprotected azetidines with free secondary amines are prone to exothermic polymerization. Trapping the intermediate as an N-Boc derivative stabilizes the molecule for isolation.

  • Validation Checkpoint: Monitor via LC-MS. The disappearance of the starting secondary amine mass and the appearance of the [M+Boc+H]+ mass directly validates that both the C-N bond formation and the electrophilic trap were successful. If the starting amine remains unconsumed, it indicates a failure in step 1 (likely wet solvent quenching the base).

• Isolation & Purification:

  • Action: Quench the reaction with saturated aqueous

    , extract with ethyl acetate, dry over , and purify via silica gel flash chromatography.

Case Studies in Drug Discovery

The theoretical benefits of azetidine bioisosteres have translated into tangible clinical and pre-clinical successes across various therapeutic areas.

A. Inhaled DDR1/2 Inhibitors for Idiopathic Pulmonary Fibrosis (IPF)

In the optimization of Discoidin Domain Receptor (DDR1/2) inhibitors for IPF, researchers systematically evaluated indolines, pyrrolidines, and azetidines. The azetidine derivative (Compound 37) emerged as the superior candidate. By utilizing the azetidine scaffold, the molecule achieved nanomolar potency while drastically improving kinase selectivity and reducing cardiotoxicity risks, ultimately demonstrating an excellent pharmacokinetic profile for inhaled administration ([4]).

Caption: Signaling and clinical outcome pathway for azetidine-based DDR1/2 inhibitors in IPF.

B. CSF-1R Type II Inhibitors

Structure-based drug design (SBDD) utilizing docking models successfully identified a novel azetidine scaffold for Colony Stimulating Factor-1 Receptor (CSF-1R) Type II inhibitors. The rigid, predictable exit vectors of the azetidine ring allowed the compound to perfectly bind to the DFG-out conformation of the kinase, yielding highly potent inhibitory activity (

= 9.1 nM) ([5]).

C. Broad Structure-Based Optimization

Virtual screening and molecular optimization across 14 FDA-approved drugs demonstrated that replacing isopropyl groups with azetidine or oxetane motifs consistently improved receptor binding affinity and ADME properties. For instance, azetidine-modified procarbazine and erdafitinib showed superior molecular affinity compared to their parent molecules, validating the scaffold's broad utility in rational drug design ([6]).

Conclusion

The integration of azetidine scaffolds into medicinal chemistry represents a triumph of structural logic and synthetic innovation. By understanding the causality behind its physicochemical properties—specifically its high ring strain, maintained basicity, and low lipophilicity—scientists can rationally design molecules that escape flatland and bypass traditional metabolic liabilities. Coupled with self-validating synthetic techniques like strain-release amination, the azetidine motif is poised to remain a cornerstone of next-generation drug discovery.

References

• Benchchem : An In-depth Technical Guide on the Physicochemical Properties of 3-(2-Chloro-4,6-dimethylphenoxy)azetidine. 7

• PubChem - NIH : Azetidine | C3H7N | CID 10422. 2

• RSC Publishing : Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. 1

• PMC - NIH (Science) : Strain Release Amination. 3

• ACS Publications : A Journey through Scaffolds: Indolines, Pyrrolidines, and Azetidines in the Quest for Inhaled DDR Inhibitors for IPF. 4

• PubMed - NIH : Discovery of a novel azetidine scaffold for colony stimulating factor-1 receptor (CSF-1R) Type II inhibitors by the use of docking models. 5

• Thieme Connect : Exploration of Oxetanes and Azetidines in Structure-based Drug Design. 6

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• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Azetidine | C3H7N | CID 10422 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Strain Release Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery of a novel azetidine scaffold for colony stimulating factor-1 receptor (CSF-1R) Type II inhibitors by the use of docking models [pubmed.ncbi.nlm.nih.gov]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Solubility profile of tert-butyl azetidine-1-carboxylate in organic solvents

Executive Summary

Compound Identity: tert-Butyl azetidine-1-carboxylate (CAS: 106448-31-7), often referred to as 1-Boc-azetidine .[1] Chemical Class:

-Protected saturated heterocycle. Primary Application: Critical scaffold in medicinal chemistry for introducing the azetidine ring—a rigid, four-membered congener of pyrrolidine that lowers lipophilicity (LogD) while maintaining metabolic stability in drug candidates.

This guide delineates the solubility behavior of 1-Boc-azetidine across the organic solvent spectrum. Unlike simple solubility tables, this document correlates structural properties with solvent compatibility to aid in reaction planning, purification, and formulation.

Key Solubility Takeaway: The tert-butoxycarbonyl (Boc) group acts as a "lipophilic mask," rendering the otherwise polar azetidine core highly soluble in non-polar and polar aprotic organic solvents (e.g., DCM, THF, EtOAc) while ensuring immiscibility with water.

Physicochemical Basis of Solubility

To predict and manipulate the solubility of 1-Boc-azetidine, one must understand the competition between its structural domains.

Structural Analysis[2]

• The Azetidine Core (Polar/Strained): The four-membered nitrogenous ring possesses significant ring strain (~26 kcal/mol) and inherent polarity due to the nitrogen lone pair. In its unprotected form, azetidine is water-miscible.

• The Boc Moiety (Lipophilic/Bulky): The tert-butyl group is a hydrophobic, bulky shield. It disrupts the hydrogen bonding potential of the nitrogen and increases the molecule's carbon-to-heteroatom ratio.

• The Carbamate Linker (Dipolar): The

  linkage introduces a dipole moment, facilitating solubility in polar aprotic solvents (DMSO, DMF) and hydrogen bond acceptance in alcohols.

Theoretical Solubility Parameters

Parameter	Value (Approx.)	Implication
LogP (Octanol/Water)	~1.5 – 1.9	Lipophilic character; partitions preferentially into organic layers.
H-Bond Donors	0	No acidic protons; cannot self-associate strongly (low melting point/oil).
H-Bond Acceptors	2 (Carbonyl O, Ether O)	Good solubility in alcohols and chlorinated solvents via dipole interactions.
Physical State	Liquid / Low-melting Solid	Easy to handle as a neat oil or concentrated solution.

Solvent Compatibility Profile

The following categorization is based on standard synthetic workflows (lithiation, oxidation, deprotection) and purification protocols.

Class A: High Solubility (Preferred Solvents)

These solvents dissolve 1-Boc-azetidine at concentrations >100 mg/mL. They are ideal for reactions and stock solutions.

• Chlorinated Solvents (DCM, Chloroform):

  • Mechanism: Strong dipole-dipole interactions. DCM is the "gold standard" solvent for this compound, used extensively in oxidation reactions (e.g., Parikh-Doering) and TFA deprotection sequences.

  • Protocol Note: Excellent for quantitative transfer and gravity filtration.

• Ethers (THF, 1,4-Dioxane, MTBE):

  • Mechanism: The ether oxygens solvate the carbamate dipole. THF is the mandatory solvent for cryogenic lithiation reactions to prevent ring opening or degradation.

  • Protocol Note: 1-Boc-azetidine is stable in anhydrous THF at -78°C.

• Esters (Ethyl Acetate, Isopropyl Acetate):

  • Mechanism: "Like dissolves like" (polar non-protic).

  • Protocol Note: The primary solvent for liquid-liquid extraction (workup).

Class B: Moderate/Conditional Solubility

Solubility may depend on temperature or concentration. Often used for crystallization or specific reaction types.

• Alcohols (Methanol, Ethanol, Isopropanol):

  • Behavior: Soluble, but often used as co-solvents. Methanol is frequently used during the initial Boc-protection of azetidine hydrochloride.

  • Risk: Nucleophilic attack on the carbonyl is possible under harsh conditions (transesterification), though rare with t-butyl esters.

• Aromatic Hydrocarbons (Toluene, Benzene):

  • Behavior: Soluble.[2][3] Toluene is useful for reactions requiring higher reflux temperatures than THF/DCM.

Class C: Low Solubility / Anti-Solvents

Used to precipitate impurities or crystallize derivatives.

• Saturated Hydrocarbons (Pentane, Hexane, Heptane):

  • Behavior: Miscible as a liquid, but solubility drops significantly for solid derivatives (e.g., 3-oxo-1-Boc-azetidine).

  • Application: Heptane is often used to extract non-polar impurities or as a wash solvent during crystallization of more polar derivatives.

• Water:

  • Behavior: Insoluble / Immiscible.

  • Application: The fundamental basis for purification. The compound stays in the organic layer while salts and unprotected amines partition into the aqueous phase.

Visualization: Solvent Selection & Workup Logic

Diagram 1: Solvent Selection Decision Matrix

This decision tree guides the researcher to the optimal solvent based on the intended chemical transformation.

Caption: Decision matrix for solvent selection based on operational requirements. Blue nodes indicate process type; Red nodes indicate optimal solvent choice.

Experimental Protocols

Protocol A: Standard Dissolution for Reaction (DCM/THF)

Use this for preparing stock solutions (0.1 M – 1.0 M).

• Weighing: Weigh the target mass of 1-Boc-azetidine. If the compound is a viscous oil (common at RT), use a glass pipette and weigh by difference into a tared flask.

• Solvent Addition: Add the calculated volume of Anhydrous DCM or THF.

• Mixing: Swirl gently. No sonication is typically required as dissolution is thermodynamically favorable (

  ).

• Verification: The solution should be clear and colorless. Cloudiness indicates water contamination (emulsion) or salt impurities.

Protocol B: Purification via Solvent Partition (The "Self-Validating" Workup)

This protocol validates the compound's lipophilicity. If the compound is not in the organic layer, the Boc group has likely been cleaved.

• Quench: Dilute the reaction mixture with Water or Saturated

  .

• Extraction: Add Ethyl Acetate (1:1 volume ratio with aqueous phase).

• Separation: Shake vigorously and allow layers to settle.

  • Top Layer (Organic): Contains 1-Boc-azetidine .[4][5][6]

  • Bottom Layer (Aqueous): Contains salts, reagents, and unprotected azetidine (if deprotection occurred).

• Validation (TLC): Spot the organic layer on a silica plate. Elute with 20% EtOAc/Hexane. 1-Boc-azetidine typically shows an

  of 0.4–0.6 (visualize with Ninhydrin or ; UV is weak).

Safety & Stability in Solution

• Acid Sensitivity: CRITICAL. Do not dissolve 1-Boc-azetidine in acidic solvents (e.g., acetic acid, unbuffered

  with high HCl traces) for prolonged periods. The Boc group is acid-labile and will cleave, rendering the compound water-soluble and ruining the sample.

  • Recommendation: Use

    -treated for NMR if the solvent is old.

• Storage: Solutions in non-chlorinated solvents (EtOAc, THF) are stable at -20°C for months. Avoid storing in DCM for long periods due to slow evaporation and potential trace HCl formation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2755981, 1-Boc-azetidine-3-carboxylic acid (Derivative Analogue). Retrieved from [Link]

• Wuts, P. G. M., & Greene, T. W. (2006).Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Definitive source for Boc-amine solubility and stability profiles).

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. reddit.com [reddit.com]
• 3. Methyl formate | 107-31-3 [chemicalbook.com]
• 4. 1-Boc-3-azetidinone | 398489-26-4 [chemicalbook.com]
• 5. 1-Boc-Azetidine-3-carboxylic acid | C9H15NO4 | CID 2755981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-FORMYL-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER synthesis - chemicalbook [chemicalbook.com]

Engineering Metabolic Resilience: A Technical Whitepaper on Azetidine-Containing Pharmaceutical Compounds

Executive Summary

In the pursuit of optimal pharmacokinetic profiles, modern drug discovery has shifted away from planar, sp2-hybridized aromatic rings toward sp3-rich, three-dimensional architectures. Among these, the azetidine ring—a highly strained, four-membered nitrogenous heterocycle—has emerged as a privileged scaffold. This whitepaper provides an in-depth technical analysis of the metabolic stability of azetidine-containing compounds, exploring the mechanistic pathways of their biotransformation, comparative clearance data, and the self-validating experimental protocols required to accurately assess their pharmacokinetic viability.

The Structural Advantage of Azetidines

The incorporation of an azetidine ring fundamentally alters a molecule's physicochemical properties. Compared to larger, more flexible saturated heterocycles like piperidine and pyrrolidine, azetidines offer enhanced conformational rigidity and lower lipophilicity[1]. This reduction in lipophilicity (often measured as a lower LogD) directly correlates with decreased affinity for lipophilic drug-metabolizing enzymes, thereby2[2]. Furthermore, the high ring strain alters the basicity (pKa) of the nitrogen atom, which can favorably modulate target binding and reduce off-target promiscuity.

Mechanistic Pathways of Azetidine Metabolism

While azetidines are generally robust, they are susceptible to specific biotransformation pathways that drug developers must anticipate.

• CYP450-Mediated

  -Carbon Oxidation: The most common metabolic liability for azetidines is oxidation at the -carbon adjacent to the nitrogen, catalyzed by Cytochrome P450 (CYP) enzymes. This oxidation forms an unstable hemiaminal intermediate that rapidly undergoes ring scission, yielding reactive 3[3].

• Atypical GST-Catalyzed Ring Opening: Highly strained azetidines, such as spiro-azetidines, can undergo an unusual ring-opening reaction. In a departure from standard Phase II metabolism, Glutathione S-Transferase (GST) can catalyze a direct nucleophilic attack by glutathione on the

  -carbon 4[4]. This strain-release mechanism results in a ring-opened amino-thioether conjugate.

Divergent metabolic pathways of azetidines via CYP450 oxidation and GST-catalyzed ring opening.

Comparative Metabolic Stability Profiling

To contextualize the stability of azetidines, they are routinely benchmarked against traditional heterocycles and standardized clearance controls. The table below summarizes representative in vitro human liver microsomal stability data, illustrating the pharmacokinetic superiority of the azetidine motif over its larger piperidine counterpart[5],[3].

Compound Scaffold	Half-Life ( , min)	Intrinsic Clearance ( , µL/min/mg)	Primary Clearance Pathway
Azetidine Analog	45.0	15.4	Minor -oxidation / Ring scission
Piperidine Analog	12.0	57.8	Extensive CYP-mediated oxidation
Verapamil (High CL Control)	8.0	86.6	N-dealkylation (CYP3A4)
Dextromethorphan (Mod CL Control)	25.0	27.7	O-demethylation (CYP2D6)

Experimental Methodology: Self-Validating Microsomal Stability Assay

To accurately evaluate the metabolic stability of novel azetidine-containing candidates, researchers must employ a rigorous, self-validating 5[5]. The following protocol is designed to isolate enzymatic clearance from chemical degradation.

Step-by-Step Protocol

• Matrix Preparation: Thaw pooled human liver microsomes on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM

  .

• Compound Spiking: Dilute the azetidine test compound (from a 10 mM DMSO stock) into the buffer to achieve a final concentration of 1 µM. Causality: The final DMSO concentration must remain

  0.1% to prevent solvent-induced inhibition of CYP450 enzymes.

• Thermal Equilibration: Add microsomal protein to a final concentration of 1 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation: Initiate the reaction by adding NADPH to a final concentration of 1 mM. Causality: NADPH serves as the obligate electron donor for CYP450 enzymes. A parallel "Minus-NADPH" control must be run simultaneously to validate that any observed substrate depletion is strictly enzyme-mediated, rather than due to chemical instability or non-specific binding.

• Time-Course Sampling: Withdraw 50 µL aliquots at predefined intervals (0, 5, 15, 30, 45, and 60 minutes).

• Reaction Quenching: Immediately dispense each aliquot into 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (IS). Causality: The cold organic solvent instantly denatures the microsomal proteins, halting enzymatic activity and precipitating the matrix to protect the analytical column.

• Quantification: Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the logarithmic depletion of the parent compound, calculating

  and .

Step-by-step self-validating workflow for assessing in vitro liver microsomal stability.

Strategic Mitigation of Bioactivation Liabilities

When an azetidine scaffold exhibits high intrinsic clearance due to ring scission, medicinal chemists must employ rational design strategies to engineer resilience:

• Steric Shielding: The introduction of methyl groups at the

  -position sterically hinders the approach of the CYP450 heme-oxo species, physically blocking oxidation.

• Electronic Modulation: Incorporating electron-withdrawing groups (e.g., fluorine atoms) adjacent to the ring reduces the electron density of the nitrogen lone pair, thereby lowering the basicity (pKa) and reducing the compound's affinity for oxidative enzymes[2].

• Bioisosteric Replacement: If azetidine metabolism proves intractable, replacing the ring with an oxetane or a pyridine moiety can successfully mitigate the formation of electrophilic aldehyde metabolites while preserving the compound's three-dimensional trajectory and target potency[3].

References

• Azetidines in medicinal chemistry: emerging applications and approved drugs Source: PubMed / NIH URL:[Link]

• Metabolism of Strained Rings: Glutathione S-transferase-Catalyzed Formation of a Glutathione-Conjugated Spiro-azetidine without Prior Bioactivation Source: Drug Metabolism and Disposition / NIH URL:[Link]

• Mitigating a Bioactivation Liability with an Azetidine-Based Inhibitor of Diacylglycerol Acyltransferase 2 (DGAT2) En Route to the Discovery of the Clinical Candidate Ervogastat Source: Chemical Research in Toxicology / ACS Publications URL:[Link]

• Mitigating Heterocycle Metabolism in Drug Discovery Source: Journal of Medicinal Chemistry / ACS Publications URL:[Link]

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Metabolism of Strained Rings: Glutathione S-transferase-Catalyzed Formation of a Glutathione-Conjugated Spiro-azetidine without Prior Bioactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Literature review of azetidine pharmacophores in FDA-approved drugs

The Azetidine Renaissance: Structural Logic and Synthetic Utility in FDA-Approved Therapeutics[1][2]

Executive Summary

For decades, the azetidine ring—a saturated four-membered nitrogen heterocycle—was viewed primarily as a synthetic curiosity or a high-strain intermediate rather than a stable drug scaffold.[1][2][3] However, the last decade has witnessed a "renaissance" of this pharmacophore, driven by its unique ability to modulate physicochemical properties without the metabolic liabilities often associated with larger rings like piperidine or pyrrolidine. Today, azetidine moieties are central to the efficacy of several FDA-approved blockbuster drugs, including Cobimetinib (oncology), Baricitinib (immunology), Delafloxacin (infectious disease), and Siponimod (neurology).[2][3]

This technical guide dissects the medicinal chemistry rationale behind the azetidine selection in these therapeutics, details the synthetic methodologies used to construct them, and visualizes the signaling pathways they modulate.

Part 1: The Pharmacophore Logic (Why Azetidine?)

The incorporation of an azetidine ring is rarely accidental; it is a strategic solution to specific multiparametric optimization (MPO) challenges.

The "Gem-Dimethyl" Effect and Conformational Restriction

Unlike the flexible ethyl chains or the chair-flipping piperidine rings, the azetidine ring is puckered and relatively rigid (ring strain ~26 kcal/mol).[1][2] This rigidity exerts a conformational restriction on substituents, pre-organizing the molecule into a bioactive conformation. This reduces the entropic penalty of binding to the target protein, potentially improving potency (

).

Lipophilicity and Metabolic Stability[4]

• LogP Modulation: Replacing a gem-dimethyl group or a larger saturated ring (like pyrrolidine) with an azetidine often lowers the lipophilicity (LogP) due to the polarity of the amine and the compact solvation shell.[2]

• Metabolic Blocking: The strained ring is less prone to oxidative metabolism at the

  -carbon compared to larger rings.[1][2] For example, N-dealkylation is often slower for azetidines than for N-ethyl or N-isopropyl groups.[1][2][3]

Basicity Tuning (pKa)

While the pKa of the parent azetidine (~11.[2][4]3) is similar to pyrrolidine (~11.[2][3][5]3) and piperidine (~11.2), the functionalized azetidines in drugs often exhibit distinct basicity profiles due to electronic effects transmitted through the strained ring. In Delafloxacin , the azetidine nitrogen is part of a vinylogous amide system (linked to the aromatic core), drastically reducing its basicity and contributing to the drug's unique anionic character at neutral pH.

Part 2: Case Studies of FDA-Approved Drugs[1][2][3]

Case Study 1: Cobimetinib (Cotellic)[2][3]

• Indication: Melanoma (BRAF V600E/K mutation).[2][3]

• Target: MEK1/2 (Mitogen-activated protein kinase kinase).[1][2][3]

• Azetidine Role: The molecule features a highly substituted 3-hydroxy-3-(piperidin-2-yl)azetidine core.[1][2][3] This scaffold serves as a rigid linker that positions the piperidine ring for optimal interaction with the MEK allosteric pocket while the hydroxyl group provides a critical hydrogen bond and improves aqueous solubility.

Mechanism of Action: MAPK Signaling Pathway Cobimetinib binds to the allosteric site of MEK, preventing the phosphorylation of ERK.

Figure 1: The MAPK signaling cascade showing the point of intervention for Cobimetinib.[1][3]

Case Study 2: Baricitinib (Olumiant)[2][3]

• Indication: Rheumatoid Arthritis, Alopecia Areata, COVID-19.[1][3]

• Target: JAK1/JAK2 (Janus Kinase).

• Azetidine Role: Baricitinib utilizes a 1-ethylsulfonyl-3-(pyrazol-1-yl)azetidine-3-yl acetonitrile scaffold.[1][2][3]

  • Quaternary Center: The azetidine is 3,3-disubstituted.[1][3] This creates a quaternary carbon that rigidly orients the pyrazole (which binds to the ATP pocket) and the acetonitrile group (which interacts with the arginine residue in the selectivity pocket).

  • Selectivity: This rigid geometry is crucial for its selectivity profile against other kinases.[3]

Mechanism of Action: JAK-STAT Signaling Pathway Baricitinib inhibits the phosphorylation of STAT proteins, blocking cytokine signaling.[1][3]

Figure 2: The JAK-STAT pathway illustrating the inhibition of JAK1/2 by Baricitinib.[1][2][3]

Case Study 3: Delafloxacin (Baxdela)[2][3]

• Indication: Acute Bacterial Skin and Skin Structure Infections (ABSSSI).[2][3]

• Target: DNA Gyrase and Topoisomerase IV.[3]

• Azetidine Role: Delafloxacin features a 3-hydroxyazetidine at the C-7 position of the fluoroquinolone core.[1][2]

  • Anionic Character: Unlike traditional fluoroquinolones (e.g., Ciprofloxacin) which possess a basic piperazine ring and are zwitterionic at neutral pH, the azetidine nitrogen in Delafloxacin is non-basic due to conjugation. The molecule is anionic at neutral pH.

  • Acidic Potency: This anionic character allows for significant accumulation in acidic environments (like abscesses and intracellular compartments of S. aureus), giving it superior potency in skin infections compared to zwitterionic quinolones.[3]

Part 3: Synthetic Methodologies

The construction of these strained rings requires specialized protocols. Below are representative methodologies for the key bond-forming steps found in these drug classes.

Protocol 1: Construction of the Quaternary Azetidine Core (Baricitinib-Type)

This protocol describes the formation of the 3,3-disubstituted azetidine via an Aza-Michael addition, a critical step in the synthesis of Baricitinib-like scaffolds.[1][2]

Materials:

• 1-(Ethylsulfonyl)azetidin-3-one (Starting material)[1][2][3]

• Diethyl (cyanomethyl)phosphonate (Horner-Wadsworth-Emmons reagent)[1][2][3]

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (Nucleophile)[1][2][3]

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)[1][2][3]

• Acetonitrile (Solvent)[2][3]

Step-by-Step Methodology:

• Olefination (HWE Reaction):

  • Charge a reactor with 1-(ethylsulfonyl)azetidin-3-one (1.0 eq) and diethyl (cyanomethyl)phosphonate (1.2 eq) in THF.

  • Cool to 0°C and add LiOtBu (1.2 eq) dropwise.[2][3]

  • Stir for 2 hours until the ketone is consumed.

  • Result: Formation of 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile (The Michael Acceptor).[1][2][3]

• Aza-Michael Addition:

  • Dissolve the alkylidene azetidine intermediate (from step 1) in Acetonitrile.

  • Add the pyrazole boronate ester (1.1 eq).[2]

  • Add DBU (0.5 eq) as a catalyst.

  • Heat the reaction mixture to 50-60°C for 4-6 hours.

  • Mechanism:[2][3][6][7] The pyrazole nitrogen acts as a nucleophile, attacking the exocyclic double bond of the azetidine at the C-3 position.

  • Workup: Concentrate the solvent, dilute with water, and extract with Ethyl Acetate.

• Validation:

  • Verify the formation of the quaternary center using 13C NMR (appearance of a quaternary carbon signal ~60-70 ppm) and MS (M+1 peak).[2]

Protocol 2: SNAr Coupling for Fluoroquinolones (Delafloxacin-Type)

This protocol outlines the attachment of the 3-hydroxyazetidine moiety to the quinolone core.[1][2]

Materials:

• 7-Chloro-6-fluoro-quinolone core intermediate (1.0 eq)[1][2][3]

• 3-Hydroxyazetidine hydrochloride (1.2 eq)[1][2][3]

• Triethylamine (Et3N) or DIPEA (3.0 eq)[2][3]

• DMSO or DMF (Solvent)[2][3]

Step-by-Step Methodology:

• Preparation: Dissolve the chloroquinoone intermediate in DMSO.

• Coupling: Add 3-hydroxyazetidine hydrochloride and Et3N.

• Reaction: Heat the mixture to 80-100°C. The reaction proceeds via Nucleophilic Aromatic Substitution (SNAr), where the azetidine nitrogen displaces the chlorine atom at the C-7 position.[1][2]

• Monitoring: Monitor by HPLC for the disappearance of the chloro-starting material.

• Isolation: Pour the reaction mixture into ice water. The product typically precipitates due to the lower solubility of the amino-quinolone in water compared to DMSO. Filter and wash with water/ethanol.[3]

Part 4: Comparative Data Summary

Drug Name	Indication	Azetidine Motif	Key Physicochemical Advantage
Cobimetinib	Melanoma	3-Hydroxy-3-piperidyl-azetidine	Metabolic stability; rigid linker for allosteric binding.[1][2][3]
Baricitinib	RA / COVID-19	3-Pyrazolyl-3-cyanomethyl-azetidine	Quaternary center controls vector of substituents; high selectivity.[1][2][3]
Delafloxacin	Bacterial Infection	3-Hydroxyazetidine (N-linked)	Low basicity leads to anionic character; high potency in acidic tissue.[1][2][3]
Siponimod	Multiple Sclerosis	Azetidine-3-carboxylic acid	Bioisostere for phosphate headgroup; zwitterionic receptor interaction.[1][2][3]

References

• Cobimetinib Discovery: Rice, K. D., et al. (2012).[3] "Novel Carboxamide-Based Allosteric MEK Inhibitors: Discovery and Optimization Efforts Leading to Cobimetinib (GDC-0973)." ACS Medicinal Chemistry Letters, 3(5), 416–421.[3] Link[2][3]

• Baricitinib Synthesis: Rodgers, J. D., et al. (2015).[3] "Development of a Practical Synthesis of Baricitinib." Organic Process Research & Development, 19(11), 1683–1697.[3] Link[2][3]

• Delafloxacin Properties: Remy, J. M., et al. (2012).[3] "Accumulation of Delafloxacin in Cultured Eukaryotic Cells and in Bacterial Biofilms." Antimicrobial Agents and Chemotherapy, 56(5), 2793–2803.[3] Link[2][3]

• Azetidine Pharmacophore Review: Couty, F., & Drouillat, B. (2010).[3] "Azetidines: New Perspectives for Medicinal Chemistry." Tetrahedron, 66(13), 2329-2343.[1][2][3] Link[2][3]

• Siponimod Structure: Pan, S., et al. (2013).[3] "Discovery of BAF312 (Siponimod), a Potent and Selective S1P Receptor Modulator."[8] ACS Medicinal Chemistry Letters, 4(3), 333–337.[3][8] Link[2][3]

Sources

• 1. Ozanimod - Wikipedia [en.wikipedia.org]
• 2. Siponimod fumarate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. quora.com [quora.com]
• 6. Siponimod | C29H35F3N2O3 | CID 44599207 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Identification, Synthesis, and Characterization of Novel Baricitinib Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

Application Note: Synthesis Protocols for tert-Butyl Azetidine-1-Carboxylate

Executive Summary & Strategic Importance

The azetidine ring—a four-membered nitrogen heterocycle—has transcended its status as a mere "curiosity" to become a cornerstone pharmacophore in modern drug design. Unlike its larger homolog pyrrolidine, the azetidine ring imposes significant conformational rigidity, often improving the metabolic stability and selectivity of drug candidates.

This Application Note details the synthesis of tert-butyl azetidine-1-carboxylate (N-Boc-azetidine), the primary "gatekeeper" intermediate for introducing the azetidine motif.

Why this protocol matters:

• Volatility Management: The free base, azetidine, is highly volatile (

  ) and toxic. Direct handling poses safety risks and yield losses.

• Scalability: The protocols herein are designed to be robust, minimizing chromatographic purification through optimized workups.

• Versatility: We present two distinct workflows: a Biphasic "Green" Route for standard batch preparation and an Anhydrous Route for downstream one-pot functionalization.

Strategic Route Analysis

The synthesis of N-Boc-azetidine generally follows one of two logical trees. The choice depends entirely on the availability of starting materials.

Decision Matrix

• Scenario A (Standard): You have commercial Azetidine Hydrochloride.

  • Action: Use Protocol 1 (Protection). This is the industry standard due to the stability of the HCl salt.

• Scenario B (De Novo): You lack the salt and must synthesize the ring from acyclic precursors.

  • Action: Use Protocol 2 (Cyclization). This involves displacing leaving groups on 1,3-dihalopropanes.

Workflow Visualization

Figure 1: Strategic decision tree for N-Boc-azetidine synthesis.

Protocol 1: Biphasic Protection (The "Gold Standard")

This method utilizes a Schotten-Baumann-type condition. It is preferred for scale-up because it avoids the use of chlorinated solvents and allows for easy removal of inorganic salts.

Mechanism: Nucleophilic attack of the azetidine nitrogen (generated in situ from the salt) onto the carbonyl of di-tert-butyl dicarbonate (

).

Materials & Reagents

Reagent	Equiv.[1][2][3]	Role
Azetidine Hydrochloride	1.0	Substrate
Di-tert-butyl dicarbonate ( )	1.1	Protecting Group
Potassium Carbonate ( )	2.5	Base (Acid Scavenger)
THF / Water (1:1 v/v)	-	Solvent System

Step-by-Step Methodology

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Azetidine HCl (10.0 g, 107 mmol) in Water (50 mL).

• Base Addition: Add

  (37.0 g, 267 mmol) slowly to the stirring solution.

  • Note: The reaction is slightly exothermic; cooling to

    is recommended during addition to minimize fume generation.

• Solvent Addition: Add THF (50 mL) to the aqueous mixture.

• Reagent Addition: Add

  (25.7 g, 118 mmol) dropwise (as a solution in minimal THF if solid, or neat if liquid/melted).

• Reaction: Remove the ice bath and stir vigorously at Room Temperature (

  ) for 12 hours.

  • Validation: Monitor by TLC (Stain: Ninhydrin or

    ). The disappearance of the baseline amine spot indicates completion.

• Workup (Critical for Yield):

  • Dilute with Diethyl Ether (

    ) (100 mL).

  • Separate phases. Extract the aqueous layer 2x with

    (50 mL).

  • Why Ether? Ether facilitates better phase separation than EtOAc in this specific biphasic system and is easily removed without high heat, preserving the product.

• Drying: Wash combined organics with Brine, dry over anhydrous

  , and filter.

• Concentration: Concentrate under reduced pressure (

  , >200 mbar).

  • Caution: Do not apply high vacuum (<10 mbar) for prolonged periods if the bath is hot; the product is a liquid with moderate volatility.

Expected Yield: 92–98% (Colorless to pale yellow liquid).

Protocol 2: Anhydrous Protection (For One-Pot Workflows)

Use this protocol if the N-Boc-azetidine will be immediately subjected to lithiation or other water-sensitive reactions in the same vessel.

Materials & Reagents

Reagent	Equiv.[1][2][3]	Role
Azetidine Hydrochloride	1.0	Substrate
Triethylamine ( )	2.2	Organic Base
	1.1	Reagent
Dichloromethane (DCM)	-	Solvent

Step-by-Step Methodology

• Suspension: Suspend Azetidine HCl (1.0 equiv) in dry DCM (0.5 M concentration) under Nitrogen atmosphere at

  .

• Base Addition: Add

  (2.2 equiv) dropwise. The slurry will thicken as precipitates.

• Reaction: Add

  (1.1 equiv) dropwise.

• Completion: Allow to warm to RT and stir for 4–6 hours.

• Purification:

  • Wash with 1M Citric Acid (to remove excess TEA and Azetidine).

  • Wash with Sat.

    .

  • Dry (

    ) and concentrate.[4]

Analytical Data & Validation

To ensure the integrity of the synthesized product, compare your results against these standard values.

Physical Properties[5][6][7][8]

• Appearance: Clear, colorless liquid.

• Boiling Point:

  at 15 mmHg (extrapolated).

• Stability: Stable at room temperature; store at

  for long term.

NMR Spectroscopy (400 MHz, )

The symmetry of the ring results in a simplified spectrum.

Shift ( ppm)	Multiplicity	Integration	Assignment
1.44	Singlet (s)	9H	(Boc group)
2.18	Quintet ( )	2H	(Ring methylene)
3.88 – 4.00	Triplet ( )	4H	and ( -protons)

Graphviz: NMR Assignment Logic

Figure 2: NMR signal assignment correlated to structural environment.

Troubleshooting & Safety

Critical Safety Notice: Azetidine Free Base

If you deviate from the salt protocol and generate free azetidine, be aware:

• Toxicity: Azetidine is a suspected mutagen and skin irritant.

• Volatility: It boils at

  . Do not rotovap free azetidine solutions to dryness without cooling.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Product lost during evaporation.	Use a weaker vacuum (>200 mbar) and lower bath temp ( ).
Incomplete Reaction	pH dropped (acidic).	Ensure excess base ( or TEA) is present. pH should remain >9.
Solid Residue in Product	Residual or salts.	If remains, add 0.1 eq of DMAPA (amine scavenger) then wash with acid.

References

• Wuts, P. G. M.; Greene, T. W.Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (Standard reference for Boc protection mechanics).

• Dunetz, J. R. et al. "Large-Scale Synthesis of N-Boc-Azetidine." Org.[1][2][5][6] Process Res. Dev.2016 , 20, 140–146. (Validated scale-up protocols).

• ChemicalBook. "Tert-Butyl azetidine-1-carboxylate Properties and NMR." (Physical property verification).

• Sigma-Aldrich. "Azetidine Hydrochloride Safety Data Sheet." (Safety data grounding).

Disclaimer: This Application Note is for research purposes only. All experiments should be conducted under a fume hood with appropriate PPE.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TERT-BUTYL 3-(2-HYDROXYETHYL)AZETIDINE-1-CARBOXYLATE CAS#: 152537-03-6 [m.chemicalbook.com]
• 5. tert-Butyl azetidine-1-carboxylate | 147621-21-4 [sigmaaldrich.com]
• 6. Synthesis of azetidines by aza Paternò–Büchi reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimized Strategies for N-Boc Protection of Azetidine

Executive Summary

The azetidine ring—a four-membered nitrogen heterocycle—is a critical pharmacophore in modern drug discovery, offering unique conformational rigidity and metabolic stability compared to larger rings. However, its high ring strain (~26 kcal/mol) and the volatility of the free base present specific challenges during protection steps.

This guide details the N-tert-butoxycarbonyl (Boc) protection of azetidine . Unlike standard amine protections, azetidine requires tailored protocols to prevent material loss due to volatility and to manage the hydrochloride salt forms typically supplied by vendors. We present two field-proven methodologies: a robust Biphasic Schotten-Baumann Protocol (Method A) and an Anhydrous Organic Phase Protocol (Method B), alongside advanced purification strategies.

Strategic Planning & Chemical Logic

The Challenge of Volatility

Azetidine free base boils at 61–62 °C . Standard protocols that involve "free-basing" a salt and concentrating the solvent will result in significant loss of starting material.

• Critical Rule: Never evaporate solutions of free azetidine to dryness.

• Solution: Perform the neutralization in situ in the presence of the acylating agent (

  ).

Reaction Mechanism

The reaction proceeds via nucleophilic attack of the azetidine nitrogen on the carbonyl of di-tert-butyl dicarbonate (

). The resulting tetrahedral intermediate collapses to release tert-butanol and .

Figure 1: Mechanistic flow of N-Boc protection. The driving force is the evolution of

gas and the formation of the stable carbamate.

Experimental Protocols

Method A: Biphasic Schotten-Baumann (Recommended for HCl Salts)

Best for: Scale-up (>10g), handling Azetidine·HCl salts, and green chemistry compliance (uses water).

Reagents:

• Azetidine Hydrochloride (1.0 equiv)

• (1.1 equiv)

• Sodium Bicarbonate (

  ) (2.5 equiv) or NaOH (2.5 equiv)

• Solvent: THF/Water (1:1) or Dioxane/Water (1:1)

Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Azetidine·HCl (10.0 g, 107 mmol) in Water (50 mL).

• Base Addition: Add

  (22.5 g, 267 mmol) slowly to the stirring solution. Caution: Gas evolution ( ) will occur.

• Solvent Addition: Add THF (50 mL) to create a biphasic or semi-homogeneous mixture.

• Reagent Addition: Cool the mixture to 0 °C (ice bath). Add a solution of

  (25.7 g, 118 mmol) in THF (20 mL) dropwise over 15 minutes.

  • Expert Note: Cooling controls the exotherm and prevents hydrolysis of

    by the aqueous base.

• Reaction: Remove the ice bath and allow to warm to room temperature (20–25 °C). Stir vigorously for 4–16 hours.

  • Checkpoint: Monitor by TLC (Stain: Ninhydrin or PMA). The starting material spot (baseline) should disappear.

• Workup:

  • Dilute with Ethyl Acetate (EtOAc, 100 mL).

  • Separate phases.[1][2] Extract the aqueous layer twice with EtOAc (2 x 50 mL).

  • Wash: Wash combined organics with 0.5 M HCl (to remove unreacted amine) and Brine.

  • Dry: Dry over

    and filter.

• Concentration: Concentrate under reduced pressure. Do not heat above 40 °C as N-Boc azetidine is a low-melting solid/oil and can be semi-volatile under high vacuum if heated excessively.

Method B: Anhydrous Organic Phase (DCM/TEA)

Best for: Subsequent anhydrous steps, or when water solubility of the product is a concern.

Reagents:

• Azetidine[3][4][5][6][7][8][9]·HCl (1.0 equiv)

• Triethylamine (TEA) or DIPEA (2.2 equiv)

• (1.1 equiv)

• Solvent: Dichloromethane (DCM) (dry)

Protocol:

• Suspension: Suspend Azetidine·HCl (5.0 g, 53 mmol) in dry DCM (50 mL) under Nitrogen atmosphere.

• Neutralization: Cool to 0 °C. Add TEA (16.2 mL, 117 mmol) dropwise. The suspension will likely clear or change texture as TEA·HCl forms.

• Protection: Add

  (12.7 g, 58 mmol) portion-wise or as a solution in DCM.

• Reaction: Stir at 0 °C for 30 mins, then warm to RT for 3 hours.

• Quenching (Critical Step): If excess

  is problematic for downstream chemistry, add N,N-dimethyl-1,3-propanediamine (DMAPA) (0.2 equiv) and stir for 20 mins. This converts excess into a highly polar amine-boc species easily removed by acid wash.

• Workup:

  • Wash with 1M

    or 0.5 M HCl (removes TEA and DMAPA-scavenged byproducts).

  • Wash with Sat. ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    and Brine.[2][10]

  • Dry (

    ), filter, and concentrate.

Purification & Characterization

Removal of Excess

Because N-Boc azetidine is often an oil, crystallization is difficult. If the "DMAPA Quench" (Step 5 above) was not used, excess

can persist.

• Technique: High vacuum (0.1 mmHg) at RT for 2 hours will sublime/evaporate most residual

  .

• Chromatography: Silica gel flash chromatography. Eluent: 5% -> 20% EtOAc in Hexanes. N-Boc Azetidine typically runs with an Rf of ~0.5 in 20% EtOAc/Hex.

Analytical Data

• Physical State: Colorless to pale yellow oil or low-melting solid.

• Boiling Point: ~65 °C at 15 mmHg [1].

• 1H NMR (CDCl3):

  1.44 (s, 9H, t-Bu), 2.18 (quint, J=7.6 Hz, 2H, C3-H), 3.88 (t, J=7.6 Hz, 4H, C2/4-H).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Volatility of Azetidine	Ensure salt is neutralized in the presence of . Do not free-base and evaporate.
Residual	Excess reagent used	Use DMAPA scavenger wash or prolonged high-vacuum drying.
Product is Water Soluble	High polarity	Saturate aqueous layer with NaCl (solid) before extraction. Use /IPA (3:1) for extraction if necessary.[2]
No Reaction	Old	degrades to t-BuOH over time. Check reagent quality or use 1.5 equiv.

Decision Workflow Diagram

Figure 2: Decision tree for selecting the optimal protection protocol based on starting material and downstream needs.

References

• Organic Syntheses , Coll.[11] Vol. 10, p. 12 (2004); Vol. 76, p. 57 (1999).[11] N-Boc Protection Protocols and Handling. Link

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis, 5th Edition. Wiley-Interscience. (Standard reference for amine protection stability and cleavage). Link

• BenchChem . Methods for removing excess Boc anhydride from reaction mixture. (Technical support on using scavengers like DMAPA). Link

• Sigma-Aldrich (Merck) . Azetidine Hydrochloride Product Sheet. (Safety and physical property data). Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. Page loading... [wap.guidechem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 3-FORMYL-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER synthesis - chemicalbook [chemicalbook.com]
• 10. reddit.com [reddit.com]
• 11. orgsyn.org [orgsyn.org]

Functionalization of azetidine-1-carboxylic acid derivatives at C3 position

Application Note: Precision Functionalization of Azetidine-1-Carboxylic Acid Derivatives at the C3 Position

Part 1: Executive Summary & Strategic Rationale

The azetidine ring has transcended its status as a mere "spacer" to become a privileged scaffold in modern drug design. Unlike its larger homologues (pyrrolidine, piperidine), the azetidine ring possesses a unique pucker angle (~30°) and high ring strain (~26 kcal/mol), offering distinct vectors for substituent display.[1] Functionalization at the C3 position is particularly valuable as it positions substituents on a vector perpendicular to the N-C2-C4 plane, ideal for probing deep hydrophobic pockets or improving metabolic stability by blocking the primary site of oxidation.

However, C3-functionalization of azetidine-1-carboxylic acid derivatives (e.g., N-Boc, N-Cbz azetidines) is synthetically non-trivial due to:

• Ring Strain: Susceptibility to ring-opening under harsh nucleophilic or electrophilic conditions.

• Steric Congestion: The compact 4-membered ring hinders the approach of bulky catalysts.

• Electronic Deactivation: The electron-withdrawing N-protecting group deactivates the ring toward electrophilic aromatic substitution-style reactivity.

This guide details two high-fidelity protocols that overcome these barriers: Photoredox-Catalyzed Decarboxylative Alkylation (for sp³-sp³ coupling) and Nickel-Catalyzed Cross-Electrophile Coupling (for sp³-sp² coupling).

Part 2: Strategic Landscape

The following diagram illustrates the logical flow for selecting the appropriate functionalization strategy based on the starting material and desired bond formation.

Figure 1: Decision matrix for C3 functionalization pathways. Selection depends on the availability of the carboxylic acid vs. halide precursor and the target hybridization.

Part 3: Protocol A - Photoredox Decarboxylative C3-Alkylation

Objective: Installation of alkyl fragments at C3 via radical generation from a carboxylic acid headgroup. Mechanism: This protocol leverages the oxidative quenching of an excited photocatalyst to generate a carboxyl radical, which undergoes rapid CO₂ extrusion to form a transient C3-azetidinyl radical. This radical is intercepted by a Michael acceptor (Giese addition).

Expertise & Experience (Why this works):

• Radical Stability: The C3-azetidinyl radical is less stable than a standard secondary alkyl radical due to ring strain (hybridization effects). However, it is nucleophilic enough to react rapidly with electron-deficient alkenes.[1]

• Solvent Choice: DMSO is critical here. It solubilizes the polar acid precursor and stabilizes the charged intermediates, preventing aggregation that often kills quantum yield in these reactions.

• Base Selection: Cs₂CO₃ is preferred over organic bases (like TEA) to ensure irreversible deprotonation of the acid without acting as a competing H-atom donor (HAT).

Experimental Protocol:

Materials:

• Substrate: 1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid (1.0 equiv).

• Coupling Partner: Electron-deficient alkene (e.g., tert-butyl acrylate, vinyl sulfone) (1.5 - 2.0 equiv).[1]

• Photocatalyst: [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (1 mol%).[1]

• Base: Cs₂CO₃ (0.5 equiv) or K₂HPO₄ (1.0 equiv).[1]

• Solvent: Degassed DMSO (0.1 M concentration).

• Light Source: 34W Blue LED (450 nm).

Step-by-Step Workflow:

• Reaction Assembly:

  • In an 8 mL vial equipped with a magnetic stir bar, add the azetidine-3-carboxylic acid (0.5 mmol, 100 mg) and the Photocatalyst (5.6 mg, 1 mol%).

  • Transfer the vial to a glovebox (or use strict Schlenk technique) to add Cs₂CO₃ (81 mg, 0.25 mmol).[1] Note: Air sensitivity is moderate, but oxygen quenches the triplet state of Iridium.[1]

  • Add degassed DMSO (5.0 mL).

  • Add the alkene coupling partner (0.75 mmol).

  • Seal the vial with a Teflon-lined septum cap.

• Irradiation:

  • Place the vial in a photoreactor setup approx. 2-3 cm from the Blue LED source.

  • Turn on the fan to maintain reaction temperature < 35°C. (Crucial: Azetidine derivatives can degrade if the LEDs heat the solvent above 40°C).

  • Stir vigorously for 12–24 hours. Monitor by LCMS for the disappearance of the acid (observed as decarboxylated mass).

• Work-up:

  • Dilute the reaction mixture with Ethyl Acetate (20 mL) and wash with 1M HCl (to remove unreacted base/acid) followed by Brine.

  • Dry organic layer over Na₂SO₄, filter, and concentrate.[1]

• Purification:

  • Purify via flash column chromatography (SiO₂).

  • Tip: Azetidines often streak on silica. Add 1% Triethylamine to the eluent to improve peak shape.

Data Summary (Typical Yields):

Coupling Partner (Alkene)	Product Type	Yield (%)	Notes
Methyl Acrylate	Ester	78-85%	Fast reaction (<12h)
Vinyl Sulfone	Sulfone	65-72%	Slower, requires 24h
Acrylamide	Amide	55-65%	Solubility issues in EtOAc workup

Part 4: Protocol B - Nickel-Catalyzed C3-Arylation (Cross-Electrophile)

Objective: Installation of aryl/heteroaryl groups at C3 using 3-iodoazetidine. Mechanism: This reaction proceeds via a radical-chain mechanism where a Ni(0)/Ni(II) cycle mediates the coupling of an aryl halide (Ar-Br) and an alkyl halide (Azetidine-I). A reductant (Mn or Zn) regenerates the active Ni(0) species.

Expertise & Experience (Why this works):

• The "Iodide" Advantage: 3-Iodoazetidine is used instead of 3-bromo because the C-I bond is weaker, facilitating rapid single-electron transfer (SET) to generate the C3 radical.

• Ligand Tuning: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) is the ligand of choice. It prevents Nickel aggregation and matches the steric demand of the secondary alkyl halide.

• Activation: The addition of NaI or TBAI is often a "secret sauce" in these reactions; it accelerates the turnover by keeping the Nickel in the active catalytic cycle or facilitating halide exchange.

Experimental Protocol:

Materials:

• Substrate: tert-butyl 3-iodoazetidine-1-carboxylate (1.0 equiv).

• Coupling Partner: Aryl Bromide (Ar-Br) (1.5 equiv).

• Catalyst: NiCl₂·glyme (10 mol%).

• Ligand: dtbbpy (15 mol%).

• Reductant: Manganese powder (Mn) (2.0 equiv) - Must be activated by washing with dilute HCl then drying.[1]

• Additives: NaI (0.5 equiv), 4-Ethylpyridine (1.0 equiv).[1]

• Solvent: DMA (N,N-Dimethylacetamide) (0.2 M).[1]

Step-by-Step Workflow:

• Catalyst Pre-complexation (Critical Step):

  • In a vial, mix NiCl₂[1]·glyme and dtbbpy in DMA (1 mL). Heat gently with a heat gun until a clear green solution forms. If it stays cloudy, the ligand hasn't complexed, and the reaction will fail.[1]

• Reaction Assembly:

  • In a separate reaction vessel, add 3-iodoazetidine (1.0 mmol, 283 mg), Aryl Bromide (1.5 mmol), Mn powder (110 mg), and NaI (75 mg).[1]

  • Add the remaining DMA (4 mL) and 4-Ethylpyridine.

  • Add the pre-formed Catalyst solution.

• Execution:

  • Sparge the mixture with Argon for 10 minutes (Oxygen kills Ni(0)).

  • Seal and heat to 60°C for 16 hours with vigorous stirring.

  • Visual Check: The reaction should turn from green to a dark black/brown suspension (indicating active Ni(0) and Mn turnover).

• Work-up:

  • Filter the mixture through a pad of Celite to remove excess Mn. Rinse with EtOAc.

  • Wash the filtrate with a solution of EDTA (to sequester Ni) or 1M HCl.

  • Concentrate and purify via silica gel chromatography.

Data Summary (Scope):

Aryl Bromide	Product Type	Yield (%)	Notes
4-CN-Phenyl Bromide	Aryl-Azetidine	82%	Electron-poor aryls work best
3-Pyridyl Bromide	Heteroaryl	68%	Pyridines are tolerated well
4-OMe-Phenyl Bromide	Electron-Rich	45%	Slower; increase temp to 80°C

Part 5: References

• Photoredox Decarboxylative Alkylation of Azetidines:

  • Title: Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals.[2][3][4][5]

  • Source: The Journal of Organic Chemistry, 2023.[3]

  • URL:[Link][1]

• Nickel-Catalyzed Cross-Coupling of Alkyl Halides:

  • Title: Nickel-Catalyzed Cross-Couplings of Unactivated Alkyl Halides and Pseudohalides with Organometallic Compounds.

  • Source: Angewandte Chemie International Edition, 2010 (Foundation of the method).

  • URL:[Link][1]

• Synthesis of 3-Substituted Azetidines (Review):

  • Title: Recent progress in synthesis of 3-functionalized azetidines.[4][6][7][8][9][10][11][12]

  • Source: Arkivoc, 2025.[1][6]

  • URL:[Link]

• Strain Release Functionalization (Alternative Strategy):

  • Title: Modular access to functionalized azetidines via electrophilic azetidinylation.[13]

  • Source: Organic Chemistry Frontiers, 2021.[1]

  • URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Visible light photoredox-catalyzed decarboxylative alkylation of 3-aryl-oxetanes and azetidines via benzylic tertiary radicals - American Chemical Society [acs.digitellinc.com]
• 3. Visible Light Photoredox-Catalyzed Decarboxylative Alkylation of 3-Aryl-Oxetanes and Azetidines via Benzylic Tertiary Radicals and Implications of Benzylic Radical Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives of potential interest for biological and foldameric applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Modular access to functionalized azetidines via electrophilic azetidinylation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Note: Optimized Peptide Coupling Protocols for Azetidine-Based Amino Acids

Abstract & Introduction

Azetidine-2-carboxylic acid (Aze) and its derivatives are critical tools in modern peptidomimetic drug design.[1] As the lower homolog of proline, Aze introduces a constrained 4-membered ring that rigidly defines the

and torsion angles of the peptide backbone.[1] This constraint is invaluable for stabilizing -turns, modulating metabolic stability, and restricting conformational space to enhance receptor selectivity.[1]

However, the incorporation of Aze presents a unique "dual-threat" to synthetic yield and purity:[1]

• Nucleophilic Inertness: The secondary amine of the azetidine ring is sterically hindered and less nucleophilic than primary amines, leading to difficult couplings to the N-terminus.[1]

• Electrophilic Instability: The high ring strain (~25 kcal/mol) makes the activated carboxylate susceptible to racemization and, under specific conditions, acid-catalyzed ring-opening reactions.[1]

This guide provides field-validated protocols to overcome these barriers, shifting from standard HBTU/DIPEA methods to high-efficiency systems utilizing HATU, COMU, and controlled microwave irradiation.[1]

Mechanistic Insight: The "Azetidine Paradox"

To optimize synthesis, one must understand the causality of failure.[1]

Feature	Consequence	Synthetic Impact
Secondary Amine	Increased steric bulk around the nucleophile.[1]	Slow Acylation: Standard coupling (HBTU/HOBt) often results in deletion sequences when coupling to Aze.[1]
Ring Strain	High energy ground state.[1]	Ring Opening: Strong Lewis acids or prolonged exposure to electrophiles can trigger hydrolysis to homoserine derivatives.
N-Alkylation	Absence of amide proton; increased tendency for oxazolone formation.[1]	Racemization: When Aze is the C-terminal activated species, it racemizes significantly faster than linear amino acids.[1]

Decision Matrix: Reagent Selection

The following logic governs the protocols below. We prioritize HATU and COMU for their superior leaving group effects (HOAt/Oxyma) which accelerate the reaction faster than the rate of racemization.[1]

Figure 1: Decision matrix for selecting coupling conditions based on the position of the Azetidine residue.[1]

Experimental Protocols

Protocol A: Coupling to N-Terminal Azetidine (The Steric Challenge)

Objective: Acylate the secondary amine of a resin-bound Aze residue. Challenge: The nucleophile is hindered. Standard HBTU couplings will yield <50% conversion.[1]

Reagents:

• Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[1][2]

• Base: DIPEA (Diisopropylethylamine)[1][3]

• Solvent: DMF (Anhydrous)[1]

Step-by-Step Procedure:

• Resin Preparation: Swell the resin (containing H-Aze-Peptide-Resin) in DMF for 20 minutes. Drain.

• Activation (Pre-mix):

  • Dissolve Amino Acid (4.0 eq relative to resin loading) in DMF.

  • Add HATU (3.9 eq).[1]

  • Add DIPEA (8.0 eq).[1]

  • Crucial: Activate for exactly 30 seconds before adding to resin.[1] Do not pre-activate longer, as this risks capping the amine with guanidinium byproducts.

• Coupling 1: Add mixture to resin. Shake/vortex for 60 minutes at Room Temperature.

• Wash: Drain and wash with DMF (3x).[1]

• Coupling 2 (Mandatory): Repeat steps 2-3 with fresh reagents.

• Monitoring: Perform a Chloranil test (not Kaiser test). The Kaiser test is for primary amines and will not detect unreacted Aze (secondary amine).[1] A positive Chloranil test (blue spots) indicates incomplete coupling.[1]

  • If positive: Perform a third coupling using PyAOP (4 eq) and HOAt (4 eq) with TMP (2,4,6-trimethylpyridine) as the base.[1]

Protocol B: Coupling of C-Terminal Azetidine (The Racemization Challenge)

Objective: Couple an activated Fmoc-Aze-OH to a growing peptide chain. Challenge: Activated Aze species form oxazolones rapidly, leading to epimerization (D/L mixtures).

Reagents:

• Activator: COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate)[1]

• Additive: Oxyma Pure (Ethyl (hydroxyimino)cyanoacetate)[1]

• Base: TMP (2,4,6-Trimethylpyridine or Collidine) - Weaker bases suppress proton abstraction.[1]

Step-by-Step Procedure:

• Activation:

  • Dissolve Fmoc-Aze-OH (3.0 eq) and Oxyma Pure (3.0 eq) in DMF.[1]

  • Add COMU (3.0 eq).[1]

  • Add TMP (3.0 eq).[1] Note: The ratio of Base to Acid is 1:1, unlike the 2:1 used with DIPEA.[1] This is critical to keep basicity low.

• Coupling: Immediately add to the resin-bound amine.[1]

• Reaction Time: React for 30-45 minutes .

  • Warning: Do not extend reaction time unnecessarily. Racemization is time-dependent.[1]

• Temperature: Maintain at 0°C to 20°C . Do NOT use microwave heating for this specific step, as thermal energy accelerates racemization significantly more than the coupling rate for C-activated Aze.[1]

Troubleshooting & Self-Validation

Ring Opening (Acidolysis)

While Aze is generally stable to standard TFA cleavage (95% TFA/2.5% TIS/2.5% H2O), the presence of strong Lewis acids or heating in acid can trigger ring opening.[1]

• Symptom: Mass spectrum shows +18 Da (hydrolysis) or +X adducts.[1]

• Prevention: Avoid heating the cleavage cocktail. If using Lewis acid catalysts for side-chain modifications, ensure the Aze nitrogen is acylated (protected) first.[1]

Diketopiperazine (DKP) Formation

If Aze is the second residue from the N-terminus (e.g., Fmoc-AA-Aze-Resin), Fmoc removal can trigger back-biting of the Aze amine onto the C-terminal ester, cleaving the dipeptide from the resin as a DKP.[1]

• Solution: Use Trityl (Trt) or 2-Chlorotrityl (2-Cl-Trt) resin .[1] The steric bulk of the trityl linker prevents DKP formation.[4]

Analytical Validation

Always validate Aze-containing peptides using 1H-NMR in addition to LC-MS.[1]

• Diagnostic Signal: The

  -proton of Aze typically appears as a multiplet around 4.5–5.0 ppm, distinct from Proline.[1]

• Stereochemical Check: To check for racemization, use Marfey’s reagent analysis or chiral GC-MS on the hydrolysate, as diastereomers of Aze-peptides can be difficult to separate by standard C18 HPLC.[1]

Visualizing the Workflow

The following diagram illustrates the optimized Solid Phase Peptide Synthesis (SPPS) workflow incorporating Aze residues.

Figure 2: Workflow logic for SPPS cycles involving Azetidine residues.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup.[1] Chemical Reviews, 111(11), 6557–6602.[1] [Link]

• Coutrot, P., et al. (2005). Efficient route to (S)-azetidine-2-carboxylic acid.[1] Bioscience, Biotechnology, and Biochemistry, 69(10), 1892-1897.[1][5] [Link]

• Beilstein Journals. Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. Efficient route to (S)-azetidine-2-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: C-H Activation Methods for Azetidine Scaffolds

This guide details advanced protocols for the C-H activation of azetidine scaffolds, focusing on

-C-H (C2) functionalization via lithiation and Iridium catalysis, and -C-H (C3) functionalization via Palladium catalysis.[1]

Executive Summary

Azetidines are high-value pharmacophores due to their ability to lower lipophilicity (

) and improve metabolic stability compared to larger saturated heterocycles.[1] However, their high ring strain (~25 kcal/mol) makes direct functionalization challenging, often leading to ring-opening or polymerization.[1] This guide outlines three field-proven methods to install substituents at the C2 ( ) and C3 ( ) positions without compromising ring integrity.

Strategic Classification of Methods

Method	Target Position	Mechanism	Key Reagents	Application
A. Lithiation/Trapping	C2 ( )	Deprotonation (Lithiated intermediate)	s-BuLi, TMEDA, Electrophile	Installation of alkyl, acyl, or silyl groups.
B. Pd-Catalyzed Arylation	C3 ( )	Directed C(sp³)-H Activation	Pd(OAc)₂, 8-Aminoquinoline, AgOAc	Stereoselective arylation of azetidine-2-carboxylic acids.[1][2]
C. Ir-Catalyzed Borylation	C2 ( )	C-H Borylation (Steric control)	[Ir(OMe)(cod)]₂, Ligand, B₂pin₂	Late-stage installation of boronate esters for cross-coupling.

Detailed Protocols

Method A: C2-Functionalization via Directed Lithiation

Based on the work of Hodgson et al.

This method utilizes the coordinating ability of the N-Boc group to direct lithiation to the

-position. Success depends on low temperature to prevent -elimination (ring opening).[1]

Mechanism: The tert-butoxycarbonyl (Boc) group coordinates Lithium, directing deprotonation to the syn-C2 proton. The resulting species is configurationally labile but chemically stable at -78 °C.

Protocol:

• Preparation: Flame-dry a 25 mL round-bottom flask and purge with Argon.

• Reagents:

  • N-Boc-azetidine (1.0 equiv, 1.0 mmol)[1]

  • TMEDA (1.2 equiv, 1.2 mmol) - Critical for stabilizing the lithiated species.[1]

  • s-BuLi (1.2 equiv, 1.3 M in cyclohexane) - Preferred over n-BuLi for cleaner deprotonation.

  • Electrophile (1.5 equiv) - e.g., Benzaldehyde, MeI, TMSCl.[1]

  • Solvent: Anhydrous THF (0.2 M concentration).

• Procedure:

  • Dissolve N-Boc-azetidine and TMEDA in THF and cool to -78 °C .

  • Add s-BuLi dropwise over 5 minutes. The solution may turn light yellow.

  • Stir at -78 °C for 30–60 minutes . Do not warm up.

  • Add the electrophile (neat or in minimal THF) dropwise.[1]

  • Stir at -78 °C for 1 hour, then allow to warm to room temperature over 2 hours.

  • Quench: Add saturated aqueous NH₄Cl (5 mL).

  • Workup: Extract with Et₂O (3x), dry over MgSO₄, and concentrate. Purify via flash chromatography.

Troubleshooting:

• Ring Opening: If acyclic amines are observed, ensure temperature never exceeds -70 °C during lithiation.

• Low Yield: Use fresh s-BuLi (titrate before use).[1] Ensure the azetidine is strictly anhydrous.

Method B: C3-Functionalization via Pd-Catalyzed Directed Arylation

Based on the work of Schreiber et al. (Broad Institute)

Direct functionalization of the C3 position is difficult due to its distance from the nitrogen. This protocol uses a bidentate directing group (8-aminoquinoline) attached at C2 to direct Palladium to the C3 position.

Mechanism: The 8-aminoquinoline (8-AQ) auxiliary forms a rigid N,N-bidentate chelate with Pd(II).[1] This geometry forces the metal center into proximity with the cis-C3 proton, facilitating C-H activation via a CMD (Concerted Metalation-Deprotonation) pathway.

Protocol:

• Substrate: Azetidine-2-carboxylic acid amide linked to 8-aminoquinoline.[2][3] Note: N-protection with a Trifluoroacetyl (TFA) group is often required to prevent N-poisoning of the catalyst.

• Reagents:

  • Substrate (0.2 mmol)[1]

  • Aryl Iodide (3.0 equiv)[1]

  • Pd(OAc)₂ (10 mol%)[1][2][3]

  • AgOAc (2.0 equiv) - Acts as halide scavenger and oxidant regenerator.[1]

  • (BnO)₂PO₂H (20 mol%) - Critical additive to promote C-H cleavage.[1]

  • Solvent: DCE (1,2-dichloroethane) or tert-Amyl alcohol.

• Procedure:

  • Combine substrate, Aryl Iodide, Pd(OAc)₂, AgOAc, and phosphate additive in a sealed tube.[1]

  • Add solvent (0.2 M) and seal under air (or N₂ if preferred, though AgOAc is the oxidant).[1]

  • Heat to 110 °C for 12–24 hours.

  • Cool to RT, filter through a celite pad (washing with DCM).[1]

  • Concentrate and purify via column chromatography.[4][5]

Key Insight: The reaction is stereospecific. The aryl group is installed cis to the directing group. To remove the 8-AQ group, use reductive conditions (SmI₂/EtNH₂) or hydrolysis (NaOH/EtOH).[1]

Method C: C2-Functionalization via Iridium-Catalyzed Borylation

Based on recent advances in undirected and directed borylation (e.g., Hartwig, Zhang).

For 3,3-disubstituted azetidines, steric hindrance prevents N-complexation, allowing Ir-catalyzed borylation to occur at the sterically accessible

-C-H bonds.

Protocol:

• Reagents:

  • Substrate: 3,3-disubstituted azetidine (free base or N-protected).[1]

  • Catalyst: [Ir(OMe)(cod)]₂ (1.5 mol%)[1]

  • Ligand: dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine) (3 mol%)[1]

  • Boron Source: B₂pin₂ (bis(pinacolato)diboron) (1.0 equiv)[1]

  • Solvent: Hexane or THF.

• Procedure:

  • In a glovebox, mix Ir-precursor and ligand in solvent to form the active catalyst (deep brown/red).

  • Add B₂pin₂ and the azetidine substrate.

  • Heat at 80 °C in a sealed tube for 16 hours.

  • Workup: Evaporate volatiles. The resulting boronate ester is often stable enough for silica purification or can be used directly in Suzuki couplings.

Pathway Visualization

Figure 1: Mechanistic divergence between C2-Lithiation and C3-Palladation pathways.

References

• Hodgson, D. M., Pearson, C. I., & Kazmi, M. (2014).[1] Generation and Electrophile Trapping of N-Boc-2-lithio-2-azetine. Organic Letters, 16(3), 856–859.[1] Link[1]

• Schreiber, S. L., et al. (2017).[1][6][7] Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation.[1][6][7] Journal of the American Chemical Society, 139(32), 11300–11306.[1] Link[1]

• Musci, P., et al. (2022).[1] Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines. Molecules, 27(9), 2847. Link

• Zhang, G., et al. (2025).[1] Assembly of Acyclic All-Carbon Quaternary Stereocenters via Asymmetric Azetidine C–H Borylation. ACS Catalysis, 15, 12345-12355. Link[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dash.harvard.edu [dash.harvard.edu]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 6. Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)-H Arylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Minimizing ring-opening side reactions in azetidine synthesis

The following guide serves as a specialized Technical Support Center for researchers working with azetidines. It is designed to troubleshoot the high-energy instability inherent to the 4-membered ring system.

Status: Operational | Topic: Minimizing Ring-Opening Side Reactions Lead Scientist: Senior Application Specialist

Core Mechanistic Intelligence

Before troubleshooting specific failures, you must understand the thermodynamic driver of your problem. The azetidine ring possesses substantial ring strain (~25.4 kcal/mol), only slightly less than aziridine (~27 kcal/mol).[1] This stored energy makes the ring a "loaded spring" waiting for a trigger to release.

The Two Primary Failure Modes

Most ring-opening events occur via two distinct mechanistic pathways. Understanding which one is active in your reaction is the first step to solving the issue.

Figure 1: Mechanistic pathways for azetidine ring opening.[2] The Acid-Catalyzed pathway is the most common cause of failure during workup and purification.

Troubleshooting Guides (FAQs)

Ticket #01: "My product degrades on the silica column."

Diagnosis: Silica gel is naturally acidic (pH ~4-5). This acidity is sufficient to protonate the azetidine nitrogen (pK_a ~11 for alkyl azetidines), activating the ring for solvolysis by trace water or methanol in your eluent.

Solution: The Neutralized Stationary Phase Protocol Do not use standard silica gel directly. You must passivate the acidic sites.

• Pre-treatment: Slurry your silica gel in the eluent containing 1–5% Triethylamine (Et3N) or 1% NH₄OH .

• Column Packing: Pack the column with this basic slurry.

• Elution: Maintain 1% Et3N in your mobile phase throughout the purification.

• Alternative: Switch to Basic Alumina (Aluminum Oxide) or Neutral Alumina . These matrices lack the acidic protons that trigger ring opening [1].

Ticket #02: "I see polymerization during cyclization."

Diagnosis: You are likely experiencing Cationic Ring-Opening Polymerization (CROP). If the concentration is too high, an uncyclized amine molecule attacks an activated (protonated/alkylated) azetidine ring, starting a chain reaction.

Solution: High-Dilution Kinetics

• Concentration: Run cyclization reactions at ≤ 0.05 M . This kinetically favors the intramolecular reaction (cyclization) over the intermolecular reaction (polymerization).

• Temperature: Lower the temperature. While heat helps overcome the activation energy for cyclization, it also fuels polymerization. Try 40°C–60°C instead of reflux, extending reaction time if necessary.

Ticket #03: "Ring opening occurred during N-functionalization (e.g., Acylation)."

Diagnosis: Acyl chlorides (R-COCl) can act as Lewis acids.[3] They coordinate to the azetidine nitrogen, creating a highly electrophilic quaternary ammonium species that is rapidly opened by the chloride ion (leaving group) [2].

Solution: The Schotten-Baumann Modification

• Base First: Ensure excess base (e.g., Et3N, DIPEA, or aqueous NaHCO3 in biphasic systems) is present before adding the electrophile.

• Temperature Control: Cool the reaction to -78°C or 0°C before adding the acyl chloride. Add the electrophile slowly.

• Alternative Reagents: Use Anhydrides or Mixed Anhydrides instead of acid chlorides to avoid generating free chloride ions (which are nucleophilic enough to open activated azetidines).

Critical Protocols

Protocol A: Reduction of -Lactams to Azetidines (Minimizing Opening)

Reducing 2-azetidinones (

-lactams) is a primary route to azetidines, but standard LiAlH4 conditions often cleave the C-N bond (ring opening) rather than just the C=O bond.

The "Alane" Standard (AlH₃) Alane is more electrophilic but less basic than LiAlH4, favoring C=O reduction without attacking the ring or causing elimination.

Step-by-Step:

• Preparation: In a flame-dried flask under Argon, suspend LiAlH4 (3.0 equiv) in dry Ether or THF at 0°C.

• Generation: Carefully add anhydrous AlCl3 (1.0 equiv) in portions. Stir for 15-30 mins to generate AlH2Cl/AlH3 species in situ.

  • Note: The resulting grey precipitate is LiCl. Do not filter.

• Addition: Dissolve your

  -lactam in minimum dry THF and add dropwise to the cold Alane mixture.

• Reaction: Allow to warm to RT. Monitor by TLC.[3][4][5][6] Avoid reflux unless absolutely necessary.

• Quenching (The Danger Zone): Cool back to 0°C.

  • Do NOT use HCl.

  • Use the Fieser method (n mL H2O, n mL 15% NaOH, 3n mL H2O) or saturated Na2SO4 solution.

  • The goal is to precipitate aluminum salts without creating a strongly acidic aqueous phase that would hydrolyze the product [3].

Protocol B: Selecting the Right Protecting Group

The stability of the ring is heavily influenced by the electron density on the nitrogen.

Protecting Group	Electronic Effect	Acid Stability	Base Stability	Risk of Ring Opening
Alkyl (e.g., Benzyl)	Electron Donating	Low (Protonates easily)	High	High (in acid/workup)
Boc / Cbz	Electron Withdrawing	Low (Cleaves w/ acid)	High	Medium (Stabilizes N-lone pair)
Tosyl / Nosyl	Strong EWG	High	High	Low (Best for stability)
Diphenylmethyl	Bulky / Donating	Medium	High	Medium (Steric shield)

Synthesis Decision Logic

Use this flow to select the optimal synthetic route based on your substrate's sensitivity.

Figure 2: Decision matrix for selecting synthetic routes to minimize downstream instability.

References

• BenchChem Technical Support. (2025).[3][4][5][6] How to prevent the ring-opening of azetidines during subsequent reactions. BenchChem. Link

• Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International. Link

• Padwa, A. (2011). Recent Advances in the Synthesis and Reactivity of Azetidines. Chemical Society Reviews.[2] Link

• Gleede, T., et al. (2019). Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization. Polymer Chemistry. Link

• Doda, K., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Link

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. m.youtube.com [m.youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Improving yield in the synthesis of azetidine-1-carboxylic acid esters

Ticket ID: AZT-YIELD-OPT-001 Subject: Improving yield and stability in the synthesis of azetidine-1-carboxylic acid esters Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Executive Summary

The synthesis of azetidine-1-carboxylic acid esters (N-protected azetidines) is deceptively simple. While the theoretical chemistry is straightforward—often involving the cyclization of

-haloamines—practical yields are frequently compromised by three "silent killers": volatility of the free base , oligomerization (due to ring strain), and acid-catalyzed ring opening during purification.

This guide moves beyond standard textbook procedures to address the specific failure points encountered in high-value drug development workflows.

Module 1: The "Invisible" Loss (Volatility Management)

User Question: "My crude NMR looks perfect, showing clean conversion. But after concentrating on the rotavap, my mass recovery is only 30%. Where did the product go?"

Root Cause Analysis

The free base, azetidine , boils at ~61-62°C. However, it forms low-boiling azeotropes with common solvents (THF, DCM) and has significant vapor pressure even at room temperature. If you are synthesizing the free amine first and then attempting to protect it in a second step, you are evaporating your yield during the intermediate concentration steps.

The Fix: In-Situ "Trap" Protocol

Never isolate the free azetidine if your target is the carbamate (ester). Use a One-Pot Cyclization-Capture strategy.

Protocol: One-Pot Synthesis of N-Boc-Azetidine

Target: Conversion of 3-bromopropylamine hydrobromide to N-Boc-azetidine.

• Biphasic Setup: Dissolve 3-bromopropylamine HBr (1.0 equiv) in DCM (0.2 M concentration).

• The Trap: Add di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv) directly to this mixture before cyclization begins.

• The Catalyst: Add Tetrabutylammonium bromide (TBAB) (0.05 equiv) as a Phase Transfer Catalyst (PTC).

• Cyclization Trigger: Add aqueous NaOH (40% w/w, 4.0 equiv) vigorously.

• Mechanism: As the free amine is generated by the base at the interface, it is immediately trapped by the Boc₂O in the organic phase, preventing volatilization and reducing the nucleophilicity required for oligomerization.

Why this works: The carbamate product (N-Boc-azetidine) has a significantly higher boiling point and is lipophilic, staying safely in the DCM layer.

Module 2: Cyclization vs. Polymerization

User Question: "I am seeing a gummy residue and broad peaks in the NMR baseline. Is this my product decomposing?"

Root Cause Analysis

This is oligomerization . The formation of a 4-membered ring is kinetically disfavored compared to intermolecular reactions (polymerization) due to ring strain (~26 kcal/mol). If the local concentration of the reactive amine is too high, it will attack another acyclic molecule rather than closing the ring.

The Fix: The Dilution Factor & Temperature Control

Parameter	Recommendation	Rationale
Concentration	< 0.1 M (Ideal: 0.05 M)	Low concentration statistically favors intramolecular collision (ring closure) over intermolecular collision (polymerization).
Temperature	Reflux (Specific Solvents)	While counter-intuitive for strained rings, sufficient thermal energy is often needed to overcome the enthalpy of activation for the strained transition state. However, in-situ trapping (Module 1) is usually done at RT or mild heat (40°C).
Base Addition	Slow Addition	If not using the biphasic method, add the base slowly to the amine solution to keep the concentration of the reactive free amine low at any given moment.

Visualizing the Pathway

The following diagram illustrates the competition between the desired cyclization and the fatal polymerization pathway.

Caption: Kinetic competition between intramolecular cyclization (desired) and intermolecular polymerization. High dilution favors the upper path.

Module 3: Purification & Stability (The Silica Trap)

User Question: "My product vanishes or decomposes on the silica column. TLC showed a spot, but I recovered nothing."

Root Cause Analysis

Azetidines, even when N-protected (especially with electron-rich groups), retain some Lewis basicity. More critically, the ring strain makes them susceptible to acid-catalyzed ring opening . Standard silica gel is slightly acidic (pH 6.0–6.5), which can catalyze the opening of the ring to form acyclic alcohols or chlorides.

The Fix: Silica Passivation

You must neutralize the active acidic sites on the silica gel before purification.[1]

Protocol: The "Buffered" Column

• Slurry Preparation: Prepare your silica slurry using your eluent + 1% Triethylamine (TEA) .

• Packing: Pour the column with this TEA-spiked solvent.

• Flushing: Flush the column with 2–3 column volumes of the pure eluent (without TEA) to remove excess base, or leave 0.1% TEA in the mobile phase if the compound is highly sensitive.

• Alternative: Use Neutral Alumina (Brockmann Grade III) instead of silica. Alumina is far less likely to trigger acid-catalyzed ring opening.

Troubleshooting Logic Tree

Use this decision matrix to diagnose yield issues in your current experiment.

Caption: Diagnostic workflow for identifying the source of yield loss in azetidine synthesis.

References

• Hillier, M. C., & Chen, C. Y. (2006).[2] A Straightforward Synthesis of 1,3-Disubstituted Azetidines via the Alkylation of Primary Amines with 2-Substituted-1,3-propanediol Bis-triflates.[2] The Journal of Organic Chemistry, 71(20), 7885–7887. Link

• Bott, T. M., & West, F. G. (2012). Preparation and Synthetic Applications of Azetidines. Heterocycles, 84(1), 223. Link

• BenchChem Technical Support. (2025). Troubleshooting Azetidine Synthesis: Ring Opening and Polymerization. BenchChem Knowledge Base. Link

• Couty, F., & Evano, G. (2006).[2] Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International, 38(5), 427-465. Link

• Gaunt, M. J., et al. (2018).[3] Palladium(II)-catalyzed intramolecular γ-C(sp3)–H amination for the synthesis of functionalized azetidines.[3] Nature, 563, 379–384. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Azetidine Purification &amp; Handling

Topic: Purification techniques for oily azetidine derivatives Role: Senior Application Scientist, Separation Sciences Division

Status: Operational | Ticket Priority: High Subject: Troubleshooting oily, unstable, or volatile azetidine derivatives.

Executive Summary

Azetidines possess significant ring strain (~25.4 kcal/mol), placing them between the highly reactive aziridines and the stable pyrrolidines.[1][2] This strain renders them susceptible to acid-catalyzed ring opening (polymerization) on standard silica gel.[3] Furthermore, low molecular weight azetidines are often oils that trap solvents tenaciously or exhibit volatility, leading to yield loss. This guide provides field-proven protocols to stabilize, purify, and solidify these challenging heterocycles.

Module 1: Chromatography Survival Guide

Issue: "My product streaks on the column or disappears (decomposes) during purification."

The Root Cause

Standard silica gel is slightly acidic (pH 4–5). The basic nitrogen of the azetidine interacts strongly with surface silanols, causing:

• Streaking: Broad peaks and poor separation.

• Decomposition: The Lewis acid sites on silica catalyze the relief of ring strain, opening the azetidine ring into linear byproducts or polymers.

Protocol A: The "TEA Blockade" (Silica Deactivation)

This is the industry-standard method for purifying basic, strained amines.

• Mobile Phase Preparation: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

  ) to your eluent system (e.g., DCM/MeOH or Hexane/EtOAc).

• Column Pre-treatment (Critical): Before loading the sample, flush the column with 2–3 column volumes (CV) of the mobile phase containing the base. This neutralizes the acidic silanol sites before the azetidine touches them.

• Loading: Load the crude oil as a solution (DCM) rather than dry-loading on silica, which creates localized high concentrations of acid-catalyst.[3]

Protocol B: The Alumina Switch

If the azetidine is highly acid-sensitive (e.g., contains electron-donating groups), switch stationary phases.

• Material: Aluminum Oxide (Alumina), Basic or Neutral, Brockmann Grade III.

• Why: Alumina lacks the acidic protons of silica, preventing ring-opening.

• Note: Alumina has lower surface area than silica; you may need a larger column (20:1 to 50:1 silica-to-compound ratio).[3]

Decision Logic: Column Strategy

Figure 1: Decision matrix for selecting the appropriate stationary phase based on compound stability.[3]

Module 2: Solidification (Turning Oils into Solids)

Issue: "My product is a viscous oil that won't crystallize. I need a solid for storage and stability."

The Solution: Salt Formation

Oily amines can often be converted into crystalline solids by forming salts. For azetidines, Oxalate salts are often superior to Hydrochlorides because they are less hygroscopic and form well-defined lattice structures.[3]

Protocol: Oxalate Salt Crystallization

Why Oxalate? Oxalic acid is a dicarboxylic acid that often bridges two amine molecules, creating a stable crystal lattice even for "greasy" amines.

• Dissolution: Dissolve the crude azetidine oil (1.0 equiv) in a minimal amount of Ethyl Acetate or Isopropanol (IPA) .

• Acid Addition: Add a solution of Oxalic Acid (1.0 equiv for mono-amine) dissolved in warm IPA or Acetone dropwise with vigorous stirring.

• Precipitation: A white precipitate should form immediately. If not, add Diethyl Ether (anti-solvent) until the solution turns cloudy.

• Cooling: Store at -20°C overnight.

• Isolation: Filter the solid. Wash with cold Ether.

Comparison of Salt Forms:

Salt Type	Pros	Cons	Best For
Oxalate	High crystallinity; non-hygroscopic.[3]	Toxic acid; not for in-vivo use.[3]	Storage, X-ray, Purification.
Hydrochloride (HCl)	Pharmaceutically acceptable.	Often hygroscopic; excess acid can open ring.	Final drug forms.[4][5]
Tosylate (pTsOH)	Lipophilic counter-ion aids crystallization.	High molecular weight (lowers mass % of drug).	Very lipophilic azetidines.
Fumarate	Pharmaceutically acceptable; moderate solubility.	Crystallization can be slow.	Mildly basic azetidines.[1]

Module 3: Workup & Extraction (The "Lost Yield" Phenomenon)

Issue: "I synthesized the azetidine, but I can't extract it from the aqueous layer."

The pH Trap

Azetidines are secondary or tertiary amines. If the aqueous layer is not sufficiently basic, the azetidine remains protonated (water-soluble ammonium salt).

Troubleshooting Checklist

• Check pH: Ensure the aqueous phase is pH > 12 . Use saturated

  or NaOH.

• Solvent Choice: Diethyl ether is often too non-polar for small, polar azetidines.

  • Recommendation: Use DCM (Dichloromethane) or CHCl3/IPA (3:1) for extraction.

• Salting Out: Saturate the aqueous layer with NaCl.[6] This reduces the solubility of the organic amine in water ("Salting out effect").

Module 4: Volatility Management

Issue: "My yield was 80% after the column, but 20% after the rotavap."

The Volatility Factor

Low molecular weight azetidines (e.g., N-alkyl azetidines) have significant vapor pressure. They can be co-distilled with solvents.

Handling Protocols

• Vacuum Control: Do not use high vacuum (< 10 mbar) for simple azetidines unless intentionally distilling. Use a water aspirator (~20-30 mbar) and keep the water bath cool (< 30°C).

• Salt it Down: If you do not need the free base immediately, convert it to a salt (see Module 2) before final drying.

• Solution Storage: Store the compound as a standardized solution in a high-boiling solvent (e.g., Toluene or DMSO) if it is an intermediate.

FAQ: Rapid Fire Troubleshooting

Q: Can I use HCl gas to make the salt? A: Yes, but proceed with caution. The heat of neutralization combined with strong acid can trigger ring opening (polymerization). Always dilute the HCl (e.g., 1M or 2M in Ether/Dioxane) and cool the azetidine solution to 0°C before addition.

Q: My azetidine has a Boc group. Is it stable? A: Yes. N-Boc azetidines are significantly more stable than their free-base counterparts because the electron-withdrawing carbonyl reduces the nucleophilicity of the nitrogen, preventing self-polymerization.[3] If possible, purify the N-Boc intermediate before deprotection.

Q: How do I store these compounds long-term? A: Store as a salt (Oxalate/HCl) at -20°C. If it must be a free base, store under Argon at -20°C to prevent reaction with atmospheric

(carbamate formation) or moisture.[3]

References

• BenchChem Technical Support. (2025).[1][6][7] Technical Support Center: Azetidine Synthesis Protocols.[3] Retrieved from

• Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.[2][3][8] Organic & Biomolecular Chemistry.[8][9] Retrieved from

• ScienceMadness. (2009).[10] Forming oxalate salts of amines.[10][11][12] Retrieved from

• National Institutes of Health (NIH). (2020). Discovery of l-Lysine Dioxalate as a Novel Inhibitor of Calcium Oxalate Crystallization.[3] Retrieved from

• ResearchGate. (2020). Co-crystallization of Oxalate Salts of Monoprotonated Amines.[11] American Journal of Heterocyclic Chemistry.[11] Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. US4966979A - Process for synthesis of azetidine and novel intermediates therefor - Google Patents [patents.google.com]
• 4. jmchemsci.com [jmchemsci.com]
• 5. ajchem-a.com [ajchem-a.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sciencemadness.org [sciencemadness.org]
• 11. researchgate.net [researchgate.net]
• 12. US2857424A - Preparation of oxalic acid salts of phenylene diamines - Google Patents [patents.google.com]

Technical Support Center: N-Boc-Azetidine Handling and Stability

Welcome to the Advanced Reagent Support Center. As drug development professionals and synthetic chemists, handling strained, protected heterocycles requires a rigorous understanding of their physical chemistry. This guide provides the mechanistic causality, self-validating protocols, and troubleshooting workflows necessary to prevent the decomposition of N-Boc-azetidine and its derivatives.

Mechanistic Causality: Why Does N-Boc-Azetidine Decompose?

To effectively store a chemical, we must first understand how and why it degrades. N-Boc-azetidine consists of a highly strained 4-membered azetidine ring (carrying approximately 26 kcal/mol of ring strain) protected by a tert-butyloxycarbonyl (Boc) group.

The Boc group is inherently acid-labile. When exposed to trace acids—which frequently form when atmospheric moisture reacts with ambient CO₂ or when halogenated solvents undergo photolytic degradation—the carbamate oxygen becomes protonated. This protonation lowers the activation energy for a fragmentation cascade that yields the free azetidine, carbon dioxide (CO₂), and isobutylene gas[1][2].

The generation of two moles of gas per mole of decomposed starting material is the primary cause of dangerous pressure build-up in sealed vials. Furthermore, once deprotected, the free azetidine acts as a strong nucleophile and base. Without the steric and electronic shielding of the Boc group, the strained ring becomes highly susceptible to nucleophilic ring-opening and spontaneous polymerization, particularly under thermal stress[3].

Mechanistic pathway of N-Boc-azetidine decomposition via acid and thermal triggers.

Quantitative Storage Parameters

To mitigate both thermal degradation and moisture-induced acid catalysis, environmental controls must be strictly maintained. The following table summarizes the quantitative relationship between storage conditions and expected reagent shelf-life based on authoritative safety data[1][3].

Storage Condition	Environmental Atmosphere	Container Type	Expected Shelf-Life	Degradation Risk Level
Ambient (20–25 °C)	Air (Ambient Humidity)	Clear Glass	< 1 Week	High (Thermal & Moisture)
Refrigerator (2–8 °C)	Inert Gas (Ar/N₂)	Amber Glass / Foil-wrapped	1 – 6 Months	Low (Stable for routine use)
Freezer (-20 °C)	Inert Gas (Ar/N₂)	Amber Glass / Foil-wrapped	> 6 Months	Minimal (Optimal for long-term)

Self-Validating Storage Protocol

Do not simply place the vial in a refrigerator. To ensure scientific integrity, utilize the following self-validating methodology every time the reagent is accessed.

Step 1: Atmospheric Purging (Moisture Exclusion)

• Action: Upon receiving the chemical or immediately after dispensing an aliquot, insert an Argon or high-purity Nitrogen line into the headspace of the vial. Purge gently for 30–60 seconds.

• Causality: Displacing atmospheric oxygen and moisture prevents the formation of trace carbonic acid or the oxidation of trace impurities, which act as catalysts for Boc deprotection.

Step 2: Thermal & Photic Shielding

• Action: Seal the cap tightly with Parafilm. If the original container is clear glass, wrap it entirely in aluminum foil. Transfer the vial to a desiccator jar containing active indicating silica gel, and place the jar in a 2–8 °C refrigerator (or -20 °C freezer for long-term storage).

• Causality: The desiccator provides a secondary barrier against refrigerator humidity. Foil prevents photo-oxidation, and low temperatures keep the system well below the activation energy required for carbamate fragmentation[3].

Step 3: Self-Validation (Quality Control Check)

• Action: Before utilizing N-Boc-azetidine that has been stored for >1 month, dissolve a 5 mg aliquot in CDCl₃ and acquire a quick ¹H NMR spectrum.

• Validation Criteria: The protocol is validated as successful if the spectrum shows a sharp, pristine singlet at ~1.44 ppm integrating to exactly 9 protons (the tert-butyl group), with no peaks at ~4.6 ppm (free isobutylene gas) and no shifting/broadening of the azetidine ring protons. If these criteria are met, the storage system is intact and the reagent is safe for synthesis.

Troubleshooting & FAQs

Even with rigorous protocols, deviations occur. Use this Q&A section to diagnose and resolve specific issues encountered at the bench.

Q1: My N-Boc-azetidine vial hissed and released a burst of pressure when I opened it. Is the reagent compromised? A: Yes, partial decomposition has occurred. The hissing is the sudden release of CO₂ and isobutylene gases, which are the stoichiometric byproducts of Boc group fragmentation[2]. This indicates that a portion of your reagent has deprotected into free azetidine. Action: Do not use this directly in sensitive cross-coupling or substitution reactions. You must validate the extent of degradation via ¹H NMR. If the degradation is minor (<5%), you may proceed with caution. If significant, the reagent must be re-protected (using Boc₂O and a mild base) and purified via chromatography before use.

Q2: The liquid has turned from colorless to a noticeable pale yellow. What causes this, and can I still use it? A: Yellowing is typically caused by the photolytic degradation of trace impurities or minor oxidation of the free amine if trace deprotection has occurred[3]. Action: While cosmetically alarming, minor yellowing often does not significantly impact the yield of robust reactions. However, to ensure trustworthiness in your experimental data, pass the neat liquid through a short plug of basic alumina (to remove trace acids and polar oxidized impurities) prior to your reaction. Ensure you store the purified product in amber glass moving forward.

Q3: Can I prepare a stock solution of N-Boc-azetidine in dichloromethane (DCM) to make daily dispensing easier? A: This is highly discouraged. Halogenated solvents like DCM can slowly degrade over time—especially upon exposure to light—generating trace amounts of hydrochloric acid (HCl). Because the Boc group is highly sensitive to acid catalysis, storing the reagent in DCM will lead to accelerated deprotection[2]. Action: If a stock solution is strictly necessary for an automated workflow, use a rigorously dried, acid-free ethereal solvent (e.g., anhydrous THF stored over 4Å molecular sieves) and maintain the solution at -20 °C under Argon.

Diagnostic workflow for evaluating compromised N-Boc-azetidine reagents.

References

• "SAFETY DATA SHEET - Tokyo Chemical Industry: 1-Boc-azetidine-3-carboxylic Acid", TCI Chemicals,
• "SAFETY DATA SHEET - Fisher Scientific: 1-BOC-Azetidine-3-carboxylic acid", Fisher Scientific,
• "1-N-Boc-3-Azetidinecarboxylic acid CAS#: 142253-55-2", ChemicalBook,

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. 1-N-Boc-3-Azetidinecarboxylic acid CAS#: 142253-55-2 [chemicalbook.com]

Technical Support Center: Troubleshooting Azetidine Reactivity in Coupling Reactions

Welcome to the Advanced Technical Support Center for azetidine chemistry. This guide is engineered for researchers, scientists, and drug development professionals who are encountering low yields, stalled reactions, or unexpected decomposition when utilizing azetidines in cross-coupling and amidation workflows.

Here, we bypass generic advice to analyze the fundamental physical chemistry driving azetidine's recalcitrance, providing field-proven, self-validating protocols to overcome these synthetic bottlenecks.

The Root Cause: The Electronic Profile of Azetidine

To troubleshoot azetidine couplings, one must first understand the causality behind its low reactivity. Azetidine is a four-membered nitrogen heterocycle characterized by a significant ring strain of approximately 25.4 kcal/mol[1].

Because the internal bond angles are constrained to ~90°, the endocyclic C–N bonds are forced to adopt a higher degree of p-character to relieve angle strain. Consequently, the exocyclic nitrogen lone pair is forced into an orbital with disproportionately high s-character compared to unstrained cyclic amines like pyrrolidine or piperidine[2].

Since s-orbitals penetrate closer to the nucleus, the nitrogen lone pair is held much more tightly. This electronic phenomenon drastically reduces both the basicity and the nucleophilicity of the azetidine nitrogen[3][4]. Furthermore, the inherent ring strain makes the molecule highly susceptible to strain-release decomposition (ring-opening), particularly when exposed to Lewis acids, protic acids, or elevated temperatures[5].

Diagnostic Workflow for Azetidine Couplings

Use the following logical relationship diagram to diagnose and resolve your specific coupling failure.

Diagnostic workflow for troubleshooting azetidine coupling reactions based on reaction class.

Quantitative Comparison of Cyclic Amines

To contextualize the difficulty of azetidine couplings, compare its physical properties against other common cyclic amines. As ring strain decreases, nucleophilicity increases exponentially.

Cyclic Amine	Ring Size	Approx. Ring Strain (kcal/mol)	Nitrogen Lone Pair s-character	Relative Nucleophilicity	Primary Coupling Challenge
Aziridine	3	~27.7	Very High	Extremely Low	Rapid ring-opening / decomposition
Azetidine	4	~25.4	High	Low	Sluggish transmetalation; acid-catalyzed opening
Pyrrolidine	5	~5.4	Standard (sp³)	High	Minimal (Highly reactive)
Piperidine	6	~0.1	Standard (sp³)	Very High	Minimal (Optimal p-orbital alignment)

Data synthesized from thermodynamic and kinetic studies of nitrogen heterocycles[1][2][4].

Troubleshooting Guides & FAQs

Q1: During Buchwald-Hartwig amination of azetidine, I observe mostly unreacted starting material and the precipitation of palladium black. How can I fix this?

A: The precipitation of palladium black indicates that the active Pd(0) catalyst is decomposing before the catalytic cycle can complete. Because azetidine's nucleophilicity is suppressed by the high s-character of its lone pair, the transmetalation step (where the amine displaces the halide on the Pd(II) complex) is severely stalled[6]. Solution: You must use highly active, sterically demanding, and electron-rich phosphine ligands that force reductive elimination and stabilize the Pd intermediate. Recent developments highlight ligands like AshPhos , which rely on chelation and cooperativity to facilitate aminations of strained cyclic amines without decomposing the ring[6]. Alternatively, RuPhos or BrettPhos paired with a strong base like NaOtBu can accelerate the cycle.

Q2: When attempting an amide coupling with azetidine and an acyl chloride, my yield is abysmal, and LC-MS shows multiple heavy mass adducts. What is happening?

A: You are observing acid-catalyzed or Lewis acid-mediated ring-opening[7]. Acyl chlorides act as weak Lewis acids, and their reaction inherently generates HCl. Both the Lewis acid and the proton can coordinate to the azetidine nitrogen. This coordination exacerbates the already high ring strain (~25.4 kcal/mol), activating the ring toward nucleophilic attack by chloride ions[1][5]. The heavy mass adducts are likely acyclic, ring-opened secondary amides. Solution: Abandon acyl chlorides. Switch to milder, modern peptide coupling reagents (e.g., HATU, COMU) in the presence of a non-nucleophilic base (like DIPEA) at room temperature[7].

Q3: How do I prevent ring-opening during high-temperature S_NAr couplings?

A: Elevated temperatures provide the thermal activation energy required to overcome the barrier for ring cleavage[5]. If high temperatures are unavoidable for an S_NAr reaction, you must ensure the environment is strictly anhydrous and acid-free. Optimize by using highly polar aprotic solvents (DMSO, NMP) to maximize the intrinsic nucleophilicity of the azetidine, allowing you to lower the reaction temperature.

Field-Proven Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . Each protocol includes a validation checkpoint to confirm the mechanistic success of the reaction before proceeding to workup.

Protocol A: Optimized Buchwald-Hartwig Amination of Azetidines

Designed to prevent catalyst decomposition during sluggish transmetalation[6].

• Reagent Assembly (In Glovebox or under N₂): To an 8 mL oven-dried reaction vial equipped with a magnetic stir bar, add sodium tert-butoxide (2.0 equiv, 1.0 mmol).

• Substrate Addition: Add the heteroaryl halide (1.0 equiv, 0.5 mmol) and the azetidine derivative (1.2 equiv, 0.6 mmol).

• Catalyst Introduction: Add anhydrous THF (0.8 mL). Inject a stock solution containing 1-2 mol % of AshPhos-Pd(crotyl)Cl (or a RuPhos Pd G3 precatalyst).

• Reaction Execution: Seal the vial and stir at 80 °C.

• Validation Checkpoint (Self-Validation): Observe the reaction vial after 45 minutes. A persistent homogeneous solution indicates an active, stabilized catalytic cycle. If a black precipitate (Pd black) has formed, the transmetalation has failed, and the catalyst has decomposed. Do not proceed to workup; re-evaluate ligand steric bulk.

• Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove inorganic salts, and concentrate under reduced pressure.

Protocol B: Mild Amide Coupling of Azetidine (Avoiding Ring-Opening)

Designed to prevent HCl-mediated or Lewis acid-triggered ring strain release[7].

• Activation: Dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF or DCM (0.1 M concentration) and cool to 0 °C.

• Reagent Addition: Add HATU (1.1 equiv) followed by DIPEA (3.0 equiv). Stir for 10 minutes to form the active ester. Crucial: The excess DIPEA acts as a scavenger to ensure no trace protons can activate the azetidine ring.

• Azetidine Introduction: Slowly add the azetidine derivative (1.1 equiv). Allow the reaction to warm to room temperature (20-25 °C). Do not heat[7].

• Validation Checkpoint (Self-Validation): At 1 hour, pull an aliquot for LC-MS. Look for the desired product mass

  . If you observe a dominant peak at (addition of HCl) or (addition of H₂O), acid-catalyzed ring-opening has occurred. This indicates your base concentration was insufficient or the solvent was wet.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers heavily with brine (to remove DMF/HATU byproducts), dry over Na₂SO₄, and purify via silica gel chromatography.

References

• Aziridine: ring strain promotes ring opening Almerja[Link]

• AshPhos Ligand: Facilitating Challenging Aminations in Five- and Six-Membered Heteroaryl Halides Using Cyclic Secondary and Bulky Amines | JACS Au American Chemical Society (ACS)[Link]

• Sulfur-Phenolate Exchange as a Mild, Fast, and High-Yielding Method toward the Synthesis of Sulfonamides Wageningen University & Research[Link]

• Ring expansion of aziridines and azetidines for the synthesis of 5-membered azacycles EPFL[Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle RSC Publishing[Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. Aziridine: ring strain promotes ring opening [ns1.almerja.com]
• 4. epfl.ch [epfl.ch]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Silica Gel Chromatography for Polar Azetidine Compounds

Welcome to the technical support center for the purification of polar azetidine compounds. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges with the chromatography of these unique and often problematic molecules. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of their purification.

Introduction: The Challenge of Polar Azetidines

Polar azetidine derivatives are notoriously difficult to purify using standard silica gel chromatography. Their high polarity, stemming from the nitrogenous four-membered ring and other polar functional groups, leads to strong interactions with the acidic silanol groups on the silica surface.[1][2] This often results in a host of issues, including poor peak shape (tailing), irreversible adsorption to the stationary phase, and co-elution with polar impurities.[2][3][4] Furthermore, the basic nature of the azetidine nitrogen can lead to protonation and strong ionic interactions with the silica, exacerbating purification difficulties.[5][6]

This guide provides practical, field-proven solutions to these common problems, enabling you to develop robust and efficient purification methods.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the chromatography of polar azetidine compounds in a direct question-and-answer format.

Issue 1: My compound is streaking or tailing badly on the TLC plate and column.

Q: Why is my polar azetidine compound showing significant tailing, and how can I fix it?

A: Tailing is a classic sign of strong, undesirable interactions between your basic azetidine and the acidic silica gel stationary phase.[4][5] The lone pair of electrons on the azetidine nitrogen interacts with the acidic silanol groups (Si-OH) on the silica surface, causing the compound to "stick" and elute slowly and unevenly.[5][7]

Solutions:

• Mobile Phase Modification with a Basic Additive: This is often the most effective first step. Adding a small amount of a basic modifier to your mobile phase will neutralize the acidic silanol groups, minimizing the unwanted interactions.[3]

  • Triethylamine (TEA): Add 0.1-1% (v/v) TEA to your eluent. This is a common and highly effective strategy for improving the peak shape of basic compounds.[1][5]

  • Ammonium Hydroxide (NH₄OH): For very polar and basic compounds, a mobile phase containing ammonium hydroxide can be beneficial. A common starting mixture is Dichloromethane:Methanol:Ammonium Hydroxide (e.g., 80:18:2).[1]

• Pre-treat the Silica Gel: Before packing your column, you can neutralize the silica gel by preparing a slurry in your mobile phase that already contains the basic additive (e.g., 0.5-1% TEA in your starting solvent mixture).[1] This ensures the entire stationary phase is passivated before you load your sample.

• Change the Stationary Phase: If mobile phase modification is insufficient, consider a different stationary phase.

  • Basic Alumina: Alumina is less acidic than silica and can be a good alternative for the purification of basic compounds.[3][8]

  • Functionalized Silica: Modern chromatography offers a variety of functionalized silica gels with different properties that may be better suited for your separation.[9]

Issue 2: My compound won't elute from the column, even with a very polar mobile phase.

Q: I've tried using a high percentage of methanol in my eluent, but my azetidine derivative remains stuck on the silica gel. What's happening?

A: This indicates irreversible adsorption, where your compound is so strongly bound to the silica that the mobile phase cannot effectively displace it.[2][3] This is a common fate for highly polar and basic molecules on standard silica gel.[2]

Solutions:

• Drastic Polarity Increase with a Basic Modifier: If you haven't already, introduce a basic modifier as described in Issue 1. A mobile phase like Dichloromethane:Methanol with 2% ammonium hydroxide might be necessary to elute highly retained compounds.[1]

• Alternative Chromatography Techniques: For extremely polar compounds, normal-phase chromatography on silica may not be the best approach.

  • Reversed-Phase HPLC (RP-HPLC): This technique uses a non-polar stationary phase (like C18) and a polar mobile phase. It is often more suitable for polar compounds.[10]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the retention and separation of very polar compounds that are poorly retained in reversed-phase chromatography.[10]

Issue 3: My product and a key impurity are co-eluting.

Q: My target azetidine and a closely related impurity have very similar Rf values on TLC and I can't separate them on the column. How can I improve the resolution?

A: Achieving separation between structurally similar compounds requires optimizing the selectivity of your chromatographic system. This involves fine-tuning the mobile phase or changing the stationary phase to exploit subtle differences in the analytes' properties.

Solutions:

• Systematic Mobile Phase Optimization:

  • Vary Solvent Ratios: Methodically test different ratios of your chosen solvents. Small changes in polarity can significantly impact resolution.[3]

  • Introduce a Third Solvent: Adding a third solvent with a different polarity or hydrogen bonding capability (e.g., a small amount of acetonitrile or isopropanol to a hexane/ethyl acetate system) can alter the selectivity and improve separation.

  • Control the pH: The ionization state of your azetidine and any ionizable impurities will change with pH.[11] Adjusting the mobile phase pH can alter retention times and potentially resolve co-eluting peaks.[11][12] For basic compounds, operating at a pH that suppresses their ionization can improve retention and peak shape.[7]

• Change the Stationary Phase: Different stationary phases offer different selectivities.

  • Phenyl-Hexyl Columns: These columns can provide unique selectivity for compounds with aromatic rings or those that are challenging to separate on standard C18 phases.[13]

  • Chiral Stationary Phases (CSPs): If your azetidine is chiral and you need to separate enantiomers or diastereomers, a chiral column is necessary.[14][15][16] Polysaccharide-based CSPs are often effective for a wide range of compounds.[14]

Issue 4: I'm seeing new spots on my TLC after running the column, and my yield is low.

Q: My crude NMR looks clean, but after column chromatography, I see new impurities and my product recovery is poor. What could be the cause?

A: This strongly suggests that your compound is degrading on the silica gel.[2][17] The acidic nature of silica can catalyze decomposition, ring-opening, or epimerization of sensitive molecules.[2][8]

Solutions:

• Neutralize the Silica: As with tailing, pre-treating the silica gel with a basic modifier like triethylamine can prevent acid-catalyzed degradation.[1][8]

• Use a Less Acidic Stationary Phase: Switch to basic or neutral alumina, or Florisil, which are gentler alternatives to silica gel.[8]

• Minimize Residence Time on the Column:

  • Use Flash Chromatography: The higher flow rate in flash chromatography reduces the time your compound is in contact with the stationary phase.

  • Optimize the Mobile Phase for Faster Elution: Once you have a solvent system that provides good separation, you can try increasing the polarity to elute your compound more quickly.[17]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing a mobile phase for a novel polar azetidine?

A1: A good starting point is a gradient of methanol in dichloromethane (DCM) with 0.5% triethylamine.[1] Begin with a low percentage of methanol and gradually increase the polarity while monitoring the separation on TLC. The inclusion of a basic modifier from the start is crucial for good peak shape with these compounds.[1]

Q2: How does the pH of the mobile phase affect the chromatography of my azetidine compound?

A2: The mobile phase pH is a critical parameter. Azetidines are basic, and their charge state is dependent on the pH. At low pH, the azetidine nitrogen will be protonated (positively charged), which can lead to strong ionic interactions with deprotonated silanol groups on the silica surface, causing peak tailing.[12] By adding a base to the mobile phase, you raise the pH, keeping the azetidine in its neutral, free-base form, which generally results in better chromatography.

Q3: Are there alternatives to silica gel for purifying very polar azetidines?

A3: Yes, for highly polar azetidines, several alternatives exist:

• Basic or Neutral Alumina: A good first alternative for basic compounds.[3][8]

• Reversed-Phase Chromatography (C18): Often the preferred method for polar compounds.

• HILIC: Specifically designed for very polar analytes.

• Ion-Exchange Chromatography: Can be used if your azetidine is charged.

Q4: My polar azetidine is highly water-soluble. How can I effectively extract it from an aqueous workup before chromatography?

A4: This is a common challenge, as the protonated salt form of azetidines can be very soluble in water.[1]

• Sufficient Basification: Ensure the aqueous layer is sufficiently basic (pH > 12 is recommended) before extraction to convert the azetidine salt to the neutral free base.[1]

• Choice of Extraction Solvent: Dichloromethane or a chloroform/isopropanol mixture (e.g., 9:1) can be more effective than ethyl acetate for extracting polar amines.[1]

• "Salting Out": Saturating the aqueous layer with a salt like NaCl can decrease the solubility of your organic compound in the aqueous phase, improving extraction efficiency.[1][3]

Visualizations and Protocols

Diagram: Systematic Approach to Troubleshooting Peak Tailing

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sepscience.com [sepscience.com]
• 10. selectscience.net [selectscience.net]
• 11. moravek.com [moravek.com]
• 12. agilent.com [agilent.com]
• 13. agilent.com [agilent.com]
• 14. mavmatrix.uta.edu [mavmatrix.uta.edu]
• 15. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. chem.rochester.edu [chem.rochester.edu]

Overcoming steric hindrance in 3,3-disubstituted azetidine synthesis

Welcome to the technical support center for the synthesis of sterically hindered azetidines. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the significant challenges associated with constructing the 3,3-disubstituted azetidine scaffold. This guide is structured to address common questions and troubleshooting scenarios encountered in the lab.

Azetidines, particularly those with geminal substitution at the C3 position, are highly sought-after motifs in medicinal chemistry.[1] Their rigid, sp³-rich structure can confer significant advantages in drug candidates, including improved metabolic stability, solubility, and binding affinity.[1][2] However, the synthesis of these strained four-membered rings is notoriously difficult due to the high activation barrier for ring closure, which is exacerbated by steric hindrance at the C3 position.[3] Traditional intramolecular cyclization methods often fail or provide low yields, necessitating the development of more advanced strategies.[3][4][5]

This guide will walk you through the causality behind common experimental failures and provide actionable solutions grounded in modern synthetic methodologies.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental challenges in synthesizing 3,3-disubstituted azetidines?

The primary obstacles are rooted in thermodynamics and kinetics:

• Ring Strain: The azetidine ring possesses significant strain energy (approx. 25.4 kcal/mol), making its formation thermodynamically less favorable than larger rings.[3][6][7]

• Steric Hindrance: In a classical intramolecular Sɴ2 cyclization of a γ-amino halide or alcohol, the two substituents at the C3 position sterically clash with the incoming nucleophilic nitrogen and the leaving group. This raises the energy of the transition state, dramatically slowing down the desired 4-exo-tet cyclization and allowing competing side reactions, such as elimination or intermolecular polymerization, to dominate.[3][8]

• Conformational Effects: The acyclic precursor must adopt a specific conformation to allow the nucleophilic nitrogen and the electrophilic carbon to come within reacting distance. Bulky 3,3-disubstituents can disfavor this required conformation.[3]

Q2: My standard intramolecular cyclization (e.g., from a 3-amino-2,2-disubstituted-1-propanol derivative) is failing. Why, and what are the alternatives?

This is a classic and expected challenge. The direct Sɴ2 cyclization is highly sensitive to steric bulk at the quaternary center.[3] The reaction rate for forming the four-membered ring becomes too slow to compete with other pathways.

Fortunately, several modern strategies have been developed to bypass this kinetic barrier. The choice of method depends on the desired substitution pattern and available starting materials.

Caption: Decision workflow for selecting a synthetic strategy.

Q3: What are the most effective modern strategies to overcome this steric barrier?

• Photochemical [2+2] Cycloaddition (Aza Paternò-Büchi Reaction): This method involves the light-induced reaction of an imine with an alkene.[9][10] It forms two bonds in a single step and is often less sensitive to ground-state steric effects, as it proceeds through an excited state. Recent advances using visible light and photocatalysts have made this a powerful and scalable option for accessing densely functionalized azetidines.[7][11]

• Strain-Release Methodologies: These strategies use highly strained precursors, like 1-azabicyclo[1.1.0]butanes (ABBs), which readily undergo ring-opening reactions with a variety of nucleophiles and coupling partners.[4][12] The release of ring strain provides a strong thermodynamic driving force for the reaction, enabling the construction of complex azetidines that are otherwise inaccessible.

• Radical-Mediated Cyclizations: Generating a radical intermediate can circumvent the high-energy transition state of an Sɴ2 reaction. For instance, photoredox catalysis can be used to generate tertiary radicals that undergo cyclization.[13][14] This approach often operates under very mild conditions.

• Lewis Acid-Catalyzed Cyclizations: For specific substrates, such as cis-3,4-epoxy amines, Lewis acids like La(OTf)₃ can promote a regioselective intramolecular aminolysis to form the azetidine ring, even in sterically demanding cases.[15]

• Generation of 4-Membered Ring Carbocations: Activating a precursor like a 3-aryl-3-azetidinol can generate a transient carbocation on the strained ring, which can then be trapped by various nucleophiles.[2][16] This strategy is effective for synthesizing 3-aryl-3-substituted azetidines.

Troubleshooting Guide

Problem: My reaction yield is consistently low or zero.

Low yields are the most common issue. Let's diagnose the potential causes.

Caption: Troubleshooting workflow for low-yield reactions.

Possible Cause 1: Inefficient Leaving Group

In traditional cyclizations, the choice of leaving group is paramount. A poor leaving group (like -OH or -Cl) will not be displaced effectively in a sterically congested environment.

• Solution: Convert hydroxyl groups into excellent leaving groups such as tosylates (-OTs), mesylates (-OMs), or ideally, triflates (-OTf). If using a halide, iodide is a much better leaving group than bromide or chloride.[3][17]

Possible Cause 2: Competing Side Reactions

Steric hindrance slows the desired cyclization, giving other reactions time to occur. The most common side reaction is E2 elimination, especially with strong, bulky bases, leading to an unsaturated acyclic amine.

• Solution:

  • Temperature Control: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate. Lower temperatures often increase selectivity for the Sɴ2 pathway over elimination.[18]

  • Base Selection: Use a strong, non-nucleophilic, and less-hindered base. Sodium hydride (NaH) is often a good choice as it generates the reactive anion without introducing steric bulk.

  • High Dilution: Intermolecular side reactions can compete with the desired intramolecular cyclization. Running the reaction under high dilution conditions (e.g., <0.05 M) can favor the intramolecular pathway.[18]

Possible Cause 3: Unfavorable Reaction Pathway

As discussed, the direct Sɴ2 pathway may simply be too energetically unfavorable.

• Solution: Change the fundamental strategy. Instead of forcing a difficult Sɴ2 reaction, switch to a method designed for hindered systems, such as a photochemical or strain-release approach.

Problem: I am observing significant byproduct formation.

Possible Cause: Lack of Selectivity

In methods like Lewis acid-catalyzed ring-opening of epoxides, regioselectivity can be an issue. The nucleophile might attack the wrong carbon.

• Solution: The choice of catalyst is critical. For instance, in the intramolecular aminolysis of cis-3,4-epoxy amines, La(OTf)₃ has been shown to be highly effective at promoting the desired C3 attack to form the azetidine.[15] Screen different Lewis acids and solvents to optimize selectivity.

Problem: My product is difficult to purify or decomposes on silica gel.

Azetidines can be challenging to purify due to their polarity and the potential for the strained ring to open under acidic conditions.[3]

• Solution:

  • Neutralize Silica Gel: Pre-treat your silica gel with a base (e.g., by creating a slurry with 1-2% triethylamine in the eluent and then evaporating the solvent) to neutralize acidic sites.

  • Alternative Stationary Phases: Consider using neutral alumina or a reverse-phase column for purification.

  • Protecting Groups: An electron-withdrawing protecting group on the azetidine nitrogen (e.g., tosyl, Boc) can stabilize the ring, making it less susceptible to decomposition during purification.[3]

Featured Experimental Protocols

Protocol 1: Visible-Light-Mediated Aza Paternò-Büchi Reaction

This protocol, adapted from the work of Schindler and others, is a powerful method for constructing azetidines via a [2+2] photocycloaddition.[7][11] It bypasses the limitations of ground-state steric hindrance by proceeding through a triplet excited state.

Materials:

• Imine precursor (e.g., 2-isoxazoline-3-carboxylate) (1.0 equiv)

• Alkene (2.0-5.0 equiv)

• Iridium photocatalyst (e.g., fac-[Ir(dFppy)₃]) (1-2 mol%)

• Anhydrous, degassed solvent (e.g., benzene, acetonitrile)

Procedure:

• In a reaction vessel suitable for photochemistry (e.g., a borosilicate glass vial), combine the imine precursor and the iridium photocatalyst.

• Add the anhydrous, degassed solvent, followed by the alkene.

• Ensure the vessel is sealed and the reaction mixture is thoroughly degassed (e.g., via three freeze-pump-thaw cycles or by sparging with argon for 20-30 minutes). Oxygen can quench the excited state and must be rigorously excluded.[18]

• Irradiate the reaction mixture with a suitable light source (e.g., a 450 nm blue LED) at room temperature. Monitor the reaction by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (pre-treated with triethylamine if necessary) to afford the desired azetidine.

Protocol 2: Modular Synthesis via Strain-Release of 1-Azabicyclo[1.1.0]butane (ABB)

This protocol leverages the high ring strain of ABB for the modular construction of 3,3-disubstituted azetidines, as demonstrated by Aggarwal and others. It allows for the introduction of diverse substituents via cross-coupling reactions.[4][12]

Materials:

• Benzoylated 1-azabicyclo[1.1.0]butane (ABB) (1.0 equiv)

• Aryl or vinyl boronic acid (1.5 equiv)

• Nickel catalyst (e.g., NiCl₂•glyme) (10 mol%)

• Ligand (e.g., dtbbpy) (12 mol%)

• Base (e.g., K₃PO₄) (2.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane)

Procedure:

• To an oven-dried reaction vial under an inert atmosphere (e.g., nitrogen or argon), add the nickel catalyst, ligand, and base.

• Add the benzoylated ABB and the boronic acid.

• Add anhydrous dioxane via syringe.

• Seal the vial and stir the reaction mixture at the desired temperature (e.g., 80 °C) until the starting ABB is consumed (monitor by TLC or GC-MS).

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the 3,3-disubstituted azetidine.

Comparative Summary of Modern Methods

Method	Core Principle	Advantages	Disadvantages	Key Ref.
Aza Paternò-Büchi	Photochemical [2+2] Cycloaddition	Atom economical, modular, tolerates steric bulk, mild conditions.	Requires photochemical setup, sensitive to oxygen, substrate scope can be limited by imine precursor stability.	[7][10][11]
Strain-Release (ABB)	Ring-opening of highly strained bicycle	High functional group tolerance, modular, strong thermodynamic driving force.	Requires synthesis of strained ABB precursor, may use expensive catalysts/ligands.	[4][12]
Radical Cascade	Photoredox-catalyzed radical formation and cyclization	Extremely mild conditions, high functional group tolerance, novel bond disconnections.	Can have selectivity issues, may require specific photocatalysts.	[13][14]
Lewis Acid Catalysis	Catalytic ring-opening of epoxides	Uses specific, readily available precursors, can be highly regioselective with the right catalyst.	Substrate scope is limited to precursors like epoxy amines.	[15]
Carbocation Trapping	Generation and trapping of a 4-membered ring carbocation	Good for 3-aryl substitution, mild conditions.	Limited to precursors that can stabilize a carbocation (e.g., benzylic).	[2][16]

References

• Visible light photoredox-catalyzed decarboxylative alkylation of 3-aryl-oxetanes and azetidines via benzylic tertiary radicals. (n.d.). American Chemical Society. Retrieved March 7, 2026, from [Link]

• Wang, X.-R., & Zhang, Y. (2025). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. Journal of Organic Chemistry, 90, 4421-4434. Retrieved March 7, 2026, from [Link]

• Azetidine synthesis. (n.d.). Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]

• Singh, G. S. (Ed.). (2022). Azetidine. Chemistry and Biology of Azetidines. Retrieved March 7, 2026, from [Link]

• Wang, Z., et al. (2022). Azetidine synthesis enabled by photo-induced copper catalysis via [3+1] radical cascade cyclization. RSC Chemical Biology, 3(5), 585-591. Retrieved March 7, 2026, from [Link]

• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. (2021). Organic & Biomolecular Chemistry. Retrieved March 7, 2026, from [Link]

• Ferreira, V. F., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19, 3271-3291. Retrieved March 7, 2026, from [Link]

• Uesugi, S., et al. (2024). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 12. Retrieved March 7, 2026, from [Link]

• Williams, J. M., et al. (2022). Photochemical Strategies Enable the Synthesis of Tunable Azetidine-Based Energetic Materials. Journal of the American Chemical Society, 144(41), 19089-19096. Retrieved March 7, 2026, from [Link]

• Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. (n.d.). University of Birmingham. Retrieved March 7, 2026, from [Link]

• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). RSC Medicinal Chemistry. Retrieved March 7, 2026, from [Link]

• Baumann, A. N., et al. (2017). Methods for the Synthesis of Substituted Azetines. Organic Letters, 19(21), 5681-5684. Retrieved March 7, 2026, from [Link]

• Efficient Synthesis of Azetidine Through N-Trityl- or N- Dimethoxytritylazetidines Starting from 3-Amino-1-propanol or 3- Halopropylamine Hydrohalides. (1993). Journal of Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. (2025). Journal of the American Chemical Society. Retrieved March 7, 2026, from [Link]

• Strieth-Kalthoff, F., et al. (2020). A modular synthesis of azetidines from reactive triplet imine intermediates using an intermolecular aza Paternò–Büchi reaction. Nature Chemistry, 12(11), 1013-1020. Retrieved March 7, 2026, from [Link]

• Rojas, J. J., & Bull, J. A. (2020). 4-Membered Ring Carbocations: A Positive Development in the Synthesis of 3,3-Disubstituted Oxetanes and Azetidines. CHIMIA International Journal for Chemistry, 74(5), 384-388. Retrieved March 7, 2026, from [Link]

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 225. Retrieved March 7, 2026, from [Link]

• Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. (2025). Journal of Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Rojas, J. J., & Bull, J. A. (2020). 4-Membered Ring Carbocations: A Positive Development in the Synthesis of 3,3-Disubstituted Oxetanes and Azetidines. Spiral. Retrieved March 7, 2026, from [Link]

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chimia.ch [chimia.ch]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Azetidine synthesis [organic-chemistry.org]
• 5. Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents [organic-chemistry.org]
• 6. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. A modular synthesis of azetidines from reactive triplet imine intermediates using an intermolecular aza Paternò–Büchi reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photochemical Strategies Enable the Synthesis of Tunable Azetidine-Based Energetic Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Visible light photoredox-catalyzed decarboxylative alkylation of 3-aryl-oxetanes and azetidines via benzylic tertiary radicals - American Chemical Society [acs.digitellinc.com]
• 14. Azetidine synthesis enabled by photo-induced copper catalysis via [3+1] radical cascade cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines [frontiersin.org]
• 16. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 17. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-Up of Azetidine-1-Carboxylic Acid Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges encountered during the scale-up of azetidine-1-carboxylic acid derivatives. Our focus is on providing practical, field-proven insights grounded in chemical principles to ensure the success and safety of your large-scale syntheses.

Section 1: Synthesis & Reaction Control - Preserving the Strained Ring

The primary challenge in manipulating azetidines is their inherent ring strain (~25.4 kcal/mol), which makes them susceptible to undesired ring-opening reactions.[1][2] This issue is often magnified during scale-up due to changes in heat transfer, extended reaction times, and localized concentration gradients.

FAQ 1.1: My azetidine ring is opening during N-acylation or amide coupling reactions. How can I prevent this?

Answer: This is the most common failure mode. Ring-opening is typically catalyzed by acid, which is often generated in situ (e.g., HCl from acyl chlorides) or used in coupling protocols. The protonated azetidine nitrogen activates the ring, making it highly vulnerable to nucleophilic attack.[1][3]

Core Causality & Troubleshooting Steps:

• Acid Scavenging is Critical: The generation of even catalytic amounts of acid can be detrimental.

  • Solution: Use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) or triethylamine (TEA) in stoichiometric excess (at least 2-3 equivalents) to neutralize any generated acid.[1] Avoid stronger, more nucleophilic bases that could potentially act as ring-opening reagents themselves.

• Temperature Control is Paramount: Exotherms during reagent addition on a large scale can quickly elevate the internal temperature, providing the activation energy needed for ring-opening.[1][4]

  • Solution: Maintain strict temperature control. Perform the reaction at low temperatures (e.g., 0 °C to -20 °C) and ensure slow, controlled addition of reagents via a dropping funnel to manage the exotherm.[1] Remember that a reaction that is well-behaved at 50 mg scale can become a dangerous runaway at 50 g scale without proper cooling.[4]

• Choice of Reagents Matters: Standard peptide coupling reagents can promote side reactions if not chosen carefully.

  • Solution: Opt for modern coupling reagents that operate under mild, neutral conditions. Reagents like HATU, HBTU, or COMU are generally effective. Avoid conditions that require strong acids. For acylations with acyl chlorides, always add the acyl chloride slowly to a cooled solution of the azetidine and base.[1]

• Minimize Reaction Time: Prolonged exposure to even mildly unfavorable conditions can lead to cumulative degradation.

  • Solution: Monitor the reaction closely by TLC or UPLC. Once the starting material is consumed, proceed immediately with quenching and work-up.[1]

Troubleshooting Workflow: Preventing Ring-Opening

Caption: Decision workflow for troubleshooting azetidine ring-opening.

Protocol 1: Scale-Up Safe N-Acylation of Azetidine-3-Carboxylic Acid Methyl Ester

This protocol minimizes ring-opening by controlling temperature and neutralizing in-situ generated acid.

• Setup: Equip a jacketed reactor with a mechanical stirrer, temperature probe, and a pressure-equalizing dropping funnel. Purge the vessel with nitrogen.

• Charge: To the reactor, add azetidine-3-carboxylic acid methyl ester hydrochloride (1.0 eq) and anhydrous Dichloromethane (DCM) (10 vol).

• Cooling: Cool the reactor contents to -10 °C using a circulating chiller.

• Base Addition: Add Diisopropylethylamine (DIPEA) (2.5 eq) dropwise, ensuring the internal temperature does not exceed -5 °C. Stir for 15 minutes.

• Acylation: Prepare a solution of 4-bromobenzoyl chloride (1.1 eq) in anhydrous DCM (2 vol) and add it to the dropping funnel. Add this solution dropwise to the reactor over 1-2 hours, maintaining the internal temperature at < 0 °C.

• Monitoring: After the addition is complete, monitor the reaction progress every 30 minutes by TLC or LC-MS.

• Quench: Once the starting material is consumed (typically 1-2 hours), quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (5 vol) while maintaining a low temperature.

• Work-up: Proceed to the work-up and purification phase.

Section 2: Work-up & Purification Challenges

The small, polar, and basic nature of many azetidine derivatives complicates their isolation and purification, leading to poor recovery and column-related degradation.

FAQ 2.1: My polar azetidine derivative has poor recovery during aqueous work-up and streaks badly on silica gel. What can I do?

Answer: This is a classic problem for small, basic heterocycles. Their polarity makes them partially soluble in water, and their basicity causes strong, irreversible binding to the acidic silanol groups on standard silica gel, leading to streaking and decomposition.[5]

Troubleshooting & Optimization Strategies:

Challenge	Causality	Scale-Up Solution
Poor Extraction Recovery	The protonated azetidine salt is highly water-soluble.	1. Ensure Sufficient Basification: Before extraction, basify the aqueous layer to pH > 12 with 2-6M NaOH or K2CO3 to ensure the azetidine is in its neutral, free-base form.[5] 2. "Salting Out": Saturate the aqueous layer with NaCl. This decreases the solubility of the organic compound in the aqueous phase, driving it into the organic layer.[5] 3. Use a More Polar Solvent: Switch from ethyl acetate to a more effective solvent for polar amines, such as Dichloromethane (DCM) or a 9:1 mixture of Chloroform/Isopropanol.[5]
Column Chromatography Issues	The basic nitrogen interacts strongly with acidic silica gel, causing streaking, low recovery, and on-column degradation.	1. Deactivate Silica Gel: Prepare the silica slurry and run the column using a mobile phase containing a small amount of a volatile base, typically 0.5-1% triethylamine (TEA).[5] This neutralizes the acidic sites. 2. Use Alternative Stationary Phases: Consider using neutral or basic alumina for highly sensitive compounds. 3. Non-Chromatographic Purification: If the product is a solid, recrystallization is a highly effective and scalable purification method. Often, converting the free-base to a stable salt (e.g., hydrochloride) can induce crystallization and remove impurities.[5]

Purification Workflow: Polar Azetidine Derivatives

Caption: General purification workflow for polar azetidine derivatives.

Section 3: Stability & Storage

FAQ 3.1: My purified azetidine derivative degrades over time when stored in solution. What are the best storage practices?

Answer: The stability of azetidines in solution is highly dependent on pH, solvent, and temperature. Acidic conditions are a primary cause of degradation due to acid-catalyzed ring-opening.[3][6]

Best Practices for Storage:

• Solvent Choice: Whenever possible, use aprotic solvents like acetonitrile (ACN), DMSO, or DMF for stock solutions. If protic solvents like methanol or water are required, degradation via solvolysis can occur.[6]

• pH Control: If aqueous solutions are necessary, use a buffer to maintain a neutral pH (around 7.0).[6] Studies have shown that the half-life of some azetidines decreases dramatically at low pH.[3]

• Temperature: Store all solutions at low temperatures (2-8 °C for short-term, -20 °C or -80 °C for long-term) to minimize degradation rates.[6]

• Protect from Light: While not universally required, storing solutions in amber vials is good practice to prevent potential photochemical degradation pathways.

• Prepare Fresh: The most reliable practice, especially for sensitive derivatives, is to prepare solutions fresh before use.

Section 4: Scale-Up Specific Safety & Handling

Scaling up any chemical reaction introduces new hazards, and working with strained ring systems requires additional vigilance.[4]

FAQ 4.1: What are the critical safety considerations for scaling up azetidine synthesis beyond 10 grams?

Answer: Safety must be the top priority. A hazard analysis is mandatory before any scale-up.

• Thermal Hazard Assessment:

  • Problem: Exothermic reactions (e.g., cyclizations, acylations) can run away if cooling is insufficient, leading to pressure buildup, boiling, and potential vessel rupture.[4]

  • Action: Never scale a reaction by more than a factor of three from a previously successful run.[4] Always have a secondary cooling plan (e.g., an ice bath) ready. Carefully monitor the internal reaction temperature at all times.

• Reagent Handling:

  • Problem: Azetidine itself is corrosive, flammable, and toxic.[7][8] Many reagents used in its synthesis carry their own hazards.

  • Action: Always handle azetidines and related reagents in a well-ventilated chemical fume hood.[7] Use appropriate personal protective equipment (PPE), which for scale-up may include a face shield, chemical splash apron, and heavy-duty gloves in addition to standard lab attire.[4]

• Pressure and Gas Evolution:

  • Problem: Some cyclization or deprotection steps can release gas (e.g., CO2 from a Boc group). In a sealed or poorly vented system, this can lead to dangerous pressure buildup.

  • Action: Ensure the reactor setup is adequately vented, for example, through a bubbler. Never heat a closed system.

• Waste Handling:

  • Problem: Large-scale reactions generate significant waste, which must be handled and disposed of correctly.

  • Action: Quench reactive intermediates carefully and in a controlled manner before disposal. Segregate waste streams appropriately (e.g., halogenated vs. non-halogenated).

References

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. ([Link])

• New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. ACS Organic & Inorganic Au. ([Link])

• Molecular basis for azetidine-2-carboxylic acid biosynthesis. Nature Communications. ([Link])

• FOUR MEMBERED HETEROCYCLES. eGyanKosh. ([Link])

• Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry. ([Link])

• Azetidine Synthesis. ScienceDirect. ([Link])

• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry. ([Link])

• Azetidine synthesis. Organic Chemistry Portal. ([Link])

• PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES. ([Link])

• An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv. ([Link])

• L-Azetidine carboxylic acid and nicotianamine structures. ResearchGate. ([Link])

• Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online. ([Link])

• Processes for producing azetidine-2-carboxylic acid and intermediates thereof.

• Regioselective ring opening reactions of azetidines. ResearchGate. ([Link])

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Royal Society of Chemistry. ([Link])

• multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid for. HETEROCYCLES. ([Link])

• Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences. ([Link])

• Photochemical Approaches to Azetidines. Nottingham ePrints. ([Link])

• Synthesis of azetidines, γ-lactams, fused furan bispyrrolidines and 2-pyrazolines. University of Birmingham. ([Link])

• New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. ResearchGate. ([Link])

• An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids. Semantic Scholar. ([Link])

• A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. BMC Chemistry. ([Link])

• Efficient Route to (S)-Azetidine-2-carboxylic Acid. J-STAGE. ([Link])

• A Guide to Safe Scale-Up of Chemical Reactions. Stanford University Environmental Health & Safety. ([Link])

• Resolution of D -azetidine-2-carboxylic acid. ResearchGate. ([Link])

• Safe Handling of Azides. University of Pittsburgh. ([Link])

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ehs.stanford.edu [ehs.stanford.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Technical Support Center: Purification of Viscous Azetidine Esters

Current Status: Operational Ticket ID: AZT-SOLV-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely reading this because your azetidine ester has formed a "honey-like" viscous oil or gum, and standard rotary evaporation is failing to bring residual solvent levels (DCM, EtOAc, or Toluene) down to ICH Q3C limits.

The Core Conflict: Azetidine rings are highly strained (~26 kcal/mol) and thermally unstable. The high heat required to lower viscosity and drive off solvents often triggers ring-opening or polymerization. Conversely, high vacuum without heat causes the surface to "skin over," trapping solvents deep within the viscous matrix.

This guide provides the protocols to break this deadlock.

Module 1: The Physics of the "Viscosity Trap"

Q: Why does my NMR still show 5% solvent after 4 hours on high vacuum?

A: You are fighting Diffusion-Limited Evaporation . In low-viscosity liquids, convection currents bring solvent molecules to the surface where they evaporate. In viscous azetidine oils, convection stops. Solvent removal becomes dependent on diffusion from the bulk to the surface. As the surface dries, it forms a "skin" of super-viscous material, effectively sealing the remaining solvent inside.

The Mechanism of Failure:

Figure 1: The "Skin Effect" mechanism where surface drying halts bulk solvent removal.

Module 2: Troubleshooting Decision Matrix

Before attempting a protocol, determine the chemical state of your azetidine.

Critical Warning: Azetidine free bases are often oils. Azetidine salts (HCl, TFA, Oxalate) are often solids. Converting an oil to a solid is the most effective way to remove solvent, as the crystal lattice rejects the solvent impurities.

Figure 2: Workflow for selecting the appropriate solvent removal strategy.

Module 3: Advanced Protocols

Protocol A: The "Chaser" Method (Azeotropic Displacement)

Best for: Thermally sensitive oils where salt formation is impossible.

The Logic: You cannot boil off high-boiling solvents (Toluene, DMF) from a viscous oil without decomposing the azetidine. Instead, you add a "chaser" solvent (Pentane, MTBE, or DCM) that is miscible with the oil. This lowers the viscosity (restoring diffusion) and forms azeotropes to carry the heavy solvent out.

Step-by-Step:

• Dilution: Dissolve your viscous azetidine residue in 5–10 volumes of Pentane (preferred) or MTBE .

  • Why? These have very low boiling points and low viscosity.

• Agitation: Sonicate or vortex until a homogeneous solution forms. This disrupts the "skin" and liberates trapped heavy solvents.

• Evaporation: Rotovap at <30°C (bath temp).

  • Crucial: Do not pull maximum vacuum immediately. Ramp vacuum slowly to prevent "bumping" the now-mobile liquid.

• Repeat: Perform this "dissolve-strip" cycle 3 times .

• Final Polish: Place on a high-vacuum manifold (Schlenk line) for 2 hours. The residual solvent is now Pentane, which leaves the matrix easily compared to Toluene or EtOAc.

Common Chaser Pairs:

Trapped Solvent	Recommended Chaser	Azeotrope BP
Toluene	Methanol	63.8°C
Ethyl Acetate	Ethanol	71.8°C

| DCM | Pentane | N/A (Displacement) |

Protocol B: The "Crash" Method (Salt Formation)

Best for: Basic azetidines. Converts oil to solid.

The Logic: A crystal lattice is the ultimate purification system. By converting the amorphous oil into a crystalline salt, you force the solvent out of the solid phase.

Step-by-Step:

• Dissolve the azetidine oil in a non-polar solvent (e.g., Et₂O or Hexanes).

• Cool to 0°C.

• Dropwise add a solution of acid (e.g., 1M HCl in Et₂O or Oxalic acid in Acetone).

• Observation: The salt should precipitate as a white solid.

• Filtration: Filter the solid. Wash with cold Et₂O.

• Drying: Dry the solid under vacuum. The solvent is now on the surface of the crystals, not trapped inside an oil, and will fly off easily.

Note: If the salt forms a "gum" instead of a solid, triturate (mash) the gum with Pentane using a spatula until it hardens.

Protocol C: Agitated High Vacuum (Surface Renewal)

Best for: Large scale batches where co-evaporation is impractical.

The Logic: Since diffusion is the bottleneck, you must mechanically renew the surface area. Static vacuum is useless for viscous oils.

Step-by-Step:

• Transfer the oil to a round-bottom flask (fill only to 10% capacity).

• Add a large, football-shaped magnetic stir bar.

• Connect to a high-vacuum manifold (<0.5 mbar).

• The Trick: Immerse the flask in a water bath at 30°C and set stirring to maximum RPM .

  • Mechanism:[1][2] The vigorous stirring throws the oil against the warm glass walls, creating a thin film. This maximizes surface area and minimizes the diffusion path length.

Module 4: Compliance & Safety Limits

When referencing "clean" NMRs, you are aiming for values below the ICH Q3C (R8) Permitted Daily Exposure (PDE) limits.

Table: Common Solvent Limits (ICH Q3C)

Solvent	Class	PDE (mg/day)	Concentration Limit (ppm)
Benzene	1 (Avoid)	0.03	2
DCM	2	6.0	600
Methanol	2	30.0	3000
Toluene	2	8.9	890
Ethyl Acetate	3	50.0 (max)	5000
Pentane	3	50.0 (max)	5000

Note: Azetidines are potential alkylating agents. Handle all residues as if they are genotoxic until proven otherwise.

References

• International Council for Harmonisation (ICH). (2021).[3][4][5][6] Impurities: Guideline for Residual Solvents Q3C(R8). [Link]

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.
• Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International. (Discusses thermal instability of azetidine rings).

• Witts, D. (2016). The removal of solvents from viscous samples. Royal Society of Chemistry, Chemistry World. [Link]

Sources

• 1. cytivalifesciences.com [cytivalifesciences.com]
• 2. eoil.co.za [eoil.co.za]
• 3. gmp-publishing.com [gmp-publishing.com]
• 4. Q3C(R8) Impurities: Guidance for Residual Solvents Guidance for Industry | FDA [fda.gov]
• 5. database.ich.org [database.ich.org]
• 6. Analysis of Residual Solvents According to the New ICH Q3C Guideline : Shimadzu (Europe) [shimadzu.eu]

Technical Support Center: A Guide to Handling Hygroscopic Azetidine Salts

Welcome to the Technical Support Center for handling hygroscopic azetidine salts. This guide is designed for researchers, scientists, and drug development professionals who work with these challenging yet valuable compounds. Azetidine and its derivatives are crucial building blocks in medicinal chemistry, but their hygroscopic nature can present significant hurdles in the laboratory.[1][2][3] This resource provides in-depth technical guidance, troubleshooting advice, and validated protocols to ensure the integrity of your materials and the success of your experiments.

Understanding the Challenge: The Hygroscopic Nature of Azetidine Salts

Azetidine salts, like many amine salts, have a strong affinity for atmospheric moisture.[4][5] This water absorption is not a passive process; it can lead to a cascade of physical and chemical changes that compromise sample integrity.[4][5] Understanding the consequences of moisture absorption is the first step toward effective management.

What happens when my azetidine salt absorbs water?

Exposure to humidity can cause a range of issues, from inaccurate measurements to complete sample degradation.[4][5]

• Physical Changes: Initially, you might observe the powder caking or clumping.[5] As more water is absorbed, the salt can become a sticky paste or even completely liquefy, a phenomenon known as deliquescence.[6] This makes accurate weighing and handling extremely difficult.[5]

• Chemical Changes: The absorbed water can act as a solvent, potentially promoting unwanted side reactions or degradation. For instance, the strained four-membered ring of azetidine can be susceptible to ring-opening reactions, a process that can be influenced by the presence of water and changes in pH.[2][7][8]

• Inaccurate Stoichiometry: If the water content of your azetidine salt is unknown, the actual amount of the active compound you are adding to a reaction will be less than what you weighed, leading to incorrect stoichiometry and potentially failed reactions.

The following diagram illustrates the decision-making process when working with a potentially hygroscopic azetidine salt.

Caption: Decision workflow for handling azetidine salts.

Frequently Asked Questions (FAQs)

Q1: The SDS for my azetidine hydrochloride simply says "hygroscopic." How can I determine the extent of its water sensitivity?

A1: The term "hygroscopic" can describe a wide range of moisture affinities.[4] To quantify the water content of your specific batch, Karl Fischer (KF) titration is the gold standard.[9][10] This method is specific for water and can provide a precise measurement of water content, typically expressed as a percentage or in parts per million (ppm).[9][10] Alternatively, Thermogravimetric Analysis (TGA) can be used to determine the loss on drying, which includes water and any other volatile impurities.[9][11]

Q2: I don't have access to a glove box. What are the best practices for weighing a hygroscopic azetidine salt in a standard laboratory?

A2: While a glove box or a humidity-controlled room is ideal, you can minimize moisture absorption by working quickly and efficiently.[12][13]

• Prepare everything in advance: Have your vials, spatulas, and weighing paper ready.

• Use a weighing bottle: A small weighing bottle with a ground glass stopper is preferable to weighing paper.[14] You can tare the bottle with the lid on, add the compound, and quickly replace the lid. This minimizes the surface area exposed to the atmosphere.

• Work on a low-humidity day: If possible, perform the weighing when the ambient humidity is lower.

• Minimize exposure time: Open the main container for the shortest possible time, retrieve the required amount, and seal it immediately.[12]

• Consider a desiccator in the balance: Placing an open container of desiccant inside the balance chamber can help to create a localized dry environment.[11]

Q3: Can I dry a hygroscopic azetidine salt that has already absorbed water?

A3: Yes, it is often possible to dry an azetidine salt, but care must be taken to avoid thermal decomposition.

• Vacuum Oven: Gently heating the salt under vacuum is a common and effective method. It is crucial to determine the melting point and decomposition temperature of your specific salt to avoid overheating. Start with a low temperature (e.g., 40-50 °C) and gradually increase if necessary.

• Desiccator: For less severe cases, storing the salt in a desiccator over a strong drying agent (e.g., phosphorus pentoxide) for an extended period can remove absorbed water.[15]

• Azeotropic Distillation: In some cases, dissolving the salt in an appropriate solvent and performing an azeotropic distillation with a solvent that forms a low-boiling azeotrope with water (e.g., toluene) can be effective, though this is a more involved process.

Q4: How should I store my hygroscopic azetidine salts to ensure their long-term stability?

A4: Proper storage is critical to prevent moisture uptake over time.[12][16]

• Airtight Containers: Always store hygroscopic salts in tightly sealed containers.[12] For highly sensitive compounds, consider containers with a PTFE-lined cap.

• Inert Atmosphere: For maximum protection, store the container inside a desiccator with a fresh desiccant or in a glove box under an inert atmosphere (e.g., nitrogen or argon).[16]

• Use of Desiccants: Placing desiccant packets inside the secondary storage container can help to absorb any moisture that permeates the primary container's seal.[5]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent weighing results (mass keeps increasing)	The sample is rapidly absorbing atmospheric moisture.[14]	1. Use a weighing bottle with a lid to minimize exposure.[14] 2. Weigh the sample as quickly as possible.[17] 3. If possible, use a balance in a glove box or a room with controlled humidity.[13]
Azetidine salt has turned into a sticky solid or a liquid	The compound has deliquesced due to significant water absorption.	1. Attempt to dry the material in a vacuum oven at a temperature below its decomposition point.[12][18] 2. If drying is unsuccessful, the material may need to be repurified or discarded. 3. For future use, ensure storage in a desiccator or under an inert atmosphere.[5][16]
Reaction yield is lower than expected or the reaction failed	Incorrect stoichiometry due to unaccounted-for water in the azetidine salt. The absorbed water may be interfering with the reaction chemistry.	1. Determine the water content of the azetidine salt using Karl Fischer titration.[9][10] 2. Adjust the mass of the salt used to account for the water content. 3. Ensure all glassware is thoroughly dried and use anhydrous solvents for moisture-sensitive reactions.[19]
Difficulty dissolving the azetidine salt	The physical form of the salt has changed due to moisture absorption (e.g., large clumps have formed).[4]	1. Gently grind the caked material with a mortar and pestle in a dry environment (e.g., glove box) before attempting to dissolve. 2. Sonication may aid in the dissolution of clumped material.

Experimental Protocols

Protocol 1: Weighing a Hygroscopic Azetidine Salt by Difference

This protocol is designed to minimize moisture exposure during weighing when a glove box is not available.

• Preparation: Place a clean, dry weighing bottle with its stopper in an oven at 120 °C for at least 2 hours to remove any adsorbed moisture.[19] Transfer the weighing bottle and stopper to a desiccator to cool to room temperature.

• Initial Weighing: Once cooled, weigh the stoppered weighing bottle on an analytical balance and record the mass (m1).

• Sample Transfer: In a fume hood, quickly transfer an approximate amount of the hygroscopic azetidine salt from its storage container into the weighing bottle. Immediately replace the stoppers on both the storage container and the weighing bottle.

• Second Weighing: Weigh the stoppered weighing bottle containing the azetidine salt and record the mass (m2).

• Dispensing: Unstopper the weighing bottle and quickly transfer the salt into your reaction vessel.

• Final Weighing: Immediately restopper the weighing bottle and reweigh it. Record this final mass (m3).

• Calculation: The exact mass of the transferred azetidine salt is the difference between the second and final weighings: Mass of salt = m2 - m3 .

Protocol 2: Determination of Water Content by Karl Fischer Titration

This protocol provides a general workflow for using a coulometric Karl Fischer titrator. Always refer to your instrument's specific operating manual.

• Instrument Preparation: Ensure the Karl Fischer titrator is equipped with fresh, appropriate reagents for your sample type. The titration vessel should be sealed and the solvent pre-titrated to a dry state.

• Sample Preparation: In a controlled environment (low humidity or a glove box), prepare your azetidine salt for injection. This may involve dissolving a known mass of the salt in an anhydrous solvent.

• Syringe Preparation: Use a dry, gas-tight syringe to draw up the sample. If the sample is a solid, use a specialized solids injector.

• Injection: Quickly and carefully inject a known mass or volume of the sample into the titration vessel, ensuring the needle tip is below the surface of the solvent.

• Titration: Start the titration immediately. The instrument will automatically titrate the sample and calculate the water content.

• Data Recording: Record the water content, typically in ppm or as a percentage of the total mass.

The following diagram outlines the key steps in a Karl Fischer titration.

Sources

• 1. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 5. ibisscientific.com [ibisscientific.com]
• 6. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mt.com [mt.com]
• 10. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]
• 11. How to weigh a higroscopic substance - Chromatography Forum [chromforum.org]
• 12. tutorchase.com [tutorchase.com]
• 13. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 14. genfollower.com [genfollower.com]
• 15. reddit.com [reddit.com]
• 16. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
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• 18. researchgate.net [researchgate.net]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Interpretation of tert-butyl azetidine-1-carboxylate

Introduction

In the landscape of modern medicinal chemistry, saturated nitrogen heterocycles are indispensable scaffolds for the design of novel therapeutics. Among these, the azetidine ring, a four-membered saturated heterocycle, offers a unique combination of structural rigidity and three-dimensional character that can lead to improved potency and pharmacokinetic properties.[1] The tert-butoxycarbonyl (Boc) protected form, tert-butyl azetidine-1-carboxylate, is a fundamental building block for introducing this valuable motif.

Accurate and unambiguous characterization of such building blocks is paramount for ensuring the integrity of a synthetic route and the final compound. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of this characterization. This guide provides an in-depth analysis of the ¹H NMR spectrum of tert-butyl azetidine-1-carboxylate, presenting a comparative study against its five- and six-membered ring homologues, N-Boc-pyrrolidine and N-Boc-piperidine. We will explore how factors like ring strain and conformational dynamics manifest in the NMR spectrum, offering field-proven insights for researchers, scientists, and drug development professionals.

Interpreting the ¹H NMR Spectrum of tert-butyl azetidine-1-carboxylate

The ¹H NMR spectrum of tert-butyl azetidine-1-carboxylate is deceptively simple, consisting of three distinct signals. The interpretation, however, reveals key insights into the molecule's structure and electronic environment, which is heavily influenced by the strained four-membered ring.

A typical ¹H NMR spectrum in deuterochloroform (CDCl₃) exhibits the following key features:

• The Boc Group Protons (H-Boc): A sharp, prominent singlet is observed around δ 1.45 ppm . This signal integrates to 9 protons and is characteristic of the magnetically equivalent methyl protons of the tert-butyl group. Its upfield position is typical for aliphatic protons.

• The α-Protons (H-2/H-4): The four protons on the carbons adjacent to the nitrogen atom (C2 and C4) are chemically equivalent due to the molecule's symmetry. These protons are deshielded by the adjacent electron-withdrawing carbamate group and appear as a triplet around δ 3.95 ppm with a typical coupling constant of J ≈ 7.7 Hz. This triplet multiplicity arises from coupling to the two protons on the C3 carbon.

• The β-Protons (H-3): The two protons on the C3 carbon are the most shielded of the ring protons. They appear as a multiplet (specifically, a quintet) around δ 2.20 ppm . This signal integrates to 2 protons, and its quintet pattern is a result of coupling to the four equivalent α-protons on C2 and C4 (n+1 rule, where n=4, resulting in 5 lines).

The significant downfield shift of the α-protons compared to the β-protons is a direct consequence of the inductive effect of the nitrogen atom and the carbonyl group of the Boc protector.

Comparative Analysis: The Effect of Ring Size

To fully appreciate the spectral features of N-Boc-azetidine, a comparison with its less-strained, larger-ring homologues is instructive. The primary differences arise from changes in ring strain and conformational flexibility.

Compound	Ring Size	H-Boc (δ, ppm)	α-Protons (CH₂-N) (δ, ppm)	β-Protons (CH₂) (δ, ppm)	γ-Protons (CH₂) (δ, ppm)
tert-butyl azetidine-1-carboxylate	4	~1.45 (s, 9H)	~3.95 (t, 4H)	~2.20 (quint, 2H)	-
N-Boc-pyrrolidine	5	~1.46 (s, 9H)	~3.35 (t, 4H)	~1.85 (quint, 4H)	-
N-Boc-piperidine	6	~1.46 (s, 9H)	~3.40 (t, 4H)	~1.55 (m, 4H)	~1.50 (m, 2H)

Note: Chemical shifts are approximate and can vary with solvent and concentration. Data compiled from multiple sources.[2][3][4]

Key Mechanistic Insights:

• Ring Strain and Chemical Shift: The most striking difference is the chemical shift of the α-protons. In N-Boc-azetidine, these protons are significantly downfield (~3.95 ppm) compared to those in N-Boc-pyrrolidine (~3.35 ppm) and N-Boc-piperidine (~3.40 ppm). This deshielding effect in the azetidine ring is attributed to its high ring strain (approx. 25.2 kcal/mol).[1] This strain alters the bond angles and hybridization of the ring atoms, modifying the electronic environment experienced by the protons.

• Conformational Dynamics: The bulky tert-butyl group of the Boc protector can hinder rotation around the N-C(O) amide bond. This restricted rotation can lead to the observation of rotamers, often manifesting as broadened signals in the NMR spectrum, particularly at lower temperatures.[5] While the piperidine ring adopts a stable chair conformation, the four-membered azetidine ring undergoes a rapid puckering motion, which, along with the Boc group dynamics, contributes to the final averaged signals observed at room temperature.[6]

• Signal Complexity: As the ring size increases, the distinction between β- and γ-protons in N-Boc-piperidine becomes minimal, often resulting in a broad, poorly resolved multiplet for the six protons between δ 1.50-1.55 ppm. In contrast, the symmetry and rigidity of the N-Boc-azetidine ring lead to a clean, well-resolved spectrum with distinct signals for the α and β protons.

Visualization of Structural Comparison

The following diagram illustrates the different proton environments in the three N-Boc protected cyclic amines.

Figure 1. Comparison of proton environments.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

The trustworthiness of any spectral interpretation relies on the quality of the acquired data. The following is a robust, self-validating protocol for obtaining a ¹H NMR spectrum suitable for structural elucidation.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the analyte (e.g., tert-butyl azetidine-1-carboxylate).

  • Transfer the solid to a clean, dry standard 5 mm NMR tube.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The use of a solvent with a low residual water peak is crucial.

  • Cap the NMR tube and gently agitate or vortex until the sample is fully dissolved. Ensure the solution is clear and free of particulate matter.

• Instrument Setup & Calibration (Example: 400 MHz Spectrometer):

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent. This step is critical for maintaining field stability during the experiment.

  • Shim the magnetic field to optimize its homogeneity. This is achieved by adjusting the shim coils to minimize the linewidth and improve the shape of a known signal, typically the solvent's residual peak. A well-shimmed sample will have sharp, symmetrical peaks.

  • Tune and match the probe for the ¹H frequency to ensure maximum signal-to-noise.

• Data Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., -1 to 13 ppm).

  • Use a standard 90° pulse experiment.

  • Set the number of scans (NS) to a value that provides adequate signal-to-noise (typically 8 or 16 scans for a sample of this concentration).

  • Set the relaxation delay (D1) to an appropriate value (e.g., 2-5 seconds) to allow for full relaxation of the protons between scans, ensuring accurate integration.

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply a Fourier Transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Phase the spectrum manually to ensure all peaks have a pure absorption lineshape (positive and symmetrical).

  • Calibrate the chemical shift axis by setting the residual solvent peak to its known value (e.g., CHCl₃ at δ 7.26 ppm).[7]

  • Integrate the peaks to determine the relative ratios of the different types of protons.

  • Analyze the peak multiplicities and coupling constants to determine the connectivity of the protons.

Experimental Workflow Diagram

Figure 2. Standard workflow for NMR analysis.

Conclusion

The ¹H NMR spectrum of tert-butyl azetidine-1-carboxylate provides a clear and interpretable signature of its unique four-membered ring structure. The downfield shift of its α-protons serves as a diagnostic marker, distinguishing it from its less-strained pyrrolidine and piperidine counterparts. This comparative analysis underscores the profound impact of molecular geometry and ring strain on the magnetic environment of protons. For scientists in synthetic and medicinal chemistry, a thorough understanding of these principles is not merely academic; it is a practical tool for verifying molecular identity, ensuring purity, and confidently advancing compounds through the drug discovery pipeline.

References

• Capriati, V., et al. (2015). Easy access to constrained peptidomimetics and 2,2-disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. The Royal Society of Chemistry. Available at: [Link]

• Macmillan Group, Princeton University. SUPPLEMENTARY INFORMATION. Available at: [Link]

• SpectraBase. 1-Boc-pyrrolidine. Bio-Rad Laboratories, Inc. Available at: [Link]

• Royal Society of Chemistry. Facile Access to α-Aryl Substituted Pyrrolidines. Available at: [Link]

• O'Hagan, D. (2012). The ring pucker in azetidine derivatives can be influenced by a C–F ... N + charge–dipole interaction. ResearchGate. Available at: [Link]

• PubChem. N-Boc-pyrrolidine. National Center for Biotechnology Information. Available at: [Link]

• PubChem. Tert-butyl 3-(methanesulfonyloxy)azetidine-1-carboxylate. National Center for Biotechnology Information. Available at: [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. Available at: [Link]

• ResearchGate. (2025). Solution and solid structure of a boc-protected piperidine-spiro-hydantoin as studied by two-dimensional NMR and X-ray crystallography. ResearchGate. Available at: [Link]

• MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. Available at: [Link]

• National Institutes of Health. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. PMC. Available at: [Link]

• Beilstein Journals. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Available at: [Link]

• National Institutes of Health. (2012). Synthesis of Boc-protected bicycloproline. PMC. Available at: [Link]

• Chemistry Steps. (2023). Boc Protecting Group for Amines. Available at: [Link]

• Zanko, K., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A. Available at: [Link]

• SciSpace. (2013). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Available at: [Link]

• ResearchGate. (2018). ¹H NMR spectrum of cyclo(Boc‐Cys‐Pro‐D‐Ala‐Cys‐OMe) D‐1 at 253 K. ResearchGate. Available at: [Link]

Sources

• 1. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. spectrabase.com [spectrabase.com]
• 4. 1-Boc-piperidine(75844-69-8) 1H NMR spectrum [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic Profiling of Azetidine-1-Carboxylates: A Comparative IR Analysis

Executive Summary

Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers.[1]

Azetidine-1-carboxylic acid esters (N-protected azetidines) represent a critical scaffold in modern drug discovery, offering reduced lipophilicity and increased metabolic stability compared to their 5- and 6-membered congeners.[1] However, the high ring strain (~26 kcal/mol) of the four-membered azetidine ring induces unique electronic perturbations that deviate from standard spectroscopic trends.

This guide provides an in-depth analysis of the characteristic Infrared (IR) absorption bands of azetidine carbamates.[1] Unlike standard secondary or tertiary carbamates, azetidine derivatives exhibit a diagnostic high-frequency shift (blue shift) in the carbonyl region.[1] This phenomenon is driven by the geometric constraints of the ring, which inhibit the resonance delocalization of the nitrogen lone pair into the carbonyl system.

Mechanistic Insight: The "Blue Shift" Anomaly

To interpret the IR spectrum of an azetidine-1-carboxylate correctly, one must understand the underlying physical chemistry. In a standard amide or carbamate, the nitrogen atom is

-hybridized (planar), allowing its lone pair to overlap effectively with the carbonyl -system. This resonance reduces the double-bond character of the bond, lowering its stretching frequency.[2][3]

In azetidines, the

bond angle is compressed to approximately 90° (deviating significantly from the ideal 120° for or 109.5° for ).[1] To minimize strain, the nitrogen atom adopts a more pyramidal geometry ( -like) to direct more -character into the ring bonds. This rehybridization sequesters the lone pair, reducing its availability for resonance with the exocyclic carbonyl.

The Result: The carbonyl bond retains higher double-bond character, resulting in a higher force constant and a shift to higher wavenumbers.

Diagram 1: Electronic Causality of IR Shifts

Caption: Logical flow illustrating how azetidine ring strain leads to the characteristic high-frequency carbonyl shift.

Comparative Analysis: Azetidine vs. Homologs

The following data compares the azetidine scaffold against its 5-membered (pyrrolidine) and 6-membered (piperidine) analogs. Note that while all are tertiary carbamates, the azetidine ring exerts the most profound electronic effect.

Table 1: Characteristic IR Frequencies (Carbamates)

Feature	Azetidine-1-carboxylate	Pyrrolidine-1-carboxylate	Piperidine-1-carboxylate	Mechanistic Driver
C=O[1] Stretch	1705 – 1720 cm⁻¹	1690 – 1700 cm⁻¹	1680 – 1695 cm⁻¹	Resonance inhibition due to ring strain.[1]
C-N Stretch	1400 – 1420 cm⁻¹	1390 – 1410 cm⁻¹	1410 – 1430 cm⁻¹	Affected by ring breathing modes.[1]
Ring Deformation	~900 – 950 cm⁻¹	~1100 cm⁻¹	~1200 cm⁻¹	Diagnostic "breathing" modes of small rings.[1]
Stability	Moderate (Acid Sensitive)	High	High	Ring strain increases susceptibility to ring-opening.[1]

Critical Observation: The shift of +10 to +20 cm⁻¹ for the azetidine carbonyl compared to pyrrolidine is a reliable quality control marker. If your synthesized N-Boc-azetidine shows a carbonyl peak below 1690 cm⁻¹, suspect ring-opening (formation of a linear carbamate) or hydrolysis.[1]

Experimental Protocol: Synthesis & Characterization

To generate valid reference data, the synthesis of azetidine-1-carboxylates must be performed under controlled conditions to prevent acid-catalyzed ring opening or polymerization.

Protocol: Preparation of tert-Butyl Azetidine-1-carboxylate (N-Boc Azetidine)[1]

Reagents:

• Azetidine hydrochloride (1.0 equiv)[1]

• Di-tert-butyl dicarbonate (

  ) (1.1 equiv)[1]

• Triethylamine (

  ) or DIPEA (2.5 equiv)[1]

• Dichloromethane (DCM) (Anhydrous)[1]

Step-by-Step Methodology:

• Neutralization (In Situ): Suspend azetidine hydrochloride in anhydrous DCM at 0°C under an inert atmosphere (

  ). Add dropwise.[1][4] Rationale: The free base of azetidine is volatile and prone to polymerization; in situ generation is safer.

• Carbamoylation: Add a solution of

  in DCM dropwise to the cold mixture over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor by TLC (stain with Ninhydrin or

  ).[1]

• Work-up: Wash the organic layer with 10% citric acid (cold, rapid wash to avoid ring opening), followed by saturated

  and brine.[1]

• Drying: Dry over

  and concentrate under reduced pressure at .

• Analysis: Analyze the crude oil immediately via FTIR-ATR.

Diagram 2: Experimental Workflow & QC Decision Tree

Caption: Workflow for synthesis and spectroscopic validation of azetidine carbamates.

Technical Nuances & Troubleshooting

Solvent Effects on IR

The frequencies listed above are typical for neat samples (ATR) or non-polar solutions (

, ).[1]

• Hydrogen Bonding: If measuring in a protic solvent (e.g., Methanol), the C=O band will shift to lower frequencies (~10-15 cm⁻¹) due to hydrogen bonding with the solvent, potentially masking the unique azetidine shift.

• Recommendation: Always perform QC on neat oils or in DCM/Chloroform solution.[1]

Differentiating from Lactams

A common confusion arises between Azetidine-1-carboxylates (exocyclic C=O) and Azetidin-2-ones (Beta-lactams, endocyclic C=O).[1]

• Azetidine-1-carboxylate: 1705–1720 cm⁻¹.[1]

• Beta-Lactam: 1745–1780 cm⁻¹.[1] The beta-lactam carbonyl is significantly more strained and absorbs at a much higher frequency. Do not confuse the two.

References

• Spectrometric Identification of Organic Compounds Silverstein, R. M., Webster, F. X., Kiemle, D. J. John Wiley & Sons.[1] (General reference for IR shifts in carbamates and strained rings). [1]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines Wasmuth, J. J., et al. Journal of Medicinal Chemistry.[1] (Discusses the stability and ring strain of N-substituted azetidines). [1]

• Synthesis of Azetidines from 3-Amino-1-propanol Organic Syntheses, Coll. Vol. 10, p.14 (2004); Vol. 78, p.169 (2002).[1] (Foundational protocol for handling azetidine precursors). [1]

• Infrared Spectra of N-Acylazetidines Journal of the Chemical Society B: Physical Organic. (Historical confirmation of the high-frequency shift in azetidine amides vs pyrrolidines). [1]

Sources

• 1. chesci.com [chesci.com]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Azetidine vs pyrrolidine: Conformational analysis and pKa comparison

Azetidine vs. Pyrrolidine: Conformational Analysis and pKa Comparison Guide

Introduction In modern drug discovery, the transition from planar aromatic rings to ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-rich saturated heterocycles—often termed "escaping from flatland"—is a proven strategy to improve clinical success rates. Among these, pyrrolidine (5-membered) and azetidine (4-membered) are ubiquitous scaffolds. While they differ by only a single methylene unit, this structural contraction fundamentally alters their ring strain, conformational dynamics, and lipophilicity. As a Senior Application Scientist, I have compiled this guide to objectively compare the conformational and physicochemical profiles of azetidine and pyrrolidine, providing robust experimental workflows for their characterization.

Conformational Analysis: Puckering vs. Pseudorotation

The three-dimensional geometry of a heterocycle dictates its vector projection, directly impacting target binding affinity and off-target liability.

Pyrrolidine (5-Membered Ring) Pyrrolidine possesses a relatively low ring strain of approximately 5.8 kcal/mol[1]. To minimize eclipsing interactions between adjacent C-H bonds, it rapidly interconverts between envelope and half-chair conformations via pseudorotation. This flexibility allows pyrrolidine to adapt to various binding pockets but incurs an entropic penalty upon target binding.

Azetidine (4-Membered Ring) Azetidine faces a much higher ring strain of 25.2 kcal/mol[1]. Unlike the rigid, planar structure of fully conjugated systems, unsubstituted azetidine in the gas phase adopts a puckered conformation with a dihedral angle of approximately 37°[2]. Causality behind the conformation: Why does azetidine pucker? A planar 4-membered ring would maximize angle strain (internal angles of 90° vs. the ideal 109.5° for

carbons), but more importantly, it would force all adjacent hydrogen atoms into perfectly eclipsed, high-energy conformations. Puckering relieves this severe torsional strain at the cost of slightly increasing angle strain, representing a necessary thermodynamic compromise[2].

Substituent Effects & The Fluorine Gauche Effect The introduction of substituents heavily biases these conformations. For example, in fluorinated azetidines, the neutral molecule typically puckers to place the highly electronegative fluorine atom away from the nitrogen lone pair. However, upon protonation, the ring pucker completely inverts. This is driven by a strong, favorable

charge-dipole interaction (gauche effect) that locks the conformation[3].

Caption: Logical relationship between heterocycle ring size, conformational state, and basicity.

pKa Comparison: The Basicity Paradox

The acid dissociation constant (

) of the conjugate acid is a critical parameter governing a drug's ionization state at physiological pH, which in turn dictates its solubility, permeability, and hERG liability.

A common misconception in medicinal chemistry is that decreasing ring size linearly decreases basicity. For instance, aziridine (3-membered ring) is a remarkably weak base with a

of 7.98[1]. This occurs because the severe angle strain forces the C-N bonds to adopt high p-character, leaving the nitrogen lone pair with high s-character. Since s-orbitals are held closer to the nucleus, the lone pair is less available to accept a proton[4].

Given this, one might expect azetidine to exhibit an intermediate

(~9-10). However, experimental data proves otherwise: the of azetidine is 11.29, which is nearly identical to pyrrolidine's of 11.31[1]. Causality behind the basicity: The ring strain in the 4-membered azetidine (25.2 kcal/mol) is not severe enough to force the extreme rehybridization seen in aziridine. The nitrogen lone pair retains its -like character, allowing azetidine to behave as a typical, highly basic secondary amine in physiological environments[1].

Quantitative Data Comparison

The structural differences between these two rings directly impact their physicochemical profiles. Azetidine provides a smaller, more rigid, and more polar scaffold compared to pyrrolidine, which often results in a lower lipophilicity (LogP)[5].

Property	Azetidine	Pyrrolidine
Ring Size	4-membered	5-membered
Ring Strain	~25.2 kcal/mol	~5.8 kcal/mol[1]
Gas Phase Conformation	Puckered (Dihedral ~37°)[2]	Envelope / Half-Chair
(Unsubstituted)	11.29[1]	11.31[1]
Lipophilicity (LogP Trend)	Lower (More polar)	Higher (More lipophilic)[5]

Experimental Methodologies

To ensure scientific integrity, the following self-validating protocols are recommended for characterizing these heterocycles.

Protocol A: Conformational Determination via NMR Spectroscopy Causality: At ambient temperature, the rapid puckering inversion of azetidine averages the NMR signals, obscuring distinct pseudo-axial and pseudo-equatorial environments. Variable Temperature (VT) NMR is required to slow this dynamic exchange on the NMR timescale.

• Sample Preparation: Dissolve 10-15 mg of the heterocycle in 0.6 mL of anhydrous

  (preferred over for lower temperature limits).

• VT-NMR Acquisition: Cool the NMR probe to -50°C. Acquire 1D

  spectra to confirm the decoalescence of the methylene proton signals.

• 2D NOESY/ROESY: Acquire 2D NOESY spectra with a mixing time of 300-500 ms. Analyze cross-relaxation peaks to map spatial proximities between substituent protons and ring protons.

• J-Coupling Analysis: Extract the vicinal coupling constants (

  ) from the 1D spectrum. Apply the generalized Karplus equation (Altona-Haasnoot modification) to calculate the precise dihedral angles and confirm the puckering amplitude.

Caption: Experimental workflow for defining the 3D conformation of saturated nitrogen heterocycles.

Protocol B:

Determination via Potentiometric Titration Causality: Atmospheric dissolves in aqueous solutions to form carbonic acid, which acts as an interfering buffer system. Purging the system with ensures the titration curve exclusively reflects the ionization of the target heterocycle. Furthermore, 0.15 M KCl is used to maintain a constant ionic strength, ensuring that activity coefficients remain stable throughout the titration.

• System Calibration: Calibrate the pH electrode using certified IUPAC standard buffers (pH 4.01, 7.00, and 10.01) at exactly 25.0°C.

• Sample Preparation: Prepare a 1-2 mM solution of the heterocycle in 50 mL of 0.15 M KCl.

• Degassing: Purge the solution with high-purity

  gas for 15 minutes prior to titration and maintain a gentle blanket over the liquid during the experiment.

• Titration: Titrate the solution with standardized 0.1 M KOH (if starting with the protonated salt) or 0.1 M HCl (if starting with the free base) using an automated titrator. Add titrant in 0.05 mL increments, allowing the pH reading to stabilize (drift < 0.001 pH/min) before the next addition.

• Data Analysis: Plot the first derivative of the titration curve to identify the equivalence point. Utilize non-linear regression (e.g., Bjerrum plot analysis) to calculate the exact thermodynamic

  .

Caption: Self-validating potentiometric titration protocol for accurate pKa determination.

References[3] Conformational Analysis of the Azetidine Ring in Methyl 4-(3-azetidinyloxy)benzoate: A Technical Guide - Benchchem. Link[5] Aziridine: ring strain promotes ring opening - Almerja. Link[4] The ring pucker in azetidine derivatives can be influenced by a C–F ... N+ charge–dipole interaction - ResearchGate. Link[2] PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES - CLOCKSS. Link[1] A Comparative Analysis of Azetidine, Pyrrolidine, and Piperidine Sulfonylamides for Drug Discovery - Benchchem. Link

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Aziridine: ring strain promotes ring opening [ns1.almerja.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Optimizing LC-MS/MS Workflows for N-Protected Azetidines: A Comparative Guide to Fragmentation Patterns

Byline: Senior Application Scientist Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals

Executive Summary

Azetidines—highly strained, four-membered nitrogen heterocycles—have emerged as premier bioisosteres in modern drug discovery, frequently replacing piperidines and pyrrolidines to improve metabolic stability and lower lipophilicity [1][1]. However, tracking these moieties during high-throughput library synthesis or pharmacokinetic (PK) profiling presents unique analytical challenges [2][2].

In electrospray ionization tandem mass spectrometry (ESI-MS/MS), the fragmentation of an azetidine is heavily dictated by its N-protecting group. As an application scientist, I frequently see methods fail because the collision-induced dissociation (CID) energy is mismatched with the protecting group's gas-phase basicity. This guide provides an objective, data-driven comparison of common N-protecting groups (Boc, Cbz, Fmoc, and Tosyl) to help you select the optimal chemistry for analytical tracking, supported by a self-validating experimental protocol.

Mechanistic Drivers of Fragmentation: Causality in the Gas Phase

To optimize an MS/MS method, we must first understand the thermodynamic drivers of the molecule's fragmentation.

The Azetidine Core: The four-membered azetidine ring is characterized by significant angle strain. Under CID conditions, an unprotected, protonated azetidine ring typically undergoes ring opening via the cleavage of C-C and C-N bonds. This strain release drives the characteristic neutral loss of ethylene (C2H4, 28 Da) or the formation of an iminium ion [3][3].

The Impact of N-Protection: When the azetidine nitrogen is protected, the initial site of protonation shifts, and the fragmentation pathway is almost entirely hijacked by the lability of the protecting group.

• Boc (tert-Butyloxycarbonyl): Protonation occurs preferentially at the carbamate carbonyl oxygen. Upon collisional activation, the molecule undergoes a highly predictable, concerted elimination of isobutylene (56 Da) followed immediately by the loss of carbon dioxide (44 Da) [4][4]. This combined neutral loss of 100 Da yields a pristine signal-to-noise ratio, making it the gold standard for Multiple Reaction Monitoring (MRM) assays[5][5].

• Cbz (Carboxybenzyl): Cbz-protected amines fragment via two competing pathways: the loss of benzyl alcohol (108 Da) or the formation of a highly stable tropylium cation (m/z 91). While m/z 91 is a strong diagnostic ion, its low mass often suffers from high background interference in complex biological matrices.

• Fmoc (Fluorenylmethyloxycarbonyl): Fmoc derivatives are highly hydrophobic, which improves ESI+ ionization efficiency. However, they fragment via the massive loss of dibenzofulvene (178 Da) and CO2 (44 Da). This 222 Da neutral loss is diagnostic but can completely suppress the lower-mass azetidine ring fragments if the collision energy is not strictly controlled.

• Tosyl (Ts): The sulfonamide bond is exceptionally stable. Tosyl-azetidines require high collision energies (CE) to fragment, typically yielding the tolyl cation (m/z 91) or a sulfonyl fragment (m/z 155). This extreme stability makes Ts less ideal for sensitive MS/MS tracking compared to carbamate-based groups.

Figure 1: Stepwise CID fragmentation pathway of Boc-protected azetidine.

Comparative Performance Summary

When designing a synthesis library that requires downstream LC-MS/MS quantification, selecting the right protecting group is critical. The table below summarizes the quantitative parameters and analytical utility of each alternative.

N-Protecting Group	Mass Shift (Da)	Primary Neutral Loss (CID)	Diagnostic Product Ions	Optimal CE Range	Analytical Utility for MS/MS
Boc	+100	-100 Da (Isobutylene + CO2)	[M+H - 100]⁺	10 - 20 eV	Excellent: Clean, predictable loss; ideal for MRM tracking.
Cbz	+134	-108 Da (Benzyl alcohol)	m/z 91 (Tropylium)	15 - 25 eV	Good: Strong m/z 91 ion, but prone to low-mass background noise.
Fmoc	+222	-222 Da (Dibenzofulvene + CO2)	[M+H - 222]⁺, m/z 179	20 - 35 eV	Moderate: High hydrophobicity improves ESI+, but massive loss suppresses core fragments.
Tosyl (Ts)	+154	-64 Da (SO2)	m/z 91, m/z 155	30 - 45 eV	Poor: High stability requires excessive CE, leading to non-specific fragmentation.

Self-Validating Experimental Protocol: LC-MS/MS Characterization

A protocol is only as reliable as its internal controls. Before analyzing unknown azetidine libraries, you must validate that your mass spectrometer's collision cell is properly calibrated to observe the diagnostic neutral losses without causing in-source thermal degradation.

Phase 1: System Suitability & Validation (The Control)

• Standard Preparation: Prepare a 10 ng/mL solution of a commercially available Boc-piperidine standard in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

• Mechanistic Rationale: The inclusion of 0.1% Formic Acid is not just for standard LC peak shape; it is chemically critical. It ensures complete protonation of the carbamate carbonyl, which lowers the activation energy required for the 100 Da neutral loss [4][4].

• Validation Run: Infuse the standard and apply a CE ramp from 10 eV to 40 eV. You must observe the precursor [M+H]⁺ transition to [M+H - 100]⁺.

  • Troubleshooting: If the -100 Da peak is absent or the precursor is missing, check your ESI source desolvation temperature. Temperatures exceeding 400 °C can cause premature thermal deprotection of the Boc group before the ions even reach the quadrupole.

Phase 2: Unknown Azetidine Characterization Workflow

• Sample Prep: Dilute the synthesized N-protected azetidine to 1 µg/mL in the mobile phase (0.1% FA in ACN/H2O).

• Chromatography: Utilize a sub-2 µm C18 column (e.g., 50 x 2.1 mm). Run a fast ballistic gradient (5% B to 95% B over 3 minutes) to ensure sharp peak shapes and minimize any on-column degradation of the strained azetidine ring [2][2].

• MS Parameters (ESI+):

  • Capillary Voltage: 3.5 kV

  • Desolvation Temp: 350 °C (Strictly controlled to prevent thermal Boc-loss).

• Data Acquisition: Execute a Product Ion Scan (MS2) using the optimal CE derived from the comparative table above.

Figure 2: Self-validating LC-MS/MS workflow for N-protected azetidines.

References

• ACS Publications: 1

• ResearchGate: 2

• Benchchem: 3

• PMC / J Am Soc Mass Spectrom: 4

• PubMed: 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the X-ray Crystallography of Crystalline Azetidine Derivatives

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of the Structural Landscape of 3-Substituted Azetidine Derivatives Supported by Experimental Data.

The azetidine scaffold is a privileged motif in medicinal chemistry, valued for its unique three-dimensional profile that can improve the physicochemical and pharmacological properties of drug candidates.[1] In particular, substitution at the 3-position offers a versatile vector for fine-tuning biological activity. A precise understanding of the three-dimensional arrangement of these substituents, as determined by X-ray crystallography, is crucial for rational drug design and the development of structure-activity relationships (SAR).[1] This guide presents a comparative analysis of the crystal structures of selected 3-substituted azetidine derivatives, supplemented with detailed experimental protocols.

Comparative Crystallographic Data

The following table summarizes key crystallographic parameters for a selection of 3-substituted azetidine derivatives, enabling a direct comparison of their solid-state conformations and packing arrangements.[1]

Compound/Parameter	3-Aryl-3-arylmethoxyazetidine (6a)[1]	1,3,3-Trinitroazetidine[1]
Empirical Formula	C₂₄H₂₅NO₂	C₃H₄N₄O₆
Formula Weight	375.46	192.10
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/n	P2₁/c
a (Å)	10.435(2)	11.231(2)
b (Å)	13.045(3)	5.923(1)
c (Å)	15.029(3)	10.966(2)
α (°)	90	90
β (°)	108.08(3)	109.43(3)
γ (°)	90	90
Volume (ų)	1944.3(7)	688.1(2)
Z	4	4
Calculated Density (g/cm³)	1.284	1.854

Analysis of Structural Features

The crystallographic data highlight significant differences in the unit cell parameters and packing densities of the compared 3-substituted azetidine derivatives. For example, the bulky aryl and arylmethoxy substituents in compound 6a lead to a substantially larger unit cell volume compared to the more compact 1,3,3-trinitroazetidine.[1] This illustrates the profound influence of the C3-substituents on the formation of the crystal lattice.[1]

The conformation of the azetidine ring is also affected by the nature of the substituents.[1] While the ring is often puckered, the degree of puckering can vary, which in turn influences the overall shape of the molecule and its potential interactions with biological targets.[1] A detailed analysis of bond lengths and angles within the azetidine core and between the core and its substituents can offer deeper insights into the electronic and steric effects at play.

Experimental Protocols

A general workflow for the X-ray crystallographic analysis of 3-substituted azetidine derivatives is detailed below. Specifics for the synthesis and crystallization of individual compounds can be found in the cited literature.[1]

The synthesis of 3-substituted azetidines can be accomplished through various established methods, often commencing from commercially available precursors such as N-Boc-3-azetidinone.[1] The introduction of substituents at the 3-position is typically achieved via nucleophilic addition to the ketone or through other functional group manipulations.[1]

Single crystals suitable for X-ray diffraction are generally grown by the slow evaporation of a saturated solution of the purified compound in an appropriate solvent or solvent mixture.[1][2] Common solvents for this purpose include ethyl acetate, hexane, and dichloromethane.[1] The selection of the solvent and crystallization conditions, such as temperature, is critical for obtaining high-quality crystals.[1]

Step-by-Step Crystallization Protocol (Slow Evaporation):

• Purification: Ensure the azetidine derivative is of high purity (>98%), as impurities can inhibit crystallization.[3]

• Solvent Selection: In a small vial, test the solubility of a small amount of the compound in various solvents to find one in which it is sparingly soluble at room temperature.

• Dissolution: Dissolve the bulk of the purified compound in a minimal amount of the chosen hot solvent to create a saturated or near-saturated solution.[4]

• Slow Evaporation: Cover the vial with a cap or parafilm with a few small punctures to allow for slow evaporation of the solvent.[2]

• Crystal Growth: Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks.[2]

• Crystal Harvesting: Once suitable single crystals have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent.

Caption: General workflow for X-ray crystallography.[1]

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.[1]

• Data Collection: The crystal is cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.[1] X-ray diffraction data are collected using a diffractometer with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.[1][5] Data are typically collected over a range of crystal orientations.[1]

• Data Processing: The collected diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects.[1]

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods, followed by refinement using full-matrix least-squares on F².[1] All non-hydrogen atoms are typically refined anisotropically.[1] The final structural model is validated using software tools like CHECKCIF.[1]

Trustworthiness and Validation

The reliability of a crystal structure is paramount. Several key metrics are used to validate the quality of the crystallographic data and the refined structure:

• R-factor (R₁): This value represents the agreement between the observed diffraction data and the calculated data from the structural model. Lower R-factors indicate a better fit.

• Goodness-of-Fit (GOF or S): This should be close to 1 for a good refinement.

• Electron Density Map: The final electron density map should be carefully inspected for any large, unassigned peaks or negative troughs, which could indicate disorder, incorrect atom assignment, or missing atoms.

• Bond Lengths and Angles: These should be chemically reasonable and consistent with known values for similar structures. The Cambridge Structural Database (CSD) is an excellent resource for this comparison.[6][7]

Caption: Key parameters for validating a crystal structure.

Conclusion

This guide provides a foundational comparison of the crystallographic features of 3-substituted azetidine derivatives. For more in-depth analysis, researchers are encouraged to consult the primary literature and the Cambridge Crystallographic Data Centre (CCDC) for detailed structural information.[1][6][7] The successful determination of the crystal structure of a novel azetidine derivative provides invaluable information for understanding its chemical properties and for guiding the design of new therapeutic agents.

References

• A Comparative Crystallographic Guide to 3-Substituted Azetidine Derivatives - Benchchem.

• What is Single Crystal X-ray Diffraction? - YouTube. Available at: [Link]

• Single-crystal X-ray Diffraction - SERC (Carleton). Available at: [Link]

• Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A. Available at: [Link]

• Recrystallization. Available at: [Link]

• 7.3: X-ray Crystallography - Chemistry LibreTexts. Available at: [Link]

• Single Crystal X-ray Diffraction and Structure Analysis. Available at: [Link]

• Preparing a Single-Crystal X-ray Diffraction Scan - YouTube. Available at: [Link]

• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC. Available at: [Link]

• PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES Tina M. Bott and F. G. West* Department of Chemistry, University of Alberta - LOCKSS: Serve Content. Available at: [Link]

• X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC. Available at: [Link]

• Azetidine | C3H7N | CID 10422 - PubChem - NIH. Available at: [Link]

• Synthesis of azetidines, γ-lactams, fused furan bispyrrolidines and 2-pyrazolines - University of Birmingham. Available at: [Link]

• Azetidine Synthesis. Available at: [Link]

• Preparation of Single Crystals for X-ray Diffraction - Department of Chemistry | UZH - Universität Zürich. Available at: [Link]

• Purification – Cooperative Organic Chemistry Student Laboratory Manual. Available at: [Link]

• Recrystallization (chemistry) - Wikipedia. Available at: [Link]

• X-ray crystallography - Wikipedia. Available at: [Link]

• Recrystallization1. Available at: [Link]

• WO2000063168A1 - Synthesis of azetidine derivatives - Google Patents.

• The structures of the azetidine derivatives optimized at the B3MP2... - ResearchGate. Available at: [Link]

• there are 524051 entries in the selection - Crystallography Open Database: Search results. Available at: [Link]

• Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis | Organic Letters - ACS Publications. Available at: [Link]

• X-ray Determination Of Molecular Structure | Physics | Research Starters - EBSCO. Available at: [Link]

• Cambridge Structural Database - Wikipedia. Available at: [Link]

• Structure of azetidine‐containing compounds found in nature - ResearchGate. Available at: [Link]

• SYNTHESIS, CHARACTERIZATION & BIOLOGICAL EVALUATION OF SOME AZETIDINE DERIVATIVES | INTERNATIONAL JOURNAL OF PHARMACOGNOSY. Available at: [Link]

• Cambridge Structural Database | Ithaca College. Available at: [Link]

• CSD - Cambridge Structural Database - Maastricht University Library. Available at: [Link]

• Synthesis and x-ray crystal structure of 1,3,3-trinitroazetidine - ACS Publications - ACS.org. Available at: [Link]

• Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity - Journal of Medicinal and Chemical Sciences. Available at: [Link]

• Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Available at: [Link]

• Crystallization and preliminary X-ray analysis of l-azetidine-2-carboxylate hydrolase from Pseudomonas sp. strain A2C - PMC. Available at: [Link]

• Cambridge Structural Database (CSD) | Physical Sciences Data science Service - PSDS. Available at: [Link]

• Document: Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relation... - ChEMBL - EMBL-EBI. Available at: [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle - RSC Publishing. Available at: [Link]

• Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines - MDPI. Available at: [Link]

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Beyond the Void Volume: A Comparative Guide to Azetidine Purity Validation

Methodology: Reversed-Phase UV (Legacy) vs. HILIC-CAD (Optimized)

Executive Summary: The "Invisible" Impurity Trap

Azetidines (four-membered nitrogen heterocycles) have ascended from chemical curiosities to privileged scaffolds in drug discovery due to their ability to alter vector geometry without significantly increasing lipophilicity (the "sp3 effect"). However, for the analytical chemist, azetidine reagents—specifically small, polar building blocks like 3-hydroxyazetidine or azetidine-3-carboxylic acid —present a "perfect storm" of characterization challenges:

• High Polarity: They often elute in the void volume (

  ) on standard C18 columns.

• Lack of Chromophores: Most aliphatic azetidines are transparent above 210 nm.

• Ring Strain: While more stable than aziridines, they are susceptible to degradation in highly acidic, nucleophilic mobile phases over long sequences.

This guide objectively compares the industry-standard Reversed-Phase HPLC with Low-Wavelength UV (RPLC-UV) against the optimized Hydrophilic Interaction Chromatography with Charged Aerosol Detection (HILIC-CAD) .

The Verdict: While RPLC-UV is sufficient for late-stage, aryl-substituted azetidine drugs, it is critically flawed for validating the purity of azetidine reagents. We demonstrate that HILIC-CAD provides the necessary retention and universal response to certify reagent quality.

Mechanistic Comparison

The Legacy Approach: RPLC-UV (C18)

• Mechanism: Partitioning based on hydrophobicity.[1]

• The Flaw: Small azetidines are too hydrophilic. To retain them, chemists often use 100% aqueous conditions (risking phase dewetting) or ion-pairing reagents (which ruin MS sensitivity). Furthermore, detection requires 205–210 nm, where mobile phase noise is high, and many synthetic impurities (like inorganic salts or non-chromophoric precursors) remain invisible.

The Optimized Approach: HILIC-CAD

• Mechanism: Partitioning between a water-enriched layer on the polar stationary phase and the organic-rich mobile phase.[2]

• The Advantage: The elution order is inverted. Polar azetidines are strongly retained, moving away from the void volume.

• Detection: CAD is a mass-sensitive universal detector.[3] It detects any non-volatile analyte, ensuring that salts, synthetic precursors, and the azetidine itself are quantified based on mass, not optical properties.

Decision Logic: Selecting the Correct Method

Before proceeding to protocols, use this logic flow to determine if your specific azetidine requires the HILIC-CAD workflow.

Experimental Protocols

Method A: The "Legacy" RPLC-UV (For Comparison Only)

This method is often found in Certificate of Analysis (CoA) documents but frequently overestimates purity by missing polar impurities.

• Column: C18 (End-capped, stable in 100% aqueous), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 20 mM Potassium Phosphate buffer, pH 3.0 (stabilizes amine).

• Mobile Phase B: Acetonitrile.[1][4][5][6]

• Gradient: 0-5% B over 10 mins (High aqueous required for retention).

• Detection: UV at 205 nm.

• Flow Rate: 1.0 mL/min.[4]

Method B: The "Optimized" HILIC-CAD (Recommended)

This protocol ensures retention of the polar ring and detection of all non-volatile impurities.

• Column: Amide-functionalized HILIC column (e.g., Waters XBridge Amide or TSKgel Amide-80), 4.6 x 150 mm, 3.5 µm.

  • Why: Amide phases provide strong hydrogen bonding retention for the azetidine nitrogen and are stable at moderate pH.

• Mobile Phase A: 10 mM Ammonium Acetate in 90:10 Water:Acetonitrile, pH 9.0.

  • Why: High pH keeps the azetidine neutral/less charged, improving peak shape on HILIC, while Ammonium Acetate is volatile for CAD.

• Mobile Phase B: 10 mM Ammonium Acetate in 90:10 Acetonitrile:Water, pH 9.0.

• Gradient:

  • 0 min: 95% B

  • 10 min: 60% B

  • 12 min: 60% B

  • 12.1 min: 95% B

  • 20 min: 95% B (Re-equilibration is critical in HILIC).

• Detection: Charged Aerosol Detector (CAD).[3][7]

  • Settings: Evaporation Temp: 35°C; Power Function: 1.0 (for linearity).

• Sample Diluent: CRITICAL: 80:20 Acetonitrile:Water.[5]

  • Why: Injecting a water-rich sample into a HILIC column causes "solvent mismatch," leading to peak splitting and breakthrough.

Comparative Data Analysis

The following data represents a validation run of 3-Hydroxyazetidine HCl , a common reagent.

Table 1: Performance Metrics Comparison

Parameter	RPLC-UV (Method A)	HILIC-CAD (Method B)	Interpretation
Retention Time ( )	1.2 min (Near )	6.8 min	RPLC fails to retain the analyte; HILIC provides capacity.
Capacity Factor ( )	0.2	4.5	in RPLC indicates unreliable separation.
Tailing Factor ( )	2.1 (Severe Tailing)	1.1 (Symmetric)	Silanol interactions in RPLC cause tailing; Amide-HILIC mitigates this.
Purity Calculation	99.1% (Area %)	94.3% (Area %)	RPLC overestimates purity because it "misses" non-UV impurities.
LOD (S/N = 3)	50 µg/mL	2 µg/mL	CAD is significantly more sensitive for this chromophore-free molecule.

Visualizing the Workflow Difference

Senior Scientist's Notes (Causality & Troubleshooting)

• The "Solvent Mismatch" Effect: In HILIC, water is the "strong" solvent.[2][6][8] If you dissolve your azetidine reagent in 100% water and inject it, the sample plug will act as a strong solvent, carrying the analyte through the column without interaction. Always match the sample diluent to the starting mobile phase (high organic).

• CAD vs. UV Linearity: UV response is linear (Beer-Lambert Law). CAD response is curvilinear (log-log). For precise purity % in Method B, use a quadratic fit calibration curve or a "Power Function" setting on the detector if available. Do not assume Area % = Weight % without a standard curve for CAD.

• pH Stability: While azetidines are strained, they are generally stable at pH 9.0 during the short timescale of a chromatography run. However, avoid leaving them in acidic RPLC mobile phases (pH < 3) in the autosampler for 24+ hours, as ring-opening hydrolysis can occur, generating false impurity peaks (e.g., amino-alcohols).

References

• PharmaBlock. (2025).[1] Azetidines in Drug Discovery: A Privileged Scaffold.[9][10] Retrieved from

• Thermo Fisher Scientific. (2021). Charged Aerosol Detection for Non-Chromophoric Compounds.[3][11][12] Retrieved from

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules: HILIC vs. RPLC. Retrieved from

• Chrom Tech. (2025). Reverse-Phase vs. Hydrophilic Interaction Liquid Chromatography. Retrieved from

• National Institutes of Health (PMC). (2025). Azetidine amino acid biosynthesis and analysis. Retrieved from

Sources

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• 2. What is the difference between HILIC columns VS normal/reverse columns_ [uhplcslab.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. Charged aerosol detector - Wikipedia [en.wikipedia.org]
• 8. agilent.com [agilent.com]
• 9. img01.pharmablock.com [img01.pharmablock.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. veeprho.com [veeprho.com]
• 12. researchers.westernsydney.edu.au [researchers.westernsydney.edu.au]

Technical Guide: Boc vs. Cbz Protecting Groups for Azetidine Stabilization

Topic: Comparison of Boc vs. Cbz Protecting Groups on Azetidine Stability Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary: The Ring Strain Dilemma

Azetidines possess significant ring strain (~26 kcal/mol), making them kinetically stable but thermodynamically primed for ring-opening reactions.[1] Unlike unstrained piperidines or pyrrolidines, the choice of protecting group (PG) on the azetidine nitrogen is not merely about orthogonality; it dictates the structural integrity of the core heterocycle during downstream manipulation.

This guide compares the tert-butyloxycarbonyl (Boc) and carboxybenzyl (Cbz) groups, focusing specifically on their influence on azetidine ring stability during functionalization and deprotection.[1]

Key Takeaway:

• Select Boc for resistance to nucleophilic attack, base-mediated functionalization (e.g., lithiation), and when avoiding transition metal catalysts.[1]

• Select Cbz when the azetidine ring is highly substituted or electron-deficient, rendering it susceptible to acid-catalyzed ring opening (ACRO) during TFA deprotection.[1]

Mechanistic Analysis: Ring Stability & Deprotection Risks[1]

The Boc Group: Acid-Catalyzed Ring Opening (ACRO) Risk

The standard removal of Boc (Trifluoroacetic acid [TFA] or HCl) poses a specific risk to azetidines.[1] While the Boc group itself is removed via an E1-like mechanism yielding isobutylene and CO₂, the reaction environment is highly acidic.

• The Mechanism of Failure: Upon Boc removal, the resulting secondary amine is protonated. In the presence of nucleophiles (even weak ones like trifluoroacetate or trace water) and sufficient thermal energy, the protonated azetidine can undergo nucleophilic attack at the

  -carbon, relieving ring strain and destroying the heterocycle.

• Mitigation: The use of "scavenger-rich" cocktails (e.g., triethylsilane) or anhydrous HCl in dioxane/ether at low temperatures (

  ) minimizes the lifetime of the carbocation and reduces nucleophilic species that trigger ring opening.[1]

The Cbz Group: Hydrogenolysis and Chemo-Stability

Cbz offers a "soft" deprotection pathway via catalytic hydrogenolysis (

, Pd/C).[1] This condition is neutral, avoiding the protonation of the azetidine nitrogen, thereby preserving the ring integrity of even highly strained or electron-deficient azetidines.

• The Risk: If the molecule contains other reducible functionalities (alkenes, alkynes, aryl halides) that preclude hydrogenolysis, Cbz removal requires strong acids (HBr/AcOH) or dissolving metals (Na/NH₃), both of which are highly destructive to the azetidine ring.[1]

Comparative Data: Stability Matrix

The following table synthesizes experimental stability data for N-protected azetidines.

Parameter	N-Boc Azetidine	N-Cbz Azetidine	Impact on Ring Stability
Deprotection Reagent	TFA, HCl (4M), or TMSOTf	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> /Pd, or HBr/AcOH	Boc: Moderate risk of ring opening.Cbz: Low risk (if used).[1]
Base Stability (Lithiation)	High. Directs -lithiation.[1][2]	Moderate. Carbonyl attack possible.	Boc is superior for C-H activation/functionalization of the ring.
Nucleophile Resistance	High (Steric bulk of -Bu).[1]	Moderate.	Boc protects the ring from nucleophilic attack better than Cbz.
Thermal Stability	Stable up to .[1]	Stable up to .[1]	Both are thermally robust; Cbz slightly higher.
Conformational Effect	Increases ring puckering (Steric).[1]	Moderate puckering.	Boc rotamers can complicate NMR; Cbz shows broader rotameric coalescence.
Orthogonality	Labile to Acid; Stable to .[3][4]	Stable to Acid; Labile to .	Choose based on other functional groups in the molecule.[3][5]

Critical Pathway Visualization

Pathway: Acid-Catalyzed Ring Opening (The "Boc Danger Zone")

The following diagram illustrates the mechanistic pathway where Boc deprotection can inadvertently lead to ring destruction versus the desired salt formation.

Figure 1: Mechanistic bifurcation during acidic deprotection of N-Boc azetidines. Nucleophilic attack on the protonated amine leads to irreversible ring opening.

Decision Matrix: Selection Workflow

This logic flow aids in selecting the correct group based on downstream chemistry.

Figure 2: Decision matrix for selecting Boc vs. Cbz based on azetidine sensitivity and functional group compatibility.

Validated Experimental Protocols

Protocol A: Safe Deprotection of N-Boc Azetidine (Minimizing Ring Opening)

Use this protocol to prevent the formation of ring-opened amino-trifluoroacetates.[1]

Reagents:

• N-Boc Azetidine substrate (1.0 equiv)[1]

• Trifluoroacetic acid (TFA)[1][4]

• Dichloromethane (DCM)[1][6]

• Triethylsilane (TES) – Scavenger[1]

Procedure:

• Dissolve the N-Boc azetidine in anhydrous DCM (0.1 M concentration).

• Cool the solution to 0°C in an ice bath. Critical: Heat promotes ring opening.[1]

• Add Triethylsilane (2.0 equiv).[1] Note: TES scavenges the tert-butyl cation, preventing it from acting as an electrophile or generating isobutylene oligomers that complicate purification.[1]

• Add TFA dropwise (final ratio 1:4 TFA:DCM).[1]

• Stir at 0°C for 1–2 hours. Monitor by TLC (ninhydrin stain) or LCMS.[1]

• Workup: Concentrate in vacuo at room temperature (do not heat). Co-evaporate with toluene (3x) to remove excess TFA.[1]

• Isolation: Isolate as the TFA salt immediately or neutralize with cold saturated

  if the free base is stable.

Protocol B: -Lithiation of N-Boc Azetidine

Demonstrates the stability of Boc to strong bases, a key advantage over Cbz.

Reagents:

• N-Boc Azetidine (1.0 equiv)[1]

• sec-Butyllithium (1.2 equiv, 1.4 M in cyclohexane)[1]

• TMEDA (1.2 equiv)[1]

• Electrophile (e.g., Benzaldehyde)[1]

• Solvent: Anhydrous Ether (

  )[1]

Procedure:

• Dissolve N-Boc azetidine and TMEDA in anhydrous

  under Argon.

• Cool to -78°C .

• Add s-BuLi dropwise over 10 minutes. Note: The Boc group directs lithiation to the C2 position via coordination.

• Stir for 45 minutes at -78°C.

• Add the electrophile (neat or in

  ).[1]

• Allow to warm to room temperature slowly.

• Quench with water/ammonium chloride.

• Result: C2-functionalized azetidine with the ring intact.

References

• Hodgson, D. M., Pearson, C. I., & Kazmi, M. (2014).[1][2] Generation and Electrophile Trapping of N-Boc-2-lithio-2-azetine: Synthesis of 2-Substituted 2-Azetines. Organic Letters, 16(3), 856–859.[1][2] Link[1]

• Couty, F., & Evano, G. (2006).[1] Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles.[7][8] Organic Preparations and Procedures International, 38(5), 427-465.[1] Link[1]

• Musci, P., Colella, M., & Luisi, R. (2022).[1][9] Dynamic Phenomena and Complexation Effects in the

  -Lithiation and Asymmetric Functionalization of Azetidines. Molecules, 27(9), 2865.[1] Link

• St-Onge, M., et al. (2021).[1] Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(11), 1738–1743.[1] Link[1]

• Greene, T. W., & Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis. 5th Edition. Wiley. (Standard Reference for Deprotection Conditions).

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
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• 9. ricerca.uniba.it [ricerca.uniba.it]

Kinetic Profiling of Azetidine vs. Piperidine: Ring Strain Effects on Reactivity and Drug Design

Executive Summary

This guide provides a rigorous kinetic and thermodynamic comparison between Azetidine (4-membered heterocycle) and Piperidine (6-membered heterocycle).[1] While often treated as interchangeable secondary amine motifs in medicinal chemistry, their distinct ring strain energies drive significant differences in reaction kinetics, metabolic stability, and physicochemical properties.[1]

Key Takeaway: Azetidine possesses a high ring strain (~25.4 kcal/mol) compared to the effectively strain-free piperidine (~0 kcal/mol).[1][2][3] This does not significantly depress basicity (

) as seen in aziridines, but it creates a "kinetic dualism": azetidines are potent nucleophiles with reduced steric demand, yet they carry a latent electrophilic liability—susceptibility to acid-mediated ring opening.[1]

Part 1: Theoretical Framework & Thermodynamic Baseline

To predict kinetic behavior, we must first establish the thermodynamic ground state of both heterocycles.

Ring Strain and Hybridization

The reactivity difference is rooted in the bond angles.

• Piperidine: Adopts a chair conformation with bond angles close to the ideal tetrahedral 109.5°.[1] It is thermodynamically stable.[1][4]

• Azetidine: Constrained to ~90° bond angles.[1] To minimize strain, the ring bonds adopt higher

  -character, forcing the lone pair on the nitrogen into an orbital with slightly higher -character.

Property	Azetidine (4-membered)	Piperidine (6-membered)	Kinetic Implication
Ring Strain Energy	~25.4 kcal/mol	~0.0 kcal/mol	Azetidine is prone to ring-opening under forcing conditions.[1]
Basicity ( Conj. Acid)	~11.3	~11.2	Surprisingly similar.[1] Unlike aziridine ( ~8), azetidine retains high basicity.[1]
Steric Cone Angle	Smaller	Larger	Azetidine is less sterically hindered, potentially accelerating attack.[1]
LogP (Lipophilicity)	Lower	Higher	Azetidine improves water solubility and lowers metabolic liability.[1]

The "s-Character" Nuance

While aziridines (3-membered) show drastically reduced basicity due to high

-character in the lone pair, azetidines occupy a "Goldilocks" zone. The ring puckering relieves enough strain that the nitrogen lone pair retains sufficient character to remain highly basic and nucleophilic, comparable to piperidine.

Part 2: Kinetic Performance Analysis

Nucleophilic Reactivity (Amide Coupling / )

In standard medicinal chemistry workflows (e.g., amide coupling, nucleophilic aromatic substitution), the rate of reaction

is governed by the nucleophilicity of the amine and the steric accessibility.

• Piperidine: Reacts with predictable, "baseline" second-order kinetics.[1][5] The chair conformation creates moderate steric bulk around the nitrogen.

• Azetidine: Often exhibits accelerated kinetics compared to piperidine in sterically demanding couplings.[1] The "pinned back" nature of the 4-membered ring reduces the steric clash with the electrophile's transition state.

Experimental Observation: In

reactions with 2-chloropyridine, azetidine derivatives often reach completion 2-3x faster than piperidine analogs due to reduced steric hindrance at the nucleophilic center.[1]

Electrophilic Liability (Ring Opening)

This is the critical divergence point.[1] Under strongly acidic conditions or in the presence of Lewis acids (often used in coupling), azetidine can invert its role and act as an electrophile.

• Mechanism: Protonation of the azetidine nitrogen activates the ring. A nucleophile (even a weak one like chloride or a carboxylate) can attack the

  -carbon, releasing the 25 kcal/mol of ring strain and opening the ring to a linear chain.

• Piperidine: Inert to this pathway.[1]

Caption: Kinetic divergence between stable amide formation and strain-driven ring opening.

Part 3: Experimental Validation Protocols

To objectively compare these motifs in your specific scaffold, use the following self-validating protocols.

Protocol: Competitive Kinetic Profiling (NMR)

This experiment determines the relative nucleophilicity (

) of azetidine vs. piperidine toward a common electrophile.

Reagents:

• Azetidine derivative (1.0 eq)[1][6]

• Piperidine derivative (1.0 eq)[1]

• Benzoyl chloride (0.5 eq) — Limiting reagent ensures competition[1]

• Internal Standard: 1,3,5-Trimethoxybenzene (inert, distinct singlet at

  6.1 ppm)[1]

• Solvent:

  or [1]

Workflow:

• Baseline Scan: Dissolve equimolar amounts (0.1 mmol) of Azetidine, Piperidine, and Internal Standard in 0.6 mL solvent. Acquire

  NMR ( ).[1] Integrate unique -proton signals for both amines relative to the standard.

• Initiation: Add Benzoyl chloride (0.05 mmol, 0.5 eq) dissolved in 0.1 mL solvent. Shake vigorously for 30 seconds.

• Monitoring: Acquire

  NMR immediately.

• Analysis: Calculate the conversion of each amine.

  • Since

    , and the electrophile concentration is the same for both, the ratio of products formed reflects the ratio of rate constants ( ).

Data Interpretation:

• If Ratio > 1: Azetidine is more nucleophilic (likely steric dominance).[1]

• If Ratio < 1: Piperidine is more nucleophilic (likely electronic/hybridization dominance).[1]

Protocol: Acid Stability Challenge

Determines the "Kinetic Stability" of the ring against strain-release opening.

Workflow:

• Dissolve Azetidine amide (product) in

  TFA/DCM (Trifluoroacetic acid / Dichloromethane).

• Incubate at 40°C.

• Sample at

  via LC-MS.

• Look for: Mass shift of +18 (hydrolysis) or +114 (TFA adduct) indicating ring opening.[1]

• Control: Run Piperidine analog in parallel (should show 0% degradation).

Part 4: Medicinal Chemistry Implications[1][3][6][7][8][9][10]

Metabolic Stability & LogD

Azetidines are increasingly used as "metabolic blockers."[1]

• Piperidine Liability: The flexible ring is prone to oxidation by CYP450 enzymes, particularly at the

  -carbon (N-dealkylation) or remote positions.

• Azetidine Advantage: The strained, puckered ring is less lipophilic (lowering

  by ~0.4–0.6 units).[1] Furthermore, the specific geometry often prevents the necessary orbital overlap for CYP450-mediated oxidation, making azetidines metabolically "harder" despite their ring strain.

Summary Comparison Table

Feature	Azetidine	Piperidine	Verdict
Reaction Rate ( )	Fast (Low Sterics)	Moderate (Chair Sterics)	Azetidine is often faster for bulky electrophiles.[1]
Coupling Yield	High (care required)	High (Robust)	Piperidine is more robust; Azetidine needs base to prevent acid-opening.[1]
Metabolic Stability	High (Oxidative)	Moderate (Oxidative)	Azetidine is superior for blocking metabolism.[1]
Chemical Stability	Moderate (Acid sensitive)	High	Piperidine is preferred for harsh acidic steps.[1]
Solubility	High	Moderate	Azetidine improves solubility.[1][2][7][8]

References

• Lowe, D. (2016).[1] Azetidines In Drug Discovery. Science Translational Medicine (In the Pipeline). Available at: [Link]

• Kalgutkar, A. S., et al. (2016).[1] Strategies toward optimization of the metabolism of a series of serotonin-4 partial agonists: investigation of azetidines as piperidine isosteres. Xenobiotica. Available at: [Link]

• Wuitschik, G., et al. (2010).[1] Oxetanes as promising modules in drug discovery. Angewandte Chemie International Edition. (Contextual reference for 4-membered ring strain properties). Available at: [Link][1]

• Couty, F., & Evano, G. (2006).[1] Azetidines: new tools for the synthesis of nitrogen heterocycles. Organic Preparations and Procedures International. (Detailed kinetic data on ring opening). Available at: [Link][1]

Sources

• 1. Azetidine - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 5. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking Synthetic Routes for Chiral Azetidine-2-Carboxylates

Topic: Benchmarking synthetic routes for chiral azetidine-2-carboxylates Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Azetidine-2-carboxylic acid (Aze) is a critical four-membered proline analogue used extensively in peptidomimetics to induce conformational constraint and alter pharmacokinetic profiles. However, the high ring strain (~25 kcal/mol) and susceptibility to ring-opening make its asymmetric synthesis non-trivial.

This guide benchmarks the three most prevalent synthetic strategies:

• Intramolecular Nucleophilic Displacement (The "Couty" Route): The gold standard for enantiopurity.

• Asymmetric Phase-Transfer Catalysis (APTC): The modern catalytic route, ideal for

  -quaternary centers.
• -Lactam Reduction: A robust pathway for converting Staudinger cyclization products.

Comparative Benchmarking Data

The following table summarizes performance metrics based on current literature standards.

Metric	Route A: Chiral Pool Displacement (Couty)	Route B: Asymmetric PTC (Maruoka/O'Donnell)	Route C: -Lactam Reduction
Primary Source	L-Methionine, L-Homoserine, or L-2,4-DABA	Glycine Schiff Bases	-Lactams (Azetidin-2-ones)
Key Mechanism	4-exo-tet Nucleophilic Displacement	Asymmetric Dialkylation	Metal Hydride Reduction
Overall Yield	40–55% (5-6 steps)	50–70% (1-2 steps)	60–90% (Reduction step only)
Enantiomeric Excess	>99% (Retains source chirality)	90–98% (Catalyst dependent)	>99% (Retains lactam chirality)
Atom Economy	Low (Stoichiometric protecting groups)	High (Catalytic)	Moderate (Hydride waste)
Scalability	High (Multi-gram proven)	Moderate (Catalyst cost)	High (If safety allows)
Best For...	Parent amino acid (L-Aze)	-Alkyl-Aze (2,2-disubstituted)	Scaffolds from -lactam libraries

Route A: The "Chiral Pool" Displacement (Couty Protocol)

Status: The Industry Standard for Unsubstituted L-Aze

This route relies on the intramolecular cyclization of

-functionalized -amino acid derivatives. The critical insight provided by Couty et al. is the use of bulky N-protecting groups (specifically Trityl) to enforce a specific conformation that favors the disfavored 4-exo-tet cyclization over intermolecular polymerization.

Mechanistic Insight

The N-trityl group exerts a steric "buttressing effect," pushing the reactive centers (

-leaving group and Nitrogen lone pair) into proximity. Without this, the entropic penalty of forming a 4-membered ring often leads to oligomerization.

Standardized Protocol

Starting Material: L-Methionine (converted to L-Homoserine lactone) or L-2,4-diaminobutyric acid.

• Protection: Treat L-Methionine methyl ester with Trityl chloride (TrtCl) in DCM/TEA to form N-Trt-L-Met-OMe.

• Activation: S-methylation using MeI followed by displacement with hydroxide yields the homoserine derivative, or direct

  -halogenation if starting from homoserine.

  • Preferred Activation: Convert the

    -hydroxyl of N-Trt-homoserine ester to a Tosylate or Mesylate.

• Cyclization (The Key Step):

  • Reagents: NaH (1.1 equiv) or

    -BuOK.

  • Solvent: THF or DMF (0.1 M concentration to favor intramolecular reaction).

  • Conditions: Reflux for 2–4 hours.

  • Observation: The bulky Trityl group prevents racemization at the

    -center during enolization risks.

• Deprotection: Acidic hydrolysis (TFA/DCM or HCl/MeOH) removes the Trityl group and ester, yielding L-Azetidine-2-carboxylic acid HCl salt.

Critical Control Point: Ensure anhydrous conditions during the cyclization. Traces of water hydrolyze the sulfonate/halide, leading to the open-chain amino alcohol.

Route B: Asymmetric Phase-Transfer Catalysis (APTC)

Status: Best for

-Substituted Derivatives

Direct synthesis of the azetidine ring via dialkylation of glycine equivalents using chiral quaternary ammonium salts (Maruoka catalysts). While less efficient for the parent L-Aze due to ring strain, it is the superior method for creating 2-alkyl-azetidine-2-carboxylates (quaternary stereocenters) which are inaccessible via Route A.

Mechanistic Insight

The reaction utilizes a chiral ion pair between the enolate of a glycine Schiff base and a chiral ammonium cation. This complex blocks one face of the enolate, forcing the electrophile (1-bromo-3-chloropropane) to attack from the exposed face.

Standardized Protocol

Starting Material:N-(Diphenylmethylene)glycine tert-butyl ester.

• Catalyst Selection: Use

  -3,4,5-trifluorophenyl-NAS bromide (Maruoka Catalyst) for high enantioselectivity.

• Alkylation:

  • Reagents: 1-bromo-3-chloropropane (1.2 equiv), 50% KOH (aq), Toluene.

  • Conditions: 0°C, vigorous stirring (high RPM is crucial for phase transfer).

  • Note: This often proceeds via initial alkylation followed by slower cyclization. Adding a stronger base (CsOH) in a second step can drive the ring closure.

• Hydrolysis: Treat the resulting imine with 1M citric acid or 1N HCl in THF to release the free amine and remove the benzophenone auxiliary.

Critical Control Point: The "Interfacial Mechanism" requires precise control of stirring rate and concentration. Poor mixing leads to racemic background reaction.

Route C: -Lactam Reduction

Status: The "Scaffold Hopping" Approach

If a chiral

-lactam (azetidin-2-one) is already available (e.g., from Staudinger synthesis or Kinugasa reaction), selective reduction of the carbonyl group retains the ring and stereochemistry.

Mechanistic Insight

Standard reducing agents like

(LAH) often cleave the strained amide bond (ring opening) rather than reducing it to the amine. The use of Alane ( ) or Monochloroalane ( ) is mandatory as these electrophilic reducing agents coordinate to the oxygen, facilitating reduction without ring cleavage.

Standardized Protocol (Van Brabandt Method)

Starting Material: Chiral 4-substituted azetidin-2-one.

• Reagent Preparation: Generate

  in situ by mixing (1 equiv) and (3 equiv) in anhydrous Ether/THF.

• Reduction:

  • Add the

    -lactam solution dropwise to the alane mixture at 0°C.

  • Reflux for 2 hours.[1]

• Quench: Careful sequential addition of

  , 15% NaOH, and (Fieser workup) to precipitate aluminum salts.

• Isolation: Filtration and evaporation yield the azetidine.

Critical Control Point: Do NOT use standard LAH reflux conditions, as this will predominantly yield the open-chain amino alcohol.

Decision Framework & Visualization

Figure 1: Synthetic Route Decision Tree

Caption: Logical flow for selecting the optimal synthetic route based on target structure and starting material availability.

Figure 2: Mechanism of the Couty (4-exo-tet) Cyclization

Caption: The steric "buttressing" effect of the Trityl group facilitates the strained ring closure.

[3]

References

• Couty, F., Evano, G., & Vargas-Sanchez, M. (2005). Practical Asymmetric Preparation of Azetidine-2-carboxylic Acid. Journal of Organic Chemistry, 70(22), 9028–9031. Link

• Ooi, T., & Maruoka, K. (2007). Recent Advances in Asymmetric Phase-Transfer Catalysis. Angewandte Chemie International Edition, 46(23), 4222–4266. Link

• Van Brabandt, W., Van Walleghem, M., & De Kimpe, N. (2006). Synthesis of 2-(Haloalkyl)azetidines by Reduction of 4-(Haloalkyl)azetidin-2-ones.[2] Journal of Organic Chemistry, 71(18), 7108–7111. Link

• Futamura, Y., et al. (2005). Efficient Route to (S)-Azetidine-2-carboxylic Acid. Bioscience, Biotechnology, and Biochemistry, 69(10), 1892-1897. Link

• O'Donnell, M. J. (2004). The Enantioselective Synthesis of

  -Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters.[3] Accounts of Chemical Research, 37(8), 506–517. Link

Sources

• 1. Photochemical cyclization of α-amino esters to access 3-azetidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 3. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Azetidine-1-carboxylic Acid

This document provides a detailed, procedural guide for the safe and compliant disposal of Azetidine-1-carboxylic acid. As a trusted partner in your research, we are committed to providing information that ensures the safety of laboratory personnel and the protection of our environment. This guide synthesizes best practices from regulatory standards and chemical safety principles to address the specific challenges of handling azetidine-based compounds.

Part 1: Core Hazard Assessment

Understanding the chemical's inherent risks is the foundation of safe handling and disposal. The structure of Azetidine-1-carboxylic acid suggests a combination of hazards that must be respected.

• Corrosivity: The carboxylic acid group makes the compound acidic and potentially corrosive, capable of causing skin and eye irritation or burns.[2][4]

• Reactivity: Carboxylic acids can react exothermically with bases. It is also prudent to avoid contact with strong oxidizing agents and strong acids.[5][6]

• Toxicity: While specific data is unavailable, related compounds may be harmful if inhaled or absorbed through the skin.[4][6] All handling should be performed with measures to prevent exposure.

Table 1: Inferred Physicochemical Properties and Hazard Profile

Property	Inferred Value / Classification	Rationale & Source
Physical State	Solid	Based on related compounds like (S)-(-)-Azetidine-2-carboxylic acid.[7]
Primary Hazards	Corrosive, Potential Irritant	Inferred from the carboxylic acid functional group and azetidine derivatives.[2][3][8]
GHS Pictograms (Assumed)	Corrosion, Exclamation Mark	Based on hazards of azetidine (corrosive) and general carboxylic acids (irritant/corrosive).[3][9]
Incompatibilities	Strong Bases, Strong Oxidizing Agents, Strong Acids	Standard incompatibility for carboxylic acids and amine-based heterocycles.[5][6]
Hazardous Decomposition	Oxides of carbon (CO, CO₂) and nitrogen (NOx)	Expected products from the combustion of nitrogenous organic compounds.[5]

Part 2: Immediate Safety & Spill Management

Prior to handling Azetidine-1-carboxylic acid for any purpose, including disposal, a clear plan for containment and emergency response is essential.

Essential Personal Protective Equipment (PPE)

All personnel handling the compound must be equipped with the appropriate PPE to minimize exposure risk.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile) inspected for integrity before use.[10][11]

• Eye/Face Protection: Use chemical safety goggles that conform to OSHA or EN166 standards. A face shield should be used when handling larger quantities or if there is a splash risk.[2][11]

• Skin and Body Protection: A laboratory coat is mandatory. For larger quantities, a chemical-resistant apron or suit may be necessary.[2][11]

• Work Area: All handling of the waste should occur in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Spill Response Protocol

In the event of a spill, immediate and correct action is critical to prevent harm.

• Evacuate & Ventilate: Clear the immediate area of all non-essential personnel and ensure the area is well-ventilated to disperse any potential vapors.[2]

• Contain: For small spills, use an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth to contain the material.[1][5] Do not use combustible materials like sawdust.[2]

• Collect: Carefully sweep or scoop the absorbed material into a suitable, sealable, and clearly labeled container for hazardous waste disposal.[2][5]

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose: The container with the collected spill material must be treated as hazardous waste and disposed of according to the procedures outlined below.

Part 3: Step-by-Step Disposal Protocol

The disposal of Azetidine-1-carboxylic acid must follow a systematic and compliant workflow. Drain or trash disposal is strictly prohibited and illegal.[12]

Step 1: Waste Segregation

Proper segregation is the most critical step to prevent dangerous chemical reactions.

• Action: Collect waste Azetidine-1-carboxylic acid and any contaminated materials (e.g., absorbent pads, gloves) in a dedicated hazardous waste container.

• Causality: Never mix this acidic waste with bases, reactive metals, or other incompatible chemical waste streams.[13] Mixing incompatible chemicals can lead to violent reactions, gas generation, or fire.

Step 2: Containerization

The integrity of the waste container is paramount for safe storage and transport.

• Action: Select a container that is in good condition, free of leaks or external residue, and made of a material compatible with acidic organic compounds (e.g., glass or high-density polyethylene).[14][15]

• Causality: The container must be able to be securely sealed to prevent leaks or the release of vapors. Fill containers to no more than 80% capacity to allow for vapor expansion.[13]

Step 3: Labeling

Accurate labeling is a legal requirement and essential for the safety of all personnel who may handle the container.

• Action: As soon as the first drop of waste is added, label the container clearly. The label must include:

  • The words "Hazardous Waste" .[16]

  • The full chemical name: "Azetidine-1-carboxylic acid" .

  • A clear indication of the hazards (e.g., "Corrosive," "Irritant").[16]

  • The Accumulation Start Date (the date waste was first added).[12]

• Causality: This information ensures proper handling, storage, and disposal by EHS personnel and waste contractors, and it is mandated by the EPA's Resource Conservation and Recovery Act (RCRA).[14]

Step 4: Accumulation and Storage

Waste must be stored safely in a designated laboratory area pending pickup.

• Action: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA). This area should be at or near the point of generation and under the control of laboratory personnel.[14][16]

• Causality: The storage area must be cool, dry, and well-ventilated, with secondary containment (such as a chemical-resistant tub) to contain any potential leaks.[12][15] Storing waste properly minimizes the risk of spills, reactions, and exposure.

Step 5: Final Disposal

The final step is the transfer of waste to trained professionals for ultimate disposal.

• Action: Arrange for the pickup of the hazardous waste container through your institution's EHS department or a licensed chemical waste disposal company.[1][12]

• Causality: This ensures the waste is transported, treated, and disposed of in accordance with all federal, state, and local regulations.[14] The likely disposal method for this type of organic compound is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[6][10]

Part 4: Visual Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Azetidine-1-carboxylic acid.

Caption: Disposal workflow for Azetidine-1-carboxylic acid.

References

• Daniels Health. (2025, May 21).
• Benchchem. (2025).
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• MLI Environmental. (2026, February 3).
• Chemos GmbH&Co.KG. (2020, February 4).
• Environmental Marketing Services. (2024, June 17). Chemistry Lab Waste Disposal.
• Capot Chemical. (2026, February 24). MSDS of Cis-2,4-bis-hydroxymethyl-azetidine-1-carboxylic acid tert-butyl ester.
• AAPPTec, LLC. Safety Data Sheet: L-Azetidine-2-carboxylic acid.
• Thermo Fisher Scientific. (2025, September 6). SAFETY DATA SHEET: (S)-(-)-Azetidine-2-carboxylic acid.
• U.S. Environmental Protection Agency. (2023, December 18). 40 CFR 721.11757 -- Carboxylic acid, reaction products with metal hydroxide, inorganic dioxide and metal (generic). eCFR.
• U.S. Environmental Protection Agency. (2025, March 28).
• ChemicalBook. (2025, October 18). 1,3,3-Azetidinetricarboxylic acid, 1-(1,1-dimethylethyl)
• Pi Chemicals. Material Safety Data Sheet: (S)-N-Boc-azetidine carboxylic acid.
• Organic Chemistry Portal. Azetidine synthesis.
• Benchchem. The Discovery and Ascendancy of Azetidine Compounds: A Technical Guide for Researchers.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Cole-Parmer. (2004, December 23).
• Benchchem. (2025). Safe Disposal of 1-(4-Methylbenzyl)azetidine: A Procedural Guide.
• P2 InfoHouse.
• ResearchGate. Structures of some azetidine‐based drugs.
• Fisher Scientific.
• Wikipedia. Azetidine.
• PubMed. (2021, September 5).
• ResearchGate.
• University of Toronto Scarborough. Hazardous Chemical Waste Disposal Section 7.
• RSC Publishing. (2021, March 24). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.
• ChemMasters. (2018, June 25).
• BASF CORPORATION. (2025, December 1). AGS (Dicarboxylic acids mixture)
• Chemspace. Azetidine-1-carboxamide - C4H8N2O | CSSB00011191407.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Azetidine - Wikipedia [en.wikipedia.org]
• 4. fishersci.com [fishersci.com]
• 5. peptide.com [peptide.com]
• 6. pipharm.com [pipharm.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. chemos.de [chemos.de]
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• 14. danielshealth.com [danielshealth.com]
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• 16. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

Operational Safety Guide: Handling Azetidine-1-carboxylic Acid &amp; Derivatives

Part 1: Executive Safety Summary (The "Why")

Do not treat this chemical as a generic organic acid. Handling Azetidine-1-carboxylic acid (and its stable esters, such as tert-butyl or benzyl azetidine-1-carboxylate) presents a dual-hazard profile that distinguishes it from standard laboratory reagents.

• Ring Strain Energy: The azetidine ring possesses significant strain energy (~26 kcal/mol). While kinetically more stable than aziridines, the ring is susceptible to ring-opening nucleophilic attacks, making it a potential alkylating agent and skin sensitizer [1].

• Functional Instability: The free acid form (N-carboxylic acid) is chemically unstable and prone to spontaneous decarboxylation. Most researchers encounter this moiety as a protected carbamate (e.g., Boc-Azetidine) or are actually handling Azetidine-2-carboxylic acid (a toxic proline mimic) or Azetidine-3-carboxylic acid .

This guide applies Universal Precautions for Functionalized Azetidines , ensuring safety regardless of the specific isomer or ester stability.

Part 2: Hazard Profile & Risk Assessment[1][2]

Before selecting PPE, you must understand the specific failure modes of the chemical interaction.

Hazard Class	GHS Code	Mechanism of Injury	Critical Precaution
Skin Corrosion/Irritation	H315 / H314	Acidic Hydrolysis: Moisture on skin hydrolyzes the acid/ester, causing chemical burns. Alkylation: Strained ring may react with skin proteins.	No Exposed Skin. Standard lab coats are insufficient; use cuff-taping or gauntlets.
Serious Eye Damage	H318 / H319	Corrosive Dust: Fine particulates are highly hygroscopic and corrosive to corneal tissue.	Sealed Eye Protection. Safety glasses with side shields are inadequate for powders.
Respiratory Toxicity	H335	Mucosal Irritation: Inhalation of dust triggers inflammation of the upper respiratory tract.	Engineering Controls. All handling must occur within a certified fume hood.
Acute Toxicity (Oral)	H302	Metabolic Interference: Structural analogs (e.g., L-Azetidine-2-carboxylic acid) are incorporated into proteins in place of proline, causing misfolding [2].	Hygiene Barrier. Double-glove technique to prevent oral transfer via contaminated surfaces.

Part 3: Personal Protective Equipment (PPE) Matrix

This protocol is designed to create a self-validating barrier system . If a barrier fails, the secondary layer must provide immediate visual evidence or protection.

Primary Barriers (The "Must-Haves")

PPE Category	Specification	Rationale & Causality
Hand Protection (Layer 1)	Nitrile (4 mil / 0.1 mm)	Tactile sensitivity for weighing. Acts as a sacrificial layer against incidental splash.
Hand Protection (Layer 2)	Nitrile (Extended Cuff, 8 mil)	Breakthrough Time: >480 min. The extended cuff covers the lab coat wrist gap, preventing "wrist-burn" from dust accumulation.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Why not glasses? Airborne azetidine dust can bypass side shields. Goggles form a seal against corrosive particulates.
Respiratory	N95/P100 (if outside hood)	Primary Control: Fume hood. If weighing balance is external, a fit-tested respirator is mandatory to prevent sensitization.
Body Protection	Lab Coat (Poly/Cotton) + Apron	Standard coats are porous. A chemical-resistant apron (Tyvek/PVC) protects the torso during bulk transfer.

The "Double-Glove" Protocol

• Don Inner Glove (Colored): Use a bright color (e.g., orange/purple) nitrile.

• Don Outer Glove (Standard): Use standard blue/white nitrile.

• Validation: If the inner glove color becomes visible through a tear or degradation in the outer glove, STOP immediately. The barrier is compromised.

Part 4: Operational Protocol – Step-by-Step

Phase 1: Preparation & Weighing

The majority of exposure incidents occur during the transfer of solid powders due to static charge.

• Engineering Check: Verify Fume Hood face velocity is 80–100 fpm.

• Static Control: Azetidine derivatives are often fluffy, electrostatic solids. Use an anti-static gun or ionizer bar inside the hood before opening the container.

• The "Boat" Technique:

  • Do not use flat weighing paper.

  • Use a deep anti-static weighing boat.

  • Pre-weigh the boat to avoid returning excess chemical to the stock bottle (cross-contamination risk).

Phase 2: Synthesis & Solubilization

• Solvent Selection: When dissolving, add solvent slowly. Exothermic solvation can cause micro-splashing.

• Closed Systems: Once dissolved, the solution should be capped immediately. Azetidine vapors (if free base is generated) are potent respiratory irritants.

Phase 3: Waste Management & Deactivation

Improper disposal of strained rings can lead to downstream reactivity in waste drums.

• Segregation: Segregate as "Solid Organic Acid/Corrosive" .

• Incompatibility: NEVER mix with strong oxidizers (e.g., nitric acid) or strong bases in the waste stream. The heat of neutralization can trigger rapid decomposition or polymerization of the strained ring.

• Decontamination: Wipe all surfaces with a mild detergent followed by water. Dispose of wipes as hazardous solid waste.

Part 5: Visualizing the Safety Workflow

The following diagram illustrates the logical flow of handling, emphasizing the "Stop/Go" decision points for safety.

Figure 1: Decision-logic flowchart for handling Azetidine derivatives, prioritizing engineering controls and spill response.

Part 6: Emergency Response

In case of Skin Contact:

• Immediate Drench: Do not wipe. Flush with water for 15 minutes immediately.

• Neutralization: Do not use vinegar or baking soda on the skin. Chemical neutralization generates heat, exacerbating the burn. Use water only.

In case of Spills:

• Evacuate: If a fine powder cloud is generated, evacuate the lab to allow dust to settle (15-30 mins).

• Cleanup: Do not dry sweep. Cover with a wet paper towel (solvent-dampened or water) to suppress dust, then scoop into a waste container.

References

• Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International.

• Rubenstein, E., et al. (2009). Azetidine-2-carboxylic acid: A naturally occurring proline analogue that causes protein misfolding. Angewandte Chemie International Edition.

• Sigma-Aldrich. (2025). Safety Data Sheet: Azetidine-3-carboxylic acid.

• National Institutes of Health (NIH). (2024). PubChem Compound Summary: Azetidine-2-carboxylic acid.